4-Butoxy-2,6-difluorophenylacetic acid

• CAS: 1373921-12-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 4-Butoxy-2,6-difluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the core physicochemical properties of 4-Butoxy-2,6-difluorophenylacetic acid (CAS No. 1373921-12-0), a fluorinated aromatic carboxylic acid of significant interest in medicinal chemistry and materials science. The strategic incorporation of fluorine atoms and a butoxy group onto the phenylacetic acid scaffold imparts unique electronic and lipophilic characteristics, influencing its biological activity and material properties. This document details these properties, outlines robust experimental methodologies for their determination, and offers expert insights into the interpretation of these data for research and development applications.

Introduction

4-Butoxy-2,6-difluorophenylacetic acid belongs to the class of fluorinated phenylacetic acid derivatives, which are pivotal building blocks in the synthesis of novel pharmaceutical agents and advanced materials. The presence of two fluorine atoms on the phenyl ring significantly alters the molecule's acidity, lipophilicity, and metabolic stability, while the butoxy group further modulates its solubility and potential for hydrophobic interactions. A thorough understanding of its physicochemical profile is paramount for predicting its behavior in biological systems, designing effective drug delivery systems, and controlling its reactivity in synthetic pathways.

Chemical Identity and Structure

The foundational step in characterizing any chemical entity is to establish its precise chemical structure and identity.

Caption: Chemical structure of 4-Butoxy-2,6-difluorophenylacetic acid.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	1373921-12-0	[1]
Molecular Formula	C₁₂H₁₄F₂O₃	[1]
Molecular Weight	244.24 g/mol	[1]
IUPAC Name	2-(4-Butoxy-2,6-difluorophenyl)acetic acid	N/A
Synonyms	(4-butoxy-2,6-difluorophenyl)acetic acid	N/A

Physicochemical Properties

The interplay of the butoxy group and the difluorinated phenyl ring dictates the compound's physical and chemical behavior. While experimental data for this specific molecule is not widely published, a combination of data from suppliers and predictive models provides a robust profile.

Table 2: Core Physicochemical Properties

Property	Predicted/Reported Value	Comments and Scientific Rationale
Physical Form	Solid	Reported by chemical suppliers.
Melting Point	105-125 °C (Predicted)	The presence of a carboxylic acid allows for strong intermolecular hydrogen bonding, leading to a relatively high melting point for a molecule of this size. The difluoro-substitution can also influence crystal packing.
Boiling Point	~350-400 °C (Predicted)	Carboxylic acids exhibit high boiling points due to dimeric hydrogen bonding. Prediction is based on structurally similar compounds.
pKa	3.5 - 4.5 (Predicted)	The electron-withdrawing nature of the two fluorine atoms is expected to increase the acidity of the carboxylic acid group compared to phenylacetic acid (pKa ~4.3).
logP (Octanol/Water Partition Coefficient)	2.5 - 3.5 (Predicted)	The butoxy group significantly increases lipophilicity. The fluorine atoms also contribute to a higher logP value. This parameter is crucial for predicting membrane permeability and bioavailability.[2][3]
Aqueous Solubility	Low (Predicted)	The increased lipophilicity from the butoxy chain and aromatic system suggests low solubility in water. Solubility is expected to increase in alkaline solutions due to salt formation.
Solubility in Organic Solvents	Soluble in methanol, ethanol, DMSO, DMF, ethyl acetate, and acetone. Sparingly soluble in non-polar solvents like hexane.	The "like dissolves like" principle suggests solubility in polar aprotic and protic organic solvents.[4]

Experimental Methodologies for Physicochemical Characterization

To provide a self-validating system of analysis, this section details the standard experimental protocols for determining the key physicochemical properties of 4-Butoxy-2,6-difluorophenylacetic acid.

Caption: General experimental workflow for characterization.

Melting Point Determination

• Method: Differential Scanning Calorimetry (DSC) or Melting Point Apparatus (MPA).

• Protocol Rationale: DSC provides a precise melting point and can also reveal information about purity and polymorphism. MPA offers a simpler, visual determination.

• Step-by-Step Methodology (MPA):

  • Ensure the sample is dry and finely powdered.

  • Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in the melting point apparatus.

  • Heat the sample at a rapid rate initially, then slow to 1-2 °C per minute as the expected melting range is approached.

  • Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Solubility Determination

• Method: Isothermal Shake-Flask Method followed by HPLC quantification.

• Protocol Rationale: This is the gold-standard method for determining equilibrium solubility, providing accurate and reproducible results. HPLC offers high sensitivity and specificity for quantification.

• Step-by-Step Methodology:

  • Add an excess amount of 4-Butoxy-2,6-difluorophenylacetic acid to a known volume of the desired solvent (e.g., water, buffer at various pH values, organic solvents) in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (typically 24-48 hours) to reach equilibrium.

  • Allow the vials to stand undisturbed for a short period to allow undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant and filter it through a solvent-compatible 0.45 µm syringe filter to remove any undissolved particles.

  • Dilute the filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated HPLC method with a calibration curve.[5]

pKa and logP Determination

• Method for pKa: Potentiometric titration or UV-metric titration.

• Protocol Rationale: Potentiometric titration directly measures the change in pH upon addition of a titrant, allowing for the determination of the pKa. UV-metric methods are useful for compounds with a chromophore that changes with ionization state.

• Method for logP: Shake-flask method with n-octanol and water.

• Protocol Rationale: This method directly measures the partitioning of the compound between a non-polar (n-octanol) and a polar (water) phase, which is the definition of logP.

• Step-by-Step Methodology (logP Shake-Flask):

  • Prepare a stock solution of the compound in either n-octanol or water.

  • In a separatory funnel, combine equal volumes of n-octanol and water (pre-saturated with each other).

  • Add a known amount of the stock solution to the funnel.

  • Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning.

  • Allow the two phases to separate completely.

  • Determine the concentration of the compound in both the n-octanol and water phases using a suitable analytical technique (e.g., HPLC-UV).

  • Calculate the logP as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Spectroscopic and Chromatographic Profile

Spectroscopic and chromatographic techniques are indispensable for structural elucidation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Expected signals would include aromatic protons, the methylene protons of the acetic acid moiety, and the protons of the butoxy group. The chemical shifts will be influenced by the electron-withdrawing fluorine atoms.

• ¹³C NMR: The spectrum will show distinct signals for the aromatic carbons (with C-F coupling), the carbonyl carbon of the carboxylic acid, and the carbons of the butoxy chain.

• ¹⁹F NMR: This is a particularly informative technique for fluorinated compounds. Two distinct signals are expected for the non-equivalent fluorine atoms, and their chemical shifts and coupling constants provide valuable structural information.[6][7]

Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) in negative ion mode is expected to be effective due to the acidic nature of the molecule.

• Expected Data: The mass spectrum should show a prominent ion corresponding to the deprotonated molecule [M-H]⁻ at m/z 243.08. Fragmentation patterns can provide further structural confirmation.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Key Vibrational Bands:

  • O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm⁻¹.[9]

  • C=O stretch (carbonyl): A strong, sharp absorption around 1700-1725 cm⁻¹.[9]

  • C-O stretch: In the 1320-1210 cm⁻¹ region.[9]

  • C-F stretch: Strong absorptions in the 1300-1100 cm⁻¹ region.

  • Aromatic C-H and C=C stretches: In their characteristic regions.

High-Performance Liquid Chromatography (HPLC)

• Typical Conditions: Reversed-phase HPLC with a C18 column is a suitable starting point.

• Mobile Phase: A gradient of acetonitrile or methanol in water, often with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) to ensure the protonation of the carboxylic acid and improve peak shape.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the phenyl ring (typically around 254 nm).

• Rationale: Fluorinated phases can also be employed for enhanced selectivity with halogenated aromatic compounds.[10]

Conclusion

The physicochemical properties of 4-Butoxy-2,6-difluorophenylacetic acid, driven by the synergistic effects of its butoxy and difluorophenyl moieties, render it a compound with significant potential in drug discovery and materials science. This technical guide provides a comprehensive overview of its key characteristics and the robust experimental methodologies required for their accurate determination. The data and protocols presented herein are intended to empower researchers and scientists to effectively utilize this versatile molecule in their respective fields, facilitating the development of innovative technologies and therapeutics.

References

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• LibreTexts Chemistry. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• LCGC International. (2004). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

• Karlsson, E. S., et al. (2010). High-performance Liquid chromatography/mass Spectrometric and Proton Nuclear Magnetic Resonance Spectroscopic Studies of the Transacylation and Hydrolysis of the Acyl Glucuronides of a Series of Phenylacetic Acids in Buffer and Human Plasma. Rapid Communications in Mass Spectrometry, 24(20), 3043-51.

• University of Wisconsin-Madison. (n.d.). Fluorine NMR. Retrieved from [Link]

• Klapötke, T. M., & Tornieporth-Oetting, I. C. (2005). Nitrogen-Fluorine Compounds. John Wiley & Sons.

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A Comprehensive Technical Guide to the Synthesis of 4-Butoxy-2,6-difluorophenylacetic Acid

Abstract

This technical guide provides a detailed examination of a proposed synthetic pathway for 4-Butoxy-2,6-difluorophenylacetic acid, a molecule of interest for researchers in medicinal chemistry and drug development. In the absence of a single, established protocol, this document outlines two plausible, multi-step synthetic routes, grounded in well-established organic chemistry principles. Each proposed step is accompanied by a thorough mechanistic explanation, causality behind procedural choices, and representative experimental protocols. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals embarking on the synthesis of this and structurally related compounds.

Introduction and Strategic Overview

4-Butoxy-2,6-difluorophenylacetic acid is a substituted phenylacetic acid derivative. The presence of the difluoro substituents on the aromatic ring can significantly modulate the compound's lipophilicity, metabolic stability, and binding interactions with biological targets. The butoxy group further enhances lipophilicity. The synthesis of this molecule can be strategically approached by first constructing the core substituted aromatic precursor, 4-butoxy-2,6-difluorobenzaldehyde, followed by homologation to the desired phenylacetic acid.

Two primary synthetic strategies are presented herein, diverging in the method of converting the intermediate benzaldehyde to the final phenylacetic acid.

• Route A: Employs a multi-step conversion involving reduction of the aldehyde to a benzyl alcohol, followed by conversion to a benzyl halide, nucleophilic substitution with cyanide to form a nitrile, and subsequent hydrolysis to the carboxylic acid.

• Route B: Utilizes the Willgerodt-Kindler reaction for a more direct conversion of the benzaldehyde to a thioamide, which is then hydrolyzed to the final product.

The initial steps, focusing on the formation of the key benzaldehyde intermediate, are common to both routes.

Synthesis of the Key Intermediate: 4-Butoxy-2,6-difluorobenzaldehyde

The synthesis of 4-Butoxy-2,6-difluorobenzaldehyde can be efficiently achieved in two sequential steps starting from a commercially available precursor.

Step 1: O-Alkylation of 2,6-difluorophenol via Williamson Ether Synthesis

The initial step involves the introduction of the butoxy side chain onto the phenolic oxygen of 2,6-difluorophenol. The Williamson ether synthesis is the method of choice for this transformation due to its reliability and high yields.[1]

Mechanism: The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. A strong base, such as potassium carbonate, deprotonates the acidic phenolic hydroxyl group of 2,6-difluorophenol to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of 1-bromobutane, displacing the bromide leaving group to form the desired ether, 1-butoxy-3,5-difluorobenzene.

Caption: Williamson Ether Synthesis of 1-Butoxy-3,5-difluorobenzene.

Experimental Protocol (Representative):

• To a solution of 2,6-difluorophenol (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF) or acetone, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add 1-bromobutane (1.2 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-butoxy-3,5-difluorobenzene.

Step 2: Formylation of 1-Butoxy-3,5-difluorobenzene via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic rings, such as 1-butoxy-3,5-difluorobenzene.[2][3] The butoxy group is an activating, ortho-, para-director. Due to steric hindrance from the ortho-fluorine atoms, formylation is expected to occur predominantly at the para-position.

Mechanism: The reaction begins with the formation of the Vilsmeier reagent, a chloroiminium ion, from the reaction of a substituted amide (e.g., N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃).[3] The electron-rich aromatic ring of 1-butoxy-3,5-difluorobenzene then acts as a nucleophile, attacking the electrophilic Vilsmeier reagent in an electrophilic aromatic substitution. The resulting iminium ion intermediate is subsequently hydrolyzed during aqueous workup to yield the final aldehyde, 4-butoxy-2,6-difluorobenzaldehyde.

Caption: Vilsmeier-Haack Formylation Pathway.

Experimental Protocol (Representative):

• In a flask under an inert atmosphere, cool N,N-dimethylformamide (DMF) to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃) (1.2 eq) to the cooled DMF, maintaining the temperature below 10 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Add 1-butoxy-3,5-difluorobenzene (1.0 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C. Monitor the reaction by TLC.

• After completion, cool the mixture in an ice bath and carefully quench by the slow addition of a saturated aqueous solution of sodium acetate.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography to afford 4-butoxy-2,6-difluorobenzaldehyde.

Homologation of the Benzaldehyde to Phenylacetic Acid

With the key aldehyde intermediate in hand, the next stage is to add a one-carbon unit and convert it to the carboxylic acid.

Route A: Multi-step Conversion via Nitrile Intermediate

This is a classic and reliable method for the homologation of a benzaldehyde.[4][5]

Workflow Overview:

Caption: Route A: Homologation via Nitrile Intermediate.

Step A1: Reduction to Benzyl Alcohol

• Rationale: The aldehyde is reduced to the corresponding primary alcohol using a mild reducing agent like sodium borohydride (NaBH₄) in an alcoholic solvent.

Step A2: Conversion to Benzyl Halide

• Rationale: The hydroxyl group of the benzyl alcohol is converted to a good leaving group, typically a chloride or bromide, using reagents such as thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃).[4]

Step A3: Nucleophilic Substitution to Benzyl Cyanide

• Rationale: The benzyl halide is treated with a cyanide salt (e.g., sodium cyanide) in a polar aprotic solvent. The cyanide ion acts as a nucleophile, displacing the halide to form the benzyl cyanide (nitrile) derivative.[5]

Step A4: Hydrolysis of the Nitrile

• Rationale: The nitrile is hydrolyzed under acidic conditions (e.g., aqueous sulfuric acid) to the carboxylic acid.[6] The reaction proceeds through a protonated nitrile, which is attacked by water, followed by tautomerization and further hydrolysis of the resulting amide intermediate.

Experimental Protocol (Representative for Nitrile Hydrolysis): [6]

• In a round-bottom flask equipped with a reflux condenser, mix the 4-butoxy-2,6-difluorobenzyl cyanide (1.0 eq) with a mixture of water and concentrated sulfuric acid.

• Heat the mixture to reflux and stir vigorously for several hours, monitoring the reaction by TLC.

• Cool the reaction mixture and pour it into cold water to precipitate the crude product.

• Filter the solid, wash with cold water, and recrystallize from a suitable solvent system to obtain pure 4-butoxy-2,6-difluorophenylacetic acid.

Route B: Willgerodt-Kindler Reaction

The Willgerodt-Kindler reaction offers a more direct, albeit potentially lower-yielding, route from the aldehyde to the corresponding thioamide, which can then be hydrolyzed.[7][8][9] The reaction typically involves heating the aldehyde with an amine (e.g., morpholine) and elemental sulfur.

Mechanism: The reaction mechanism is complex and involves the formation of an enamine, which then reacts with sulfur. A series of rearrangements leads to the migration of the carbonyl carbon to the end of the alkyl chain, ultimately forming a thioamide.[7]

Workflow Overview:

Caption: Route B: Homologation via Willgerodt-Kindler Reaction.

Experimental Protocol (Representative):

• In a reaction vessel, combine 4-butoxy-2,6-difluorobenzaldehyde (1.0 eq), morpholine (3.0 eq), and elemental sulfur (2.0 eq).

• Heat the mixture, often under microwave irradiation for enhanced reaction rates, to around 120-150 °C.[10]

• Monitor the reaction by TLC until the starting aldehyde is consumed.

• Cool the reaction mixture and purify the resulting thioamide by column chromatography.

• Hydrolyze the purified thioamide by refluxing with an aqueous base (e.g., sodium hydroxide), followed by acidification to yield the final carboxylic acid.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )
2,6-Difluorophenol	C₆H₄F₂O	130.09
1-Bromobutane	C₄H₉Br	137.02
1-Butoxy-3,5-difluorobenzene	C₁₀H₁₂F₂O	186.20
4-Butoxy-2,6-difluorobenzaldehyde	C₁₁H₁₂F₂O₂	214.21
4-Butoxy-2,6-difluorophenylacetic acid	C₁₂H₁₄F₂O₃	244.23

Conclusion

This technical guide has detailed two robust, plausible synthetic pathways for the preparation of 4-Butoxy-2,6-difluorophenylacetic acid. Both routes commence with the synthesis of the key intermediate, 4-butoxy-2,6-difluorobenzaldehyde, through a Williamson ether synthesis followed by a Vilsmeier-Haack formylation. The subsequent homologation to the final product can be achieved either through a reliable multi-step sequence involving a nitrile intermediate or via a more direct Willgerodt-Kindler reaction. The choice of route will depend on factors such as desired yield, scalability, and available reagents and equipment. The mechanistic insights and representative protocols provided herein offer a solid foundation for the successful synthesis of this and related fluorinated phenylacetic acid derivatives.

References

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An In-depth Technical Guide to the Molecular Structure and Conformation of 4-Butoxy-2,6-difluorophenylacetic acid

Abstract: This technical guide provides a comprehensive analysis of the molecular structure and conformational dynamics of 4-Butoxy-2,6-difluorophenylacetic acid. While experimental crystallographic data for this specific molecule is not publicly available, this paper synthesizes information from analogous structures and employs established principles of physical organic chemistry to predict its structural characteristics. This document is intended for researchers, scientists, and professionals in drug development who are working with or developing fluorinated aromatic compounds. We will delve into the influence of the butoxy and difluoro substituents on the phenylacetic acid core, propose likely conformational states, and outline experimental protocols for empirical validation.

Introduction: The Significance of Fluorinated Phenylacetic Acids

Phenylacetic acid and its derivatives are crucial scaffolds in medicinal chemistry, appearing in a wide range of pharmaceuticals, including non-steroidal anti-inflammatory drugs (NSAIDs). The strategic incorporation of fluorine atoms into these molecules can profoundly alter their physicochemical and pharmacological properties. Fluorine's high electronegativity, small van der Waals radius, and ability to form strong C-F bonds can enhance metabolic stability, improve membrane permeability, and modulate binding affinity to biological targets. The specific compound, 4-Butoxy-2,6-difluorophenylacetic acid, combines these features with a butoxy group, which can further influence lipophilicity and receptor interactions. Understanding the three-dimensional structure and conformational flexibility of this molecule is paramount for predicting its behavior in biological systems and for rational drug design.

Molecular Structure and Identification

The fundamental identity of 4-Butoxy-2,6-difluorophenylacetic acid is established by its chemical formula and unique identifiers.

Identifier	Value	Source
IUPAC Name	2-(4-Butoxy-2,6-difluorophenyl)acetic acid	N/A
CAS Number	1373921-12-0	[1][2]
Molecular Formula	C12H14F2O3	[1]
Molecular Weight	244.24 g/mol	[1][2]
Canonical SMILES	CCCCOC1=CC(F)=C(C(F)=C1)CC(=O)O	N/A

The core structure consists of a phenylacetic acid moiety. The phenyl ring is substituted at position 4 with a butoxy group (-O(CH2)3CH3) and at positions 2 and 6 with fluorine atoms. This substitution pattern is critical to its chemical properties and conformational behavior.

Conformational Analysis: A Predictive Approach

The conformation of 4-Butoxy-2,6-difluorophenylacetic acid is primarily determined by the rotational freedom around two key single bonds: the C(ring)-C(acetic acid) bond and the C-O bond of the butoxy group. The interplay of steric hindrance and electronic effects dictated by the substituents will govern the preferred spatial arrangement of the molecule.

Rotation of the Acetic Acid Side Chain

The orientation of the acetic acid side chain relative to the phenyl ring is a critical conformational parameter. The two fluorine atoms at the ortho positions (2 and 6) impose significant steric hindrance, which will restrict the free rotation of the side chain. It is highly probable that the lowest energy conformation will feature the plane of the carboxylic acid group oriented perpendicularly to the plane of the benzene ring. This arrangement minimizes the steric clash between the carboxylic acid group and the bulky ortho-fluorine substituents.

Conformation of the Carboxylic Acid Group

The carboxylic acid group itself has two planar conformations: syn and anti.[3] In the syn conformation, the acidic proton is oriented towards the carbonyl oxygen, allowing for a potential intramolecular hydrogen bond.[3] The anti conformation places the acidic proton away from the carbonyl oxygen.[3] For most carboxylic acids, the syn conformation is significantly more stable.[3]

Influence of the Butoxy Group

The butoxy group at the para position is less likely to have a direct steric influence on the acetic acid side chain. However, its own conformational flexibility (rotations around the C-O and C-C bonds of the butyl chain) will contribute to the overall shape of the molecule and can influence crystal packing and solubility. The ether linkage introduces a polar component, and the butyl chain adds lipophilicity.

The Role of Fluorine Substituents

The C-F bond dipole plays a significant role in determining the conformational behavior of fluorinated organic molecules.[4] The strong electron-withdrawing nature of fluorine will influence the acidity of the carboxylic acid and the electronic distribution within the aromatic ring. While direct through-space interactions between the fluorine atoms and the acetic acid side chain are primarily repulsive (steric), more subtle electronic interactions, such as weak hydrogen bonds involving fluorine, cannot be entirely ruled out, though they are generally considered weak.[4]

Proposed Experimental Validation Workflow

To empirically determine the molecular structure and conformation, a systematic experimental approach is necessary. The following workflow outlines the key experiments and the rationale behind them.

Caption: Proposed workflow for the validation of molecular structure and conformation.

Synthesis and Purification

A pure sample is a prerequisite for accurate analytical characterization.

Protocol:

• Synthesis: Synthesize 4-Butoxy-2,6-difluorophenylacetic acid. A potential route could involve the Williamson ether synthesis to introduce the butoxy group onto a difluorophenol derivative, followed by steps to introduce the acetic acid moiety. The synthesis of related difluorophenylacetic acids has been described in the literature, which can serve as a starting point.[5]

• Purification: The crude product should be purified, for example, by silica gel column chromatography followed by recrystallization to obtain high-purity crystals suitable for analysis.

Causality: High purity is essential to avoid interference in spectroscopic measurements and to obtain high-quality single crystals for X-ray diffraction.

Spectroscopic and Crystallographic Analysis

Protocol:

• NMR Spectroscopy:

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra to confirm the chemical structure and connectivity.

  • Perform 2D NMR experiments, such as NOESY (Nuclear Overhauser Effect Spectroscopy), to probe through-space correlations between protons, which can provide insights into the solution-state conformation. Through-space ¹H-¹⁹F and ¹³C-¹⁹F spin-spin couplings can also reveal conformational preferences.[4]

• Single-Crystal X-ray Diffraction:

  • Grow single crystals of the compound.

  • Perform X-ray diffraction analysis to determine the precise bond lengths, bond angles, and the solid-state conformation of the molecule. This is the gold standard for unambiguous structure determination.

• FTIR Spectroscopy:

  • Obtain the infrared spectrum to confirm the presence of key functional groups (e.g., C=O and O-H of the carboxylic acid, C-F bonds, C-O ether linkage).

Causality: This multi-technique approach provides a self-validating system. NMR provides information about the structure and conformation in solution, while X-ray diffraction gives a precise picture of the molecule in the solid state. FTIR confirms the chemical identity.

Computational Modeling

Protocol:

• DFT Calculations: Use Density Functional Theory (DFT) to perform a conformational search and calculate the relative energies of different conformers in both the gas phase and in solution (using a continuum solvation model).

• Comparison: Compare the computationally predicted lowest-energy conformation with the experimental results from NMR and X-ray diffraction.

Causality: Computational modeling complements experimental data by providing a theoretical framework to understand the observed conformational preferences and the energetic barriers between different conformations.

Conclusion

4-Butoxy-2,6-difluorophenylacetic acid is a molecule of significant interest in medicinal chemistry due to the combined effects of its butoxy and difluoro substituents. Based on established chemical principles, its conformation is expected to be dominated by the steric hindrance imposed by the ortho-fluorine atoms, leading to a perpendicular arrangement of the acetic acid side chain relative to the aromatic ring. The carboxylic acid moiety is predicted to adopt the more stable syn conformation. While this guide provides a robust, theory-based analysis, empirical validation through the outlined experimental workflow is crucial for definitive structural and conformational assignment. The insights gained from such studies will be invaluable for the future design and development of novel therapeutics based on this chemical scaffold.

References

• Beijing Xinheng Research Technology Co., Ltd. 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0. [Link][1]

• PubChem. 4-(tert-Butoxycarbonyl)-2,6-difluorobenzoic acid. [Link][6]

• National Institutes of Health. Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. [Link][4]

• PubChem. 2,4-Difluorophenylacetic acid. [Link][7]

• University of Southampton. Conformational Analysis of 1,3-Difluorinated Alkanes. [Link][8]

• ResearchGate. Conformational Comparisons Between Phenoxyacetic Acid Derivatives in Adducts and in the Free Form. [Link][9]

• National Institutes of Health. Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid. [Link][3]

• Google Patents. Preparation of 2,3-difluorophenylacetic acid. [5]

Sources

• 1. 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0 - 北京欣恒研科技有限公司 [konoscience.com]
• 2. 1373921-12-0|2-(4-Butoxy-2,6-difluorophenyl)acetic acid|BLD Pharm [bldpharm.com]
• 3. Assessing the Conformational Equilibrium of Carboxylic Acid via QM and MD Studies on Acetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents [patents.google.com]
• 6. 4-(tert-Butoxycarbonyl)-2,6-difluorobenzoic acid | C12H12F2O4 | CID 137553366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,4-Difluorophenylacetic acid | C8H6F2O2 | CID 123581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 9. researchgate.net [researchgate.net]

The Ascendant Therapeutic Potential of Difluorophenylacetic Acid Derivatives: A Technical Guide to Their Biological Activities

Foreword: The Strategic Advantage of Fluorination in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds has emerged as a powerful tool for optimizing pharmacokinetic and pharmacodynamic properties. The difluorophenylacetic acid backbone, a seemingly simple structure, is a testament to this principle. The introduction of two fluorine atoms onto the phenyl ring profoundly alters the molecule's electronic and metabolic profile, unlocking a spectrum of potent biological activities. This guide provides an in-depth technical exploration of these activities, offering researchers, scientists, and drug development professionals a comprehensive overview of the therapeutic promise held by this class of compounds. We will delve into the mechanistic underpinnings of their anti-inflammatory, anticancer, and antimicrobial effects, supported by detailed experimental protocols and quantitative data to empower further investigation and development.

Anti-inflammatory and Analgesic Properties: Targeting the Cyclooxygenase Pathway

A significant body of research has highlighted the potential of difluorophenylacetic acid derivatives as potent anti-inflammatory and analgesic agents. Their primary mechanism of action in this context is the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory cascade.

Mechanism of Action: Selective and Non-Selective COX Inhibition

The cyclooxygenase enzymes, COX-1 and COX-2, are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. While COX-1 is constitutively expressed and plays a role in physiological functions such as maintaining the gastric mucosa, COX-2 is inducible and its expression is significantly upregulated at sites of inflammation. Therefore, selective inhibition of COX-2 over COX-1 is a desirable attribute for anti-inflammatory drugs to minimize gastrointestinal side effects. The difluorophenyl moiety in these derivatives can facilitate strong and, in some cases, selective binding to the active site of COX enzymes.

A notable example, while a more complex derivative, is 2-benzamido-5-ethyl-N-(4-fluorophenyl)thiophene-3-carboxamide, which demonstrated potent and selective COX-2 inhibition with a half-maximal inhibitory concentration (IC50) of 0.29 µM and a selectivity index of 67.24. This highlights the potential of the fluorophenyl group in designing selective COX-2 inhibitors.

graph "COX_Pathway" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes Arachidonic_Acid [label="Arachidonic Acid", fillcolor="#F1F3F4"]; COX1 [label="COX-1\n(Constitutive)", fillcolor="#FBBC05"]; COX2 [label="COX-2\n(Inducible)", fillcolor="#EA4335"]; Prostaglandins_Physiological [label="Prostaglandins\n(Physiological Functions)", fillcolor="#4285F4"]; Prostaglandins_Inflammatory [label="Prostaglandins\n(Inflammation, Pain)", fillcolor="#4285F4"]; DFPA_Derivatives [label="Difluorophenylacetic Acid\nDerivatives", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Arachidonic_Acid -> COX1; Arachidonic_Acid -> COX2; COX1 -> Prostaglandins_Physiological; COX2 -> Prostaglandins_Inflammatory; DFPA_Derivatives -> COX1 [label=" Inhibition", style=dashed, color="#5F6368"]; DFPA_Derivatives -> COX2 [label=" Strong Inhibition", style=dashed, color="#EA4335", arrowhead=tee]; }

Figure 1: Mechanism of COX Inhibition.

Experimental Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a colorimetric method for determining the IC50 values of difluorophenylacetic acid derivatives against COX-1 and COX-2.

Materials:

• COX-1 (ovine) and COX-2 (human recombinant) enzymes

• Assay Buffer (0.1 M Tris-HCl, pH 8.0)

• Heme

• Test compounds (Difluorophenylacetic acid derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Arachidonic acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (colorimetric substrate)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute enzymes and test compounds to the desired concentrations in the assay buffer.

• Assay Setup:

  • Background Wells: Add 160 µL of Assay Buffer and 10 µL of Heme.

  • 100% Initial Activity Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, and 10 µL of enzyme (either COX-1 or COX-2).

  • Inhibitor Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of enzyme (either COX-1 or COX-2), and 10 µL of the test compound at various concentrations.

• Incubation: Incubate the plate at 25°C for 5 minutes.

• Reaction Initiation: Add 20 µL of TMPD solution to all wells, followed by 20 µL of arachidonic acid solution to initiate the reaction.

• Measurement: Immediately read the absorbance at 590 nm using a microplate reader in kinetic mode for 5 minutes.

• Data Analysis: Calculate the rate of reaction for each well. The percentage of inhibition is calculated using the formula: % Inhibition = [(Activity_of_enzyme_without_inhibitor - Activity_of_enzyme_with_inhibitor) / Activity_of_enzyme_without_inhibitor] * 100. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Anticancer Potential: Inducing Cytotoxicity in Malignant Cells

The unique electronic properties conferred by fluorine atoms make difluorophenylacetic acid derivatives promising candidates for anticancer drug development. Several studies have demonstrated their cytotoxic effects against various cancer cell lines.

Mechanism of Action: A Multifaceted Approach

The anticancer activity of these derivatives is not attributed to a single mechanism but rather a combination of factors that disrupt cancer cell homeostasis. While the precise mechanisms for all derivatives are still under investigation, several key pathways have been implicated:

• Induction of Apoptosis: Many chemotherapeutic agents exert their effects by triggering programmed cell death, or apoptosis. Some fluorinated derivatives have been shown to induce apoptosis in cancer cells. For instance, a 3-fluoro-β-lactam derivative, an analogue of the tubulin-targeting agent combretastatin A-4, induced apoptosis in MCF-7 breast cancer cells by downregulating anti-apoptotic proteins like Bcl2 and survivin, and upregulating the pro-apoptotic protein Bax[1].

• Tubulin Polymerization Inhibition: The cytoskeleton, particularly microtubules formed from tubulin, is crucial for cell division. Disruption of tubulin dynamics can lead to cell cycle arrest and apoptosis. The aforementioned 3-fluoro-β-lactam also demonstrated inhibition of tubulin polymerization, highlighting this as a potential mechanism for fluorinated compounds[1].

• Aromatase Inhibition: In hormone-dependent cancers like estrogen-receptor-positive breast cancer, the enzyme aromatase plays a key role in estrogen synthesis. Some fluorophenyl derivatives of 1,3,4-thiadiazole have been designed as aromatase inhibitors, showing cytotoxic activity against the MCF-7 cell line[2][3].

graph "Anticancer_Mechanisms" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes DFPA_Derivatives [label="Difluorophenylacetic Acid\nDerivatives", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Tubulin [label="Tubulin Polymerization", fillcolor="#FBBC05"]; Microtubule_Disruption [label="Microtubule Disruption", fillcolor="#F1F3F4"]; Cell_Cycle_Arrest [label="Cell Cycle Arrest", fillcolor="#EA4335"]; Apoptosis_Pathway [label="Apoptosis Pathway\n(e.g., Bcl-2 family modulation)", fillcolor="#4285F4"]; Aromatase [label="Aromatase", fillcolor="#FBBC05"]; Estrogen_Synthesis [label="Estrogen Synthesis", fillcolor="#F1F3F4"]; Hormone_Dependent_Cancer [label="Hormone-Dependent\nCancer Growth", fillcolor="#EA4335"]; Apoptosis [label="Apoptosis", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges DFPA_Derivatives -> Tubulin [label=" Inhibition", style=dashed, color="#EA4335", arrowhead=tee]; Tubulin -> Microtubule_Disruption [style=invis]; Microtubule_Disruption -> Cell_Cycle_Arrest; Cell_Cycle_Arrest -> Apoptosis; DFPA_Derivatives -> Apoptosis_Pathway [label=" Modulation"]; Apoptosis_Pathway -> Apoptosis; DFPA_Derivatives -> Aromatase [label=" Inhibition", style=dashed, color="#EA4335", arrowhead=tee]; Aromatase -> Estrogen_Synthesis [style=invis]; Estrogen_Synthesis -> Hormone_Dependent_Cancer [style=invis]; Hormone_Dependent_Cancer -> Hormone_Dependent_Cancer [style=invis]; }

Figure 2: Potential Anticancer Mechanisms.

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity of some fluorophenyl derivatives against common cancer cell lines. It is important to note that these are often more complex molecules containing the fluorophenylacetic acid motif.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
2-(4-Fluorophenyl)-N-phenylacetamide	PC3 (Prostate)	52	[4]
2-(4-Fluorophenyl)-N-phenylacetamide	MCF-7 (Breast)	100	[4]
3-Fluoro-β-lactam derivative	MCF-7 (Breast)	0.095	[1]
1,3,4-Thiadiazole derivative (A2)	MCF-7 (Breast)	52.35	[2]
1,3,4-Thiadiazole derivative (B1)	MCF-7 (Breast)	53.9	[2]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., MCF-7, PC3)

• Complete cell culture medium

• Test compounds (Difluorophenylacetic acid derivatives)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds). Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible under a microscope.

• Solubilization of Formazan: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability as (Absorbance_of_treated_cells / Absorbance_of_control_cells) * 100. The IC50 value can be determined by plotting the percentage of viability against the logarithm of the compound concentration.

Antimicrobial Properties: A New Frontier in Combating Resistance

The emergence of multidrug-resistant bacteria necessitates the discovery of novel antimicrobial agents with new mechanisms of action. Difluorophenylacetic acid derivatives and their related compounds have shown promise in this area.

Mechanism of Action: Targeting Essential Bacterial Processes

While the antimicrobial mechanisms of difluorophenylacetic acid derivatives are still being elucidated, studies on related compounds suggest potential targets:

• Inhibition of FtsZ: The filamentous temperature-sensitive protein Z (FtsZ) is a crucial protein in bacterial cell division. It forms a ring at the division site, and its proper function is essential for bacterial proliferation. Difluorobenzamide derivatives have been shown to inhibit the GTPase activity of FtsZ, leading to the disruption of cell division[5][6]. This represents a promising target for the development of new antibiotics.

• Disruption of the Cell Membrane: Fatty acids and their derivatives can exert antimicrobial effects by disrupting the bacterial cell membrane, leading to leakage of cellular contents and cell death. The lipophilic nature of the difluorophenyl group may enhance this activity[7].

graph "Antimicrobial_Mechanisms" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes DFPA_Derivatives [label="Difluorophenylacetic Acid\nDerivatives", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; FtsZ_Polymerization [label="FtsZ Polymerization", fillcolor="#FBBC05"]; Cell_Division [label="Bacterial Cell Division", fillcolor="#EA4335"]; Cell_Membrane [label="Bacterial Cell Membrane", fillcolor="#4285F4"]; Membrane_Integrity [label="Loss of Membrane Integrity", fillcolor="#F1F3F4"]; Cell_Lysis [label="Cell Lysis", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges DFPA_Derivatives -> FtsZ_Polymerization [label=" Inhibition", style=dashed, color="#EA4335", arrowhead=tee]; FtsZ_Polymerization -> Cell_Division [style=invis]; DFPA_Derivatives -> Cell_Membrane [label=" Disruption"]; Cell_Membrane -> Membrane_Integrity; Membrane_Integrity -> Cell_Lysis; Cell_Division -> Cell_Lysis [style=invis]; }

Figure 3: Potential Antimicrobial Mechanisms.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The following table presents the MIC values for some difluorinated compounds against representative bacterial strains.

Compound Class	Bacterial Strain	MIC (µg/mL)	Reference
Difluorobenzamide derivative	Staphylococcus aureus (MSSA)	1-8	[5]
Difluorobenzamide derivative	Staphylococcus aureus (MRSA)	4	[5]
α,α-Difluorophosphonohydroxamic acid derivative	Escherichia coli	-	[8]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol describes a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Materials:

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• Test compounds (Difluorophenylacetic acid derivatives)

• 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Inoculum Preparation: From a fresh (18-24 hour) culture, suspend several colonies in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution of Compounds: Prepare a stock solution of the test compound in a suitable solvent. Perform a two-fold serial dilution of the compound in MHB in the wells of a 96-well plate. Typically, 100 µL of MHB is added to each well, and then 100 µL of the compound stock is added to the first well and serially diluted down the plate.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted compound. This will bring the final volume in each well to 200 µL.

• Controls:

  • Growth Control: A well containing MHB and the bacterial inoculum, but no compound.

  • Sterility Control: A well containing only MHB.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of bacteria.

Structure-Activity Relationships (SAR): The Influence of Fluorine

The biological activity of difluorophenylacetic acid derivatives is highly dependent on the substitution pattern of the fluorine atoms and other functional groups on the molecule. While a comprehensive SAR is beyond the scope of this guide, some general principles can be outlined:

• Position of Fluorine: The position of the fluorine atoms on the phenyl ring (ortho, meta, para) can significantly impact the binding affinity of the molecule to its target protein. This is due to changes in the electronic distribution and steric hindrance. For example, in the context of anticancer agents, the position of a nitro group on a 2-(4-Fluorophenyl)-N-phenylacetamide derivative influenced its cytotoxicity against PC3 and MCF-7 cells[4].

• Number of Fluorine Atoms: The presence of two fluorine atoms, as in difluorophenylacetic acid, generally enhances lipophilicity and metabolic stability compared to non-fluorinated or monofluorinated analogs. This can lead to improved cell permeability and a longer half-life in vivo.

• Other Substituents: The addition of other functional groups to the phenyl ring or the acetic acid side chain can further modulate the biological activity. For example, the addition of a sulfonamide moiety has been a common strategy in the design of selective COX-2 inhibitors.

Conclusion and Future Perspectives

Difluorophenylacetic acid derivatives represent a versatile and promising scaffold for the development of new therapeutic agents. Their demonstrated anti-inflammatory, anticancer, and antimicrobial activities, driven by the unique properties of the difluorophenyl moiety, warrant further investigation. Future research should focus on synthesizing and screening a wider range of derivatives to establish more definitive structure-activity relationships for each biological target. Furthermore, in vivo studies are crucial to validate the in vitro findings and to assess the pharmacokinetic and safety profiles of the most promising candidates. The continued exploration of this chemical space holds the potential to deliver novel and effective treatments for a range of human diseases.

References

• Benchchem. (2025). The Potent World of Fluorinated Indole-3-Acetic Acid Derivatives: A Technical Guide to Their Biological Activity.
• MDPI. (2022). Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones.
• PubMed. (2022). Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones.
• MDPI. (2025). Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer.
• PubMed. (2013). 2-(4-Fluorophenyl)
• PMC - NIH. (2013). 2-(4-Fluorophenyl)
• MDPI. (n.d.).
• PubMed. (2025). Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer.
• MDPI. (n.d.). α,α-Difluorophosphonohydroxamic Acid Derivatives among the Best Antibacterial Fosmidomycin Analogues.
• RSC Publishing. (n.d.).
• PMC - NIH. (n.d.). Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)
• Taylor & Francis. (2020). Fluoroacetic acid – Knowledge and References.
• ResearchGate. (n.d.).
• ResearchGate. (2025).
• NIH. (n.d.). In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs.
• PMC. (n.d.).
• MDPI. (n.d.).
• ResearchGate. (2025).
• PMC - NIH. (n.d.).
• PMC - NIH. (2024).
• CORE. (2013).
• RSC Publishing. (n.d.).
• PubMed. (2012).

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• 3. Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Initial In-Vitro Screening Assays for Substituted Phenylacetic Acids: A Technical Guide

Introduction

Substituted phenylacetic acids represent a cornerstone scaffold in medicinal chemistry, most notably recognized for their widespread application as Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). The archetypal structure, a phenyl ring linked to a carboxylic acid moiety via a methylene group, offers a versatile template for chemical modification to modulate potency, selectivity, and pharmacokinetic properties. The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory cascade. However, the biological activities of this chemical class are not limited to COX inhibition, with various derivatives showing potential as anticancer, neuroprotective, and antimicrobial agents.

This technical guide provides a comprehensive overview of the initial in-vitro screening assays essential for the early-stage evaluation of novel substituted phenylacetic acid derivatives. As a Senior Application Scientist, the emphasis is not merely on procedural steps but on the strategic rationale behind the assay selection and the interpretation of the resulting data. This guide is designed to empower researchers, scientists, and drug development professionals to construct a robust and efficient primary screening cascade that enables informed decision-making for lead candidate progression.

Part 1: The Strategic Screening Cascade

A logical and tiered approach to in-vitro screening is paramount to efficiently identify promising compounds while minimizing resource expenditure on candidates with undesirable properties. The following cascade is a recommended starting point, designed to first assess primary target engagement and general cytotoxicity, followed by selectivity and preliminary safety profiling.

Caption: A logical workflow for the initial in-vitro screening of substituted phenylacetic acids.

Part 2: Primary Screening

Primary Target Engagement: Cyclooxygenase (COX) Inhibition

For many substituted phenylacetic acids, the primary molecular targets are the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][2] COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and primarily involved in inflammation.[2] Therefore, initial screening should focus on quantifying the inhibitory activity of the test compounds against these enzymes.

2.1.1. Colorimetric COX Inhibitor Screening Assay

This assay is a rapid and cost-effective method for high-throughput screening.[3][4] It measures the peroxidase activity of COX, which is coupled to the oxidation of a chromogenic substrate.[3][4]

Principle: The peroxidase component of COX catalyzes the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) in the presence of arachidonic acid, producing a colored product that can be measured spectrophotometrically at 590 nm.[4] Inhibitors of COX will reduce the rate of this color development.

Protocol Outline:

• Reagent Preparation: Prepare assay buffer, heme, COX-1 (ovine), and COX-2 (human recombinant) enzymes, arachidonic acid, and TMPD solution.

• Plate Setup: In a 96-well plate, add buffer, heme, and either COX-1 or COX-2 enzyme to respective wells.

• Compound Addition: Add various concentrations of the substituted phenylacetic acid derivatives to the wells. Include a known inhibitor (e.g., celecoxib for COX-2) as a positive control and a vehicle control (e.g., DMSO).

• Initiation of Reaction: Add arachidonic acid and TMPD to initiate the reaction.

• Measurement: Read the absorbance at 590 nm kinetically for 5-10 minutes.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each compound concentration and calculate the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Data Presentation Example:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)
Compound A	15.2	0.8
Compound B	>100	25.6
Compound C	5.8	7.3
Celecoxib	12.9	0.04

General Cytotoxicity Assessment

It is crucial to assess the general cytotoxicity of the compounds early to distinguish between specific target inhibition and non-specific cell death.[5] This also provides an initial therapeutic window.

2.2.1. MTT Assay

The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.[5]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[5] The amount of formazan produced is proportional to the number of living cells.[5]

Protocol Outline:

• Cell Seeding: Seed a relevant cell line (e.g., a macrophage cell line like RAW 264.7) in a 96-well plate and allow cells to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the substituted phenylacetic acids for a specified period (e.g., 24-48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the CC50 value (the concentration of the compound that causes a 50% reduction in cell viability).

2.2.2. Lactate Dehydrogenase (LDH) Assay

The LDH assay is a colorimetric assay that measures the release of lactate dehydrogenase from damaged cells, indicating a loss of membrane integrity.[6]

Principle: LDH released into the cell culture medium catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the amount of LDH released.

Protocol Outline:

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Supernatant Collection: After the treatment period, collect a portion of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new plate and add the LDH reaction mixture.

• Incubation: Incubate at room temperature, protected from light.

• Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent).

Part 3: Secondary Screening

Target Selectivity

For many applications, particularly anti-inflammatory drug development, selectivity for COX-2 over COX-1 is desirable to reduce gastrointestinal side effects associated with COX-1 inhibition.[1] The data from the primary COX inhibition screen can be used to calculate a selectivity index.

Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2)

A higher SI value indicates greater selectivity for COX-2.

Mechanistic Assays: Prostaglandin E2 (PGE2) Quantification

To confirm that the observed COX inhibition translates to a functional effect in a cellular context, it is important to measure the production of downstream inflammatory mediators, such as prostaglandin E2 (PGE2).[7]

3.2.1. PGE2 Immunoassay (ELISA)

This is a competitive enzyme-linked immunosorbent assay (ELISA) to quantify PGE2 levels in cell culture supernatants.[7][8]

Principle: PGE2 in the sample competes with a fixed amount of enzyme-labeled PGE2 for a limited number of binding sites on a PGE2-specific antibody coated on the microplate.[8] The amount of bound enzyme-labeled PGE2 is inversely proportional to the concentration of PGE2 in the sample.[8]

Protocol Outline:

• Cell Stimulation: Seed cells (e.g., RAW 264.7 macrophages) and pre-treat with the test compounds. Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) to induce PGE2 production.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA Procedure:

  • Add standards and samples to the antibody-coated plate.

  • Add PGE2-enzyme conjugate.

  • Incubate to allow for competitive binding.

  • Wash away unbound reagents.

  • Add substrate and incubate to develop a colorimetric signal.

  • Add a stop solution.

• Measurement: Read the absorbance at 450 nm.

• Data Analysis: Generate a standard curve and determine the concentration of PGE2 in the samples.

Caption: Inhibition of PGE2 production by substituted phenylacetic acids.

Part 4: Preliminary Safety & Off-Target Profiling

hERG Channel Inhibition Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to life-threatening cardiac arrhythmias.[9][10][11] Therefore, early assessment of hERG liability is a critical step in drug development.[9][11][12]

Principle: Automated patch-clamp electrophysiology is the gold standard for assessing hERG channel activity.[10][13] This technique directly measures the ion current through the hERG channel in cells stably expressing the channel.[10][13]

Protocol Outline:

• Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

• Automated Patch-Clamp: Utilize an automated patch-clamp system (e.g., QPatch or SyncroPatch) to achieve whole-cell patch-clamp configuration.

• Compound Application: Apply a range of concentrations of the test compounds to the cells.

• Voltage Protocol: Apply a specific voltage protocol to elicit and measure the hERG tail current.

• Data Analysis: Measure the percentage of inhibition of the hERG current at each compound concentration and determine the IC50 value.

Cytochrome P450 (CYP450) Inhibition Assay

CYP450 enzymes are the major enzymes involved in drug metabolism.[14][15] Inhibition of these enzymes can lead to drug-drug interactions.[14][16][17]

Principle: Fluorogenic or LC-MS/MS-based assays are commonly used to assess the inhibitory potential of compounds against the major CYP450 isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[15][18]

Protocol Outline (Fluorogenic Method):

• Reagent Preparation: Prepare recombinant human CYP450 enzymes, a fluorogenic substrate for each isoform, and an NADPH regenerating system.

• Reaction Setup: In a microplate, combine the enzyme, buffer, and test compound.

• Initiation: Add the fluorogenic substrate and NADPH regenerating system to start the reaction.

• Measurement: Measure the fluorescence signal over time.

• Data Analysis: Calculate the rate of metabolite formation and the percent inhibition for each compound concentration to determine the IC50 value.

Off-Target Screening Panels

To identify potential off-target activities, compounds can be screened against panels of other relevant biological targets. Given the acidic nature of phenylacetic acids, G protein-coupled receptors (GPCRs) and other nuclear hormone receptors like peroxisome proliferator-activated receptors (PPARs) can be relevant off-targets.[19][20][21][22][23]

Example Panels:

• GPCR Panel: Screen against a panel of GPCRs known to be involved in inflammation and other relevant physiological processes.[23][24][25]

• PPAR Panel: Assess activity against PPAR subtypes (α, β/δ, γ) which are involved in lipid metabolism and inflammation.[19][20][21][22]

Conclusion

The initial in-vitro screening of substituted phenylacetic acids is a critical phase in the drug discovery process. A well-designed screening cascade, incorporating assays for primary target engagement, cytotoxicity, selectivity, mechanism of action, and preliminary safety, provides the necessary data to identify promising lead candidates for further development. The methodologies outlined in this guide offer a robust framework for this initial evaluation, emphasizing the importance of not only the "how" but also the "why" behind each experimental choice. By adhering to these principles of scientific integrity and logical progression, researchers can confidently advance the most promising compounds toward the next stages of preclinical development.

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• Unraveling the Role of hERG Channels in Drug Safety - Creative Bioarray. Available at: [Link]

• The complexity of NF-κB signaling in inflammation and cancer - SciSpace. Available at: [Link]

• Role of hERG potassium channel assays in drug development. Available at: [Link]

• COX (ovine) Colorimetric Inhibitor Screening Assay Kit - Creative BioMart. Available at: [Link]

• Human Peroxisome Proliferator-Activated Receptor Alpha Reporter Assay System. Available at: [Link]

• Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors. Available at: [Link]

• Use of in vitro tests to assess the causative drugs for NSAIDs-induced type I hypersensitivity. Available at: [Link]

• NF‐κB signaling in inflammation and cancer - PMC - PubMed Central. Available at: [Link]

• Panel of Human PPAR Reporter Assays: PPARα, PPARδ, & PPARγ - Indigo Biosciences. Available at: [Link]

• hERG Safety | Cyprotex ADME-Tox Solutions - Evotec. Available at: [Link]

• NF-κB signaling in inflammation and cancer - PubMed. Available at: [Link]

• In Vitro CYP Inhibition Studies - BioIVT. Available at: [Link]

• Assays for CYP450 Inhibition, Induction, and Phenotyping - Charles River Laboratories. Available at: [Link]

• (PDF) NF-κB in inflammation and cancer - ResearchGate. Available at: [Link]

• A rapid, homogeneous, fluorescence polarization binding assay for peroxisome proliferator-activated receptors alpha and gamma using a fluorescein-tagged dual PPARalpha/gamma activator - PubMed. Available at: [Link]

• In vitro identification of cytochrome P450 enzymes responsible for drug metabolism. Available at: [Link]

• NF-κB signaling pathway in tumor microenvironment - Frontiers. Available at: [Link]

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• Human PPARα Reporter Assay Kit - Indigo Biosciences. Available at: [Link]

• Human PPAR-gamma Transcription Factor Activity Assay Kit | RayBiotech. Available at: [Link]

• Prostaglandin E2 (PGE2) ELISA IB09648 - IBL-America. Available at: [Link]

• In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride - PubMed. Available at: [Link]

• CYP450 inhibition assay (fluorogenic) - Bienta. Available at: [Link]

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• In Vitro Cytotoxicity Assays: Applications in Drug Discovery - Kosheeka. Available at: [Link]

• In Silico Screening of Nonsteroidal Anti-Inflammatory Drugs and Their Combined Action on Prostaglandin H Synthase-1 - PMC - NIH. Available at: [Link]

• In Vitro Diagnosis of Hypersensitivity to Nonsteroidal Anti-Inflammatory Drugs (NSAID) Comparison of Two Methods - Walsh Medical Media. Available at: [Link]

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• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time | PLOS One. Available at: [Link]

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• screening methods for Antinflammatory drugs slide share | PPTX. Available at: [Link]

• Advances in G Protein-Coupled Receptor High-throughput Screening - PMC - NIH. Available at: [Link]

• Full article: Screening New Drugs for Immunotoxic Potential: I. Assessment of the Effects of Conventional Nonsteroidal Anti-Inflammatory Drugs and Selective COX-2 Inhibitors on In Vitro and In Vivo Phagocytic Activity. Available at: [Link]

• Duplexed Screening of GPCRs to Measure Calcium and β-Arrestin - YouTube. Available at: [Link]

• Discovery of Phenyl Acetic Acid Substituted Quinolines as Novel Liver X Receptor Agonists for the Treatment of Atherosclerosis | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Functional assays for screening GPCR targets | Request PDF - ResearchGate. Available at: [Link]

• Anti-inflammatory signaling through G protein-coupled receptors - PMC - NIH. Available at: [Link]

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Introduction: The Strategic Value of Fluorine in Modern Drug Design

An In-Depth Technical Guide to 4-Alkoxy-2,6-Difluorophenylacetic Acids for Drug Discovery Professionals

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Its unique properties—high electronegativity, small steric footprint, and the ability to form strong carbon-fluorine bonds—allow for the fine-tuning of a drug candidate's metabolic stability, lipophilicity, and binding affinity.[1][2] The 2,6-difluorophenylacetic acid core, in particular, has emerged as a privileged scaffold in pharmaceutical research, valued for the enhanced stability and specific conformational preferences imparted by the ortho-difluoro substitution.[3][4]

This guide focuses on a specific, highly valuable subclass: 4-alkoxy-2,6-difluorophenylacetic acids. The addition of an alkoxy group at the 4-position introduces a critical modulator of the molecule's physicochemical and pharmacological profile. This substituent can alter solubility, membrane permeability, and create new interaction points with biological targets, making this scaffold a versatile platform for developing novel therapeutics. This document serves as a technical review for researchers, scientists, and drug development professionals, detailing the synthesis, structure-activity relationships (SAR), and therapeutic applications of this promising class of compounds.

Core Synthesis Strategies and Methodologies

The synthesis of 4-alkoxy-2,6-difluorophenylacetic acids typically involves a multi-step sequence starting from commercially available fluorinated precursors. The key challenges lie in the regioselective introduction of the alkoxy group and the construction of the acetic acid side chain. Below is a detailed, field-proven protocol for a common synthetic pathway.

Experimental Protocol: Synthesis via Williamson Ether Synthesis and Side-Chain Construction

This protocol outlines a representative synthesis starting from 2,6-difluoro-4-nitrophenol.

Step 1: O-Alkylation (Williamson Ether Synthesis)

• To a solution of 2,6-difluoro-4-nitrophenol (1.0 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF), add a mild base like potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation of the phenol.

• Add the desired alkyl halide (e.g., iodomethane for a methoxy group, 1.2 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Upon completion, cool the mixture, dilute with water, and extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the 4-alkoxy-2,6-difluoro-1-nitrobenzene intermediate.

• Expert Insight: The use of K₂CO₃ is critical as it is strong enough to deprotonate the acidic phenol but mild enough to prevent side reactions. DMF is an excellent solvent for this Sₙ2 reaction, effectively solvating the potassium cation.

Step 2: Reduction of the Nitro Group

• Dissolve the 4-alkoxy-2,6-difluoro-1-nitrobenzene intermediate (1.0 eq) in ethanol or methanol.

• Add a catalyst, such as 10% Palladium on Carbon (Pd/C) (0.1 eq).

• Subject the mixture to hydrogenation, either by bubbling hydrogen gas through the solution or using a hydrogen balloon, until the starting material is consumed (monitored by TLC).[5]

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst and concentrate the filtrate to obtain the 4-alkoxy-2,6-difluoroaniline.

Step 3: Sandmeyer Reaction to Introduce the Acetic Acid Precursor

• Cool a solution of the 4-alkoxy-2,6-difluoroaniline (1.0 eq) in aqueous hydrochloric acid to 0-5 °C.

• Add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, maintaining the low temperature to form the diazonium salt.

• In a separate flask, prepare a solution of copper(I) cyanide (CuCN) and potassium cyanide (KCN).

• Slowly add the cold diazonium salt solution to the cyanide solution. A vigorous reaction with nitrogen evolution will occur.

• Allow the reaction to warm to room temperature and stir for several hours.

• Extract the resulting 4-alkoxy-2,6-difluorobenzonitrile product with an organic solvent.

Step 4: Hydrolysis of the Nitrile

• Reflux the 4-alkoxy-2,6-difluorobenzonitrile intermediate in a strong acidic solution (e.g., 6M HCl) or a basic solution (e.g., 6M NaOH) for several hours.

• Monitor the reaction for the disappearance of the nitrile and the appearance of the carboxylic acid.

• After cooling, acidify the reaction mixture (if basic hydrolysis was used) to precipitate the final product, 4-alkoxy-2,6-difluorophenylacetic acid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Caption: General synthetic workflow for 4-alkoxy-2,6-difluorophenylacetic acids.

Physicochemical Properties and Structure-Activity Relationships (SAR)

The strategic placement of the difluoro and alkoxy groups profoundly influences the molecule's drug-like properties. The ortho-difluoro substituents create a unique electronic environment, increasing the acidity of the carboxylic acid proton and often enhancing metabolic stability by shielding potential sites of oxidation.

The 4-alkoxy group is a key determinant of lipophilicity and can serve as a hydrogen bond acceptor.[1] Varying the length and nature of the alkoxy chain allows for precise modulation of the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Alkoxy Group (R in 4-OR)	Typical Effect on Lipophilicity (LogP)	Hydrogen Bond Acceptor Strength	Potential Impact on Biological Activity
-OCH₃ (Methoxy)	Baseline increase	Strong	Often provides a good balance of solubility and potency.
-OCH₂CH₃ (Ethoxy)	Moderate increase	Strong	Can improve binding through enhanced van der Waals interactions.
-O(CH₂)₂CH₃ (Propoxy)	Significant increase	Moderate	May enhance membrane permeability but could decrease solubility.
-OCH(CH₃)₂ (Isopropoxy)	Significant increase (with branching)	Moderate	Branching can improve metabolic stability by sterically hindering metabolism.
-OCH₂CF₃ (Trifluoroethoxy)	Variable; fluorine can decrease lipophilicity	Weak	Electron-withdrawing nature alters electronics and reduces H-bond basicity.

• Trustworthiness through SAR: The predictable trends in this table form a self-validating system for lead optimization. For instance, if a lead compound shows good potency but poor permeability, a medicinal chemist can rationally choose to synthesize an analog with a longer alkoxy chain (e.g., propoxy) to increase LogP and test the hypothesis. The structure-activity relationships for this class of compounds often reveal that the nature of the alkoxy group is critical for achieving selective inhibition of specific targets like kinases or enzymes.[6][7]

Pharmacological Applications and Mechanisms of Action

Derivatives of 4-alkoxy-2,6-difluorophenylacetic acid have been investigated for a range of therapeutic applications, leveraging their unique structural features to interact with various biological targets.

Application as Kinase Inhibitors in Oncology

A prominent application is in the development of kinase inhibitors for cancer therapy.[8] Many kinases have a hydrophobic pocket where the 2,6-difluorophenyl moiety can bind effectively. The 4-alkoxy group can then extend into a different region of the active site to confer potency and selectivity.

For example, certain derivatives have been identified as potent multi-kinase inhibitors, demonstrating significant in vitro antitumor activity.[8] One such compound, featuring a complex alkoxy substituent, was found to be over 14 times more potent than the approved drug Regorafenib against HT-29 colorectal cancer cells, with an IC₅₀ value of 0.19 μM.[8] Mechanistically, these compounds often induce apoptosis by arresting the cell cycle, for instance, in the G2/M phase.[8] A key advantage observed is lower toxicity to normal cells compared to existing therapies.[8]

Caption: Mechanism of action for a kinase inhibitor targeting the MAPK/ERK pathway.

Application as Anti-Inflammatory Agents

The phenylacetic acid scaffold is structurally related to non-steroidal anti-inflammatory drugs (NSAIDs). Diflunisal, for instance, is a difluorophenyl derivative of salicylic acid that acts as a reversible cyclooxygenase (COX) inhibitor.[9] Following this logic, novel phenoxyacetic acid derivatives have been designed and synthesized as selective COX-2 inhibitors.[10] These agents have shown potent anti-inflammatory effects in vivo, significantly reducing paw edema in animal models and lowering levels of pro-inflammatory mediators like TNF-α and PGE-2.[10] The 4-alkoxy-2,6-difluorophenylacetic acid core represents a promising template for developing next-generation NSAIDs with potentially improved efficacy and safety profiles.

Future Perspectives and Conclusion

4-Alkoxy-2,6-difluorophenylacetic acids stand out as a highly versatile and valuable scaffold in drug discovery. The synthetic accessibility and the modular nature of the 4-alkoxy group provide a robust platform for systematic lead optimization. The demonstrated success in targeting diverse protein families, from kinases to inflammatory enzymes, underscores their broad therapeutic potential.

Future research will likely focus on exploring a wider range of alkoxy substituents, including those with additional functional groups, to probe new chemical space and target novel proteins. The development of these compounds as antibacterial agents targeting essential proteins like FtsZ also presents an exciting frontier in the fight against antimicrobial resistance.[11] As our understanding of disease biology deepens, the rational design of new derivatives based on this core structure will continue to yield promising clinical candidates.

References

• Alonso-Alija, C., Michels, M., Peilstoecker, K., & Schirok, H. (2004). A Convenient Synthesis of 4-Alkoxy and 4-Hydroxy-2,6-difluoroanilines. Tetrahedron Letters.

• Discovery of 4-((4-(4-(3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)ureido)-2-fluorophenoxy)-6-methoxyquinolin-7-yl)oxy)-N,N-diethylpiperidine-1-carboxamide as kinase inhibitor for the treatment of colorectal cancer. (2021). Bioorganic Chemistry, 106, 104511. [Link]

• Leroy, J. (Date unavailable). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. National Institutes of Health. [Link]

• Synthesis and Structure-Activity Relationships of 4-alkynyloxy Phenyl Sulfanyl, Sulfinyl, and Sulfonyl Alkyl Hydroxamates as Tumor Necrosis Factor-Alpha Converting Enzyme and Matrix Metalloproteinase Inhibitors. (2004). Journal of Medicinal Chemistry, 47(25), 6255-69. [Link]

• Synthesis and In Vitro Biocompatibility Studies of Novel Alkoxy 4,4-Difluoro-4-bora-3a,4a-diaza-s-indacenes. (Date unavailable). National Institutes of Health. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... MDPI. [Link]

• Chemical and Pharmacological Properties of Diflunisal. (Date unavailable). PubMed. [Link]

• Gnonlonfin, G. J. B., et al. (2024). Hybrid Peptide-Alkoxyamine Drugs: A Strategy for the Development of a New Family of Antiplasmodial Drugs. MDPI. [Link]

• 2,6-Difluorobenzamide Inhibitors of Bacterial Cell Division Protein FtsZ: Design, Synthesis, and Structure-Activity Relationships. (2017). ChemMedChem, 12(13), 1024-1034. [Link]

• Design, Synthesis, and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. (2020). Journal of Medicinal Chemistry, 63(23), 14989-15012. [Link]

• Pharmacological profile of 4-(2',4'-difluorobiphenyl-4-yl)-2-methylbutyric acid (deoxoflobufen). (2009). Arzneimittelforschung, 59(11), 558-65. [Link]

• Structure–Activity Relationships of Receptor Binding of 1,4-Dihydropyridine Derivatives. (Date unavailable). ResearchGate. [Link]

• Structure–activity relationship, in vitro and in vivo evaluation of novel dienyl sulphonyl fluorides as selective BuChE inhibitors for the treatment of Alzheimer's disease. (Date unavailable). PubMed Central. [Link]

• Process for the preparation of 4-(2,4-difluorophenyl)-phenyl 4-nitro-benzoate. (1992).

• Synthesis of 4′-Alkoxy-4-(ω-cinnamoylalkoxy)azobenzenes and Their Photoswitchable Behavior. (2021). MDPI. [Link]

• Structure-activity relationships of novel anti-malarial agents. Part 6: N-(4-arylpropionylamino-3-benzoylphenyl)-[5-(4-nitrophenyl)-2-furyl]acrylic acid amides. (2003). Bioorganic & Medicinal Chemistry Letters, 13(9), 1539-41. [Link]

• 2,6-difluorophenylacetic acid (C8H6F2O2). (Date unavailable). PubChem. [Link]

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Spectroscopic Profile of 4-Butoxy-2,6-difluorophenylacetic Acid: A Technical Guide

Introduction

4-Butoxy-2,6-difluorophenylacetic acid is a multifaceted organic molecule of interest in medicinal chemistry and materials science. Its structural complexity, arising from the interplay of a flexible butoxy chain, a rigid and electron-rich difluorophenyl core, and a reactive carboxylic acid moiety, gives rise to a unique spectroscopic fingerprint. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. In the absence of publicly available experimental spectra, this document leverages predictive methodologies and comparative analysis with structurally related compounds to offer a robust and scientifically grounded interpretation. This approach is designed to empower researchers, scientists, and drug development professionals in their efforts to identify, characterize, and utilize this compound.

The molecular structure, with the systematic numbering used for NMR assignments, is presented below.

Caption: Molecular structure of 4-Butoxy-2,6-difluorophenylacetic acid with atom numbering for NMR assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR spectra of 4-Butoxy-2,6-difluorophenylacetic acid are detailed below. Predictions are based on established chemical shift theory and data from analogous compounds.

Experimental Protocol (Standard)

A standard protocol for acquiring high-quality ¹H and ¹³C NMR spectra for phenylacetic acid derivatives is as follows:

• Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.7 mL of a deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). The choice of solvent can influence the chemical shift of the acidic proton.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio. Proton decoupling is typically used to simplify the spectrum.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show distinct signals for the butoxy group, the aromatic protons, the methylene protons of the acetic acid moiety, and the carboxylic acid proton.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-14' (CH₃)	0.9 - 1.0	Triplet (t)	~7.4
H-13' (CH₂)	1.4 - 1.6	Sextet or multiplet (m)	~7.5
H-12' (CH₂)	1.7 - 1.9	Quintet or multiplet (m)	~7.0
H-11' (OCH₂)	3.9 - 4.1	Triplet (t)	~6.5
H-7 (CH₂)	3.6 - 3.8	Singlet (s) or Triplet (t) due to F	~2.0 (if coupled to F)
H-3, H-5	6.6 - 6.8	Doublet of doublets (dd) or Triplet (t)	~9.0 (ortho H-F), ~2.0 (meta H-H)
H-9 (COOH)	10.0 - 12.0	Broad singlet (br s)	-

Interpretation:

• Butoxy Group: The terminal methyl group (H-14') is expected to appear as a triplet upfield. The two methylene groups (H-13' and H-12') will be multiplets, while the methylene group attached to the ether oxygen (H-11') will be deshielded and appear as a triplet.

• Aromatic Protons: The two aromatic protons (H-3 and H-5) are chemically equivalent and are expected to appear as a doublet of doublets or a triplet due to coupling with the adjacent fluorine atoms.

• Methylene Protons: The methylene protons of the acetic acid moiety (H-7) are adjacent to the aromatic ring and the carbonyl group, leading to a chemical shift in the range of 3.6-3.8 ppm. Coupling to the ortho-fluorine atoms may result in a triplet.

• Carboxylic Acid Proton: The acidic proton (H-9) is highly deshielded and will appear as a broad singlet at a high chemical shift value. Its position is dependent on solvent and concentration.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule. The fluorine atoms will cause splitting of the signals for the carbons to which they are attached and often for carbons two or three bonds away.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (due to C-F coupling)
C-14' (CH₃)	13 - 15	Singlet
C-13' (CH₂)	19 - 21	Singlet
C-12' (CH₂)	30 - 32	Singlet
C-11' (OCH₂)	68 - 70	Singlet
C-7 (CH₂)	40 - 43	Triplet
C-3, C-5	100 - 105	Doublet
C-1	110 - 115	Triplet
C-4	160 - 165	Singlet
C-2, C-6	162 - 167	Doublet of doublets
C-8 (C=O)	175 - 180	Singlet

Interpretation:

• Butoxy Group: The carbons of the butoxy group will appear in the upfield region of the spectrum.

• Aromatic Carbons: The carbons of the difluorophenyl ring will have their chemical shifts significantly influenced by the fluorine and butoxy substituents. The carbons directly bonded to fluorine (C-2 and C-6) will show large C-F coupling constants and will be significantly downfield. The carbon attached to the butoxy group (C-4) will also be downfield.

• Methylene Carbon: The methylene carbon of the acetic acid group (C-7) will likely appear as a triplet due to coupling with the two ortho-fluorine atoms.

• Carbonyl Carbon: The carbonyl carbon of the carboxylic acid (C-8) will be the most deshielded carbon in the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule. The predicted IR spectrum of 4-Butoxy-2,6-difluorophenylacetic acid will be dominated by absorptions from the carboxylic acid and ether functional groups.

Experimental Protocol (Standard)

• Sample Preparation: The spectrum can be obtained from a solid sample using the KBr pellet method or from a solution in a suitable solvent (e.g., CCl₄).

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is typically used.

• Data Acquisition: The spectrum is usually recorded over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Intensity
3300 - 2500	O-H stretch (carboxylic acid dimer)	Strong, very broad
3000 - 2850	C-H stretch (alkane)	Medium
1710 - 1680	C=O stretch (carboxylic acid dimer)	Strong, sharp
~1600, ~1475	C=C stretch (aromatic ring)	Medium
1300 - 1200	C-O stretch (ether and carboxylic acid)	Strong
1200 - 1100	C-F stretch	Strong
~920	O-H bend (out-of-plane, carboxylic acid dimer)	Medium, broad

Interpretation:

• Carboxylic Acid: The most characteristic feature will be a very broad O-H stretching band from 3300-2500 cm⁻¹, which is indicative of a hydrogen-bonded carboxylic acid dimer.[1][2] A strong and sharp carbonyl (C=O) absorption will be present around 1700 cm⁻¹.[1][3]

• Ether: A strong C-O stretching band is expected in the region of 1300-1200 cm⁻¹, which will likely overlap with the C-O stretch of the carboxylic acid.[4][5]

• Aromatic Ring: Absorptions corresponding to C=C stretching in the aromatic ring will be observed around 1600 and 1475 cm⁻¹.

• C-F Bonds: Strong absorptions due to C-F stretching are expected in the 1200-1100 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.

Experimental Protocol (Standard)

• Ionization: Electron ionization (EI) is a common method for this type of molecule. Electrospray ionization (ESI) in negative ion mode would also be effective, readily forming the [M-H]⁻ ion.

• Instrumentation: A variety of mass analyzers can be used, such as quadrupole, time-of-flight (TOF), or ion trap.

• Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions at different mass-to-charge ratios (m/z).

Predicted Mass Spectrum Data

• Molecular Ion (M⁺•): The molecular ion peak is expected at m/z = 244. The presence of two fluorine atoms will not result in a characteristic isotopic pattern as fluorine is monoisotopic.

• Key Fragment Ions:

Predicted m/z	Proposed Fragment	Fragmentation Pathway
199	[M - COOH]⁺	Loss of the carboxylic acid group
187	[M - C₄H₉O]⁺	Alpha-cleavage of the butoxy group
141	[M - C₄H₉O - CO]⁺	Subsequent loss of CO from the m/z 187 fragment
91	[C₇H₇]⁺ (tropylium ion)	Rearrangement and fragmentation of the phenylacetic acid backbone

Interpretation:

The fragmentation of 4-Butoxy-2,6-difluorophenylacetic acid under EI conditions is expected to proceed through several key pathways:

• Loss of the Carboxylic Acid Group: Cleavage of the bond between the methylene group and the carbonyl carbon would result in the loss of a COOH radical (45 Da), leading to a fragment at m/z 199.

• Alpha-Cleavage of the Ether: The C-O bond of the ether is susceptible to cleavage. Loss of the butoxy radical (C₄H₉O•, 73 Da) would lead to a fragment at m/z 171. However, cleavage of the alkyl chain is also likely.

• Cleavage of the Butyl Chain: Fragmentation of the butoxy group itself will lead to a series of peaks corresponding to the loss of alkyl fragments.

• Tropylium Ion Formation: A common fragmentation pathway for phenylacetic acid derivatives is the formation of the stable tropylium ion at m/z 91.

Caption: Predicted major fragmentation pathways for 4-Butoxy-2,6-difluorophenylacetic acid in EI-MS.

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 4-Butoxy-2,6-difluorophenylacetic acid. The detailed analysis of the expected ¹H NMR, ¹³C NMR, IR, and MS data, grounded in fundamental principles and comparative data, serves as a valuable resource for the identification and characterization of this compound. While predicted data offers a strong foundation, experimental verification remains the gold standard for unequivocal structure confirmation. This guide should facilitate the interpretation of experimentally acquired data and support the ongoing research and development efforts involving this important molecule.

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The Ortho-Fluorine Effect in Phenylacetic Acid Derivatives: A Technical Guide for Drug Development Professionals

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, profoundly influencing the physicochemical and pharmacological properties of drug candidates. Among the various fluorination strategies, the introduction of a fluorine atom at the ortho position of a phenyl ring—the so-called "ortho-fluorine effect"—elicits a unique and powerful set of consequences. This technical guide provides an in-depth exploration of the ortho-fluorine effect specifically within the context of phenylacetic acid derivatives, a common motif in pharmacologically active compounds. We will dissect the core mechanisms, from intramolecular interactions to conformational control, and illustrate how these principles are leveraged in contemporary drug design to enhance potency, selectivity, and pharmacokinetic profiles. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this critical substituent effect.

Introduction: The Understated Power of an Ortho-Fluorine

Fluorine's unique properties, including its small van der Waals radius (1.47 Å, similar to hydrogen), high electronegativity (3.98 on the Pauling scale), and the strength of the carbon-fluorine bond, make it a valuable tool in drug design.[1][2] When placed at the ortho position of a phenylacetic acid derivative, the fluorine atom exerts a range of effects that are not merely additive electronic perturbations but are instead a complex interplay of through-bond and through-space interactions. These interactions can significantly modulate the acidity of the carboxylic acid, restrict the conformation of the side chain, and influence interactions with biological targets.[3][4] Understanding and anticipating these effects is paramount for the rational design of novel therapeutics.[5]

The "ortho-fluorine effect" is a multifaceted phenomenon that can lead to:

• Increased Acidity: A notable increase in the acidity (decrease in pKa) of the carboxylic acid moiety.

• Conformational Restriction: A pronounced influence on the preferred three-dimensional arrangement of the molecule.

• Altered Lipophilicity: Modulation of the molecule's lipophilicity, which can impact membrane permeability and other pharmacokinetic properties.[6]

• Enhanced Metabolic Stability: The strong C-F bond can block sites of metabolic oxidation, increasing the drug's half-life.[1][5]

• Improved Binding Affinity: The unique electronic and conformational properties can lead to more favorable interactions with the target protein.[5]

This guide will systematically deconstruct the ortho-fluorine effect, providing both the theoretical underpinnings and practical experimental guidance for its application in drug discovery.

Mechanistic Basis of the Ortho-Fluorine Effect

The influence of an ortho-fluoro substituent is a combination of several interconnected electronic and steric effects. These can be broadly categorized as through-bond inductive effects, through-space electrostatic interactions, and conformational control.

Electronic Effects: More Than Just Induction

The high electronegativity of fluorine leads to a strong electron-withdrawing inductive effect (-I effect), which is a primary contributor to the increased acidity of the carboxylic acid. This effect is most pronounced at the ortho position.[7] However, the full picture is more complex, involving:

• Intramolecular Hydrogen Bonding: The ortho-fluoro substituent can act as a weak hydrogen bond acceptor for the carboxylic acid proton. This interaction stabilizes the protonated form and can influence the molecule's conformation.

• Through-Space vs. Through-Bond Interactions: The ortho-fluorine effect is a classic example of both through-bond and through-space electronic effects.[8][9] The inductive effect operates through the sigma bond framework, while electrostatic interactions and potential weak hydrogen bonding occur directly through space.

Conformational Control: A Gatekeeper for Bioactivity

Perhaps the most significant consequence of the ortho-fluorine effect in phenylacetic acids is the control it exerts over the molecule's conformation. The steric and electronic presence of the ortho-fluorine atom restricts the free rotation of the acetic acid side chain relative to the phenyl ring. This conformational locking can pre-organize the molecule into a bioactive conformation, thereby enhancing its binding affinity to a biological target.[6] This effect is often more pronounced than with other ortho-substituents due to fluorine's unique combination of size and electronics.[3][10]

Quantitative Impact on Acidity: A Data-Driven Perspective

The inductive effect of the fluorine atom significantly increases the acidity of the carboxylic acid group. This is quantitatively demonstrated by the decrease in the pKa value. The effect is most pronounced when the fluorine is in the ortho position.

Compound	pKa
Phenylacetic acid	4.31
2-Fluorophenylacetic acid	~4.09
3-Fluorophenylacetic acid	~4.15
4-Fluorophenylacetic acid	~4.24

Note: Exact pKa values can vary slightly depending on the experimental conditions. The values presented are representative.

This trend clearly illustrates the potent, position-dependent acidifying effect of fluorine, with the ortho isomer being the most acidic among the monofluorinated derivatives.

Experimental Protocols for Characterization

A thorough understanding of the ortho-fluorine effect in a novel phenylacetic acid derivative requires robust experimental characterization. Key methodologies include pKa determination and conformational analysis.

Protocol for pKa Determination via Potentiometric Titration

This protocol provides a reliable method for determining the pKa of a phenylacetic acid derivative.

Materials:

• Calibrated pH meter and electrode

• Automated burette

• Jacketed titration vessel with temperature control

• Standardized 0.1 M NaOH solution

• The phenylacetic acid derivative of interest

• High-purity water (degassed)

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Sample Preparation: Accurately weigh a precise amount of the phenylacetic acid derivative and dissolve it in a known volume of high-purity water to create a solution of known concentration (e.g., 0.01 M).

• Titration Setup: Place the solution in the jacketed titration vessel and maintain a constant temperature (e.g., 25 °C). Gently bubble an inert gas through the solution to exclude atmospheric CO2.

• Titration: Begin the titration with the standardized NaOH solution, adding small, precise increments. Record the pH after each addition.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the point at which half of the acid has been neutralized).

Conformational Analysis using Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the conformational preferences of molecules in solution.[11][12] For ortho-fluorinated phenylacetic acids, ¹H, ¹³C, and ¹⁹F NMR are all informative.

Key NMR Experiments:

• ¹H NMR: The chemical shifts and coupling constants of the benzylic protons can provide insights into the dihedral angle between the side chain and the phenyl ring.

• ¹⁹F NMR: The chemical shift of the ortho-fluorine is highly sensitive to its local electronic and steric environment, making it an excellent probe for conformational changes.[13][14]

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): These experiments can detect through-space interactions between the ortho-fluorine and the protons of the acetic acid side chain, providing direct evidence for specific conformations.

• ¹⁹F-¹H Heteronuclear Overhauser Effect Spectroscopy (HOESY): This is particularly useful for observing through-space interactions between fluorine and proton nuclei.

Visualizing the Ortho-Fluorine Effect

Graphical representations can aid in understanding the complex interplay of forces at work in the ortho-fluorine effect.

Caption: Interplay of mechanisms and consequences of the ortho-fluorine effect.

Implications in Drug Design and Development

The ortho-fluorine effect is not merely a chemical curiosity; it is a powerful tool in the medicinal chemist's arsenal.[6][15] By strategically placing an ortho-fluorine, drug designers can fine-tune the properties of a phenylacetic acid-containing lead compound to improve its therapeutic profile.

Case Studies and Applications:

• Enhancing Potency: By locking the molecule into a bioactive conformation, the ortho-fluorine can significantly increase binding affinity and, consequently, potency.

• Improving Selectivity: The precise conformational and electronic changes induced by the ortho-fluorine can lead to preferential binding to the desired target over off-targets, thereby improving selectivity and reducing side effects.

• Modulating Pharmacokinetics: The increased acidity can influence absorption and distribution, while the altered lipophilicity can affect membrane permeability. Furthermore, the C-F bond can block metabolic hotspots, leading to a more favorable pharmacokinetic profile.[1]

The synthesis of ortho-fluorinated phenylacetic acid derivatives can be achieved through various methods, including palladium-catalyzed cross-coupling reactions.[16] The choice of synthetic route will depend on the specific substitution pattern of the target molecule.

Conclusion

The ortho-fluorine effect in phenylacetic acid derivatives is a prime example of how a single, small atomic substitution can have a profound and multifaceted impact on molecular properties. A thorough understanding of the underlying electronic and steric mechanisms is crucial for leveraging this effect in the rational design of new and improved pharmaceuticals. By combining theoretical knowledge with robust experimental characterization, researchers can harness the power of the ortho-fluorine to develop drug candidates with enhanced potency, selectivity, and pharmacokinetic properties. The continued exploration of this and other fluorine-related effects will undoubtedly lead to further innovations in drug discovery and development.[5]

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• Badawi, H. M., & Förner, W. (2011, March). Analysis of the infrared and Raman spectra of phenylacetic acid and mandelic (2-hydroxy-2-phenylacetic) acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 78(3), 1162–1167.
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• Ossila. (n.d.). 2,4,5-Trifluorophenylacetic acid | CAS 209995-38-0.
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Protocols & Analytical Methods

Application of 4-Butoxy-2,6-difluorophenylacetic Acid in Medicinal Chemistry: A Technical Guide

Introduction: Unlocking the Potential of a Fluorinated Phenylacetic Acid Derivative

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms and lipophilic chains into molecular scaffolds is a well-established strategy for enhancing pharmacological properties. 4-Butoxy-2,6-difluorophenylacetic acid emerges as a compound of significant interest, positioned at the intersection of two key pharmacophoric motifs: the phenylacetic acid backbone, characteristic of many non-steroidal anti-inflammatory drugs (NSAIDs), and a difluorinated aromatic ring coupled with a butoxy chain, which can modulate potency, selectivity, and pharmacokinetic profiles.

The presence of the 2,6-difluoro substitution pattern on the phenyl ring is particularly noteworthy. This arrangement can influence the acidity of the carboxylic acid, impact the conformation of the molecule, and enhance its metabolic stability by blocking potential sites of aromatic hydroxylation. The 4-butoxy group, a moderately lipophilic chain, can facilitate membrane permeability and promote binding to hydrophobic pockets within target proteins. This unique combination of structural features suggests a promising role for 4-Butoxy-2,6-difluorophenylacetic acid as a scaffold or key intermediate in the development of novel therapeutic agents, particularly in the realm of inflammatory diseases.

This guide provides a comprehensive overview of the potential applications of 4-Butoxy-2,6-difluorophenylacetic acid in medicinal chemistry, including a proposed synthesis, hypothetical biological target, and detailed protocols for its evaluation as a potential anti-inflammatory agent.

Proposed Biological Target: Cytosolic Phospholipase A2α (cPLA2α)

The structural resemblance of 4-Butoxy-2,6-difluorophenylacetic acid to known anti-inflammatory agents suggests that it may target key enzymes in the inflammatory cascade. A primary hypothesized target is cytosolic phospholipase A2α (cPLA2α) , a critical enzyme responsible for the release of arachidonic acid from membrane phospholipids. Arachidonic acid is the precursor to a wide range of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes. Inhibition of cPLA2α is therefore a highly attractive strategy for the development of novel anti-inflammatory drugs.

The rationale for targeting cPLA2α with this molecule is based on established structure-activity relationships (SAR) for cPLA2α inhibitors. Many potent inhibitors feature a carboxylic acid group, which can interact with key residues in the enzyme's active site, and a lipophilic tail that occupies a hydrophobic channel. The butoxy group of 4-Butoxy-2,6-difluorophenylacetic acid could serve as this lipophilic tail, while the phenylacetic acid moiety provides the necessary acidic head group.

The Role of cPLA2α in the Inflammatory Pathway

Caption: Proposed mechanism of action via cPLA2α inhibition.

Proposed Synthesis of 4-Butoxy-2,6-difluorophenylacetic Acid

Synthetic Workflow Diagram

Caption: Proposed multi-step synthesis of the target compound.

Detailed Synthesis Protocol

Step 1: Synthesis of 2,6-Difluoro-4-iodophenol

• To a solution of 3,5-difluorophenol (1.0 eq) in acetonitrile, add N-iodosuccinimide (NIS) (1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,6-difluoro-4-iodophenol.

Step 2: Synthesis of 1-Butoxy-2,6-difluoro-4-iodobenzene

• To a solution of 2,6-difluoro-4-iodophenol (1.0 eq) in acetone, add potassium carbonate (2.0 eq) and 1-bromobutane (1.2 eq).

• Reflux the mixture for 8-12 hours, monitoring by TLC.

• After completion, filter off the potassium carbonate and concentrate the filtrate.

• Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield 1-butoxy-2,6-difluoro-4-iodobenzene.

Step 3: Synthesis of ((4-Butoxy-2,6-difluorophenyl)ethynyl)trimethylsilane

• To a solution of 1-butoxy-2,6-difluoro-4-iodobenzene (1.0 eq) in triethylamine, add trimethylsilylacetylene (1.5 eq), bis(triphenylphosphine)palladium(II) dichloride (0.05 eq), and copper(I) iodide (0.1 eq).

• Degas the mixture and stir under a nitrogen atmosphere at 50-60 °C for 6-8 hours.

• After cooling, filter the reaction mixture through a pad of celite and concentrate the filtrate.

• Purify the crude product by column chromatography to obtain the desired product.

Step 4: Synthesis of 1-(4-Butoxy-2,6-difluorophenyl)ethan-1-one

• Dissolve the product from Step 3 (1.0 eq) in a mixture of methanol and water. Add potassium carbonate (2.0 eq) and stir at room temperature for 2-3 hours to effect desilylation.

• Acidify the mixture with dilute sulfuric acid and stir at 60-70 °C for 4-6 hours to promote hydration of the alkyne.

• Cool the reaction, extract with ethyl acetate, wash with saturated sodium bicarbonate solution and brine, dry, and concentrate.

• Purify by column chromatography to yield the acetophenone derivative.

Step 5: Synthesis of 2-(4-Butoxy-2,6-difluorophenyl)-1-morpholinoethanethione

• In a flask, combine 1-(4-butoxy-2,6-difluorophenyl)ethan-1-one (1.0 eq), elemental sulfur (1.5 eq), and morpholine (3.0 eq).

• Heat the mixture at 120-130 °C for 8-10 hours under a nitrogen atmosphere.

• Cool the reaction mixture and purify directly by column chromatography to isolate the thiomorpholide intermediate.

Step 6: Synthesis of 4-Butoxy-2,6-difluorophenylacetic Acid

• To the thiomorpholide from Step 5, add a mixture of concentrated hydrochloric acid and glacial acetic acid.

• Reflux the mixture for 12-24 hours until TLC indicates complete conversion.

• Cool the reaction mixture and pour it into ice-water.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by recrystallization or column chromatography to yield 4-Butoxy-2,6-difluorophenylacetic acid.

Application Notes and Experimental Protocols

The following protocols are designed to evaluate the potential of 4-Butoxy-2,6-difluorophenylacetic acid as a cPLA2α inhibitor and an anti-inflammatory agent.

Protocol 1: In Vitro cPLA2α Inhibition Assay

This assay determines the direct inhibitory effect of the compound on the enzymatic activity of recombinant human cPLA2α.

Principle: The assay measures the release of a fluorescent fatty acid from a phospholipid substrate by cPLA2α. The increase in fluorescence is proportional to enzyme activity, and a reduction in fluorescence in the presence of the test compound indicates inhibition.

Materials:

• Recombinant human cPLA2α

• Fluorescent substrate (e.g., PED6)

• Assay buffer (e.g., Tris-HCl with CaCl2 and DTT)

• Test compound (4-Butoxy-2,6-difluorophenylacetic acid) dissolved in DMSO

• Positive control inhibitor (e.g., Arachidonyl trifluoromethyl ketone)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of the test compound and the positive control in DMSO.

• In the wells of the 96-well plate, add the assay buffer.

• Add the test compound or control solutions to the respective wells (final DMSO concentration should be ≤1%). Include wells with DMSO alone as a vehicle control.

• Add the cPLA2α enzyme to all wells except the no-enzyme control wells.

• Pre-incubate the plate at 37 °C for 15 minutes.

• Initiate the reaction by adding the fluorescent substrate to all wells.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm Ex / 535 nm Em for PED6) every minute for 30-60 minutes at 37 °C.

Data Analysis:

• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

• Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Hypothetical Data Summary:

Compound	IC50 (µM) for cPLA2α Inhibition
4-Butoxy-2,6-difluorophenylacetic acid	1.5
Arachidonyl trifluoromethyl ketone (Control)	10

Protocol 2: Cell-Based Assay for Inhibition of Prostaglandin E2 (PGE2) Production

This protocol assesses the ability of the compound to inhibit the production of the pro-inflammatory mediator PGE2 in a cellular context.

Principle: Lipopolysaccharide (LPS) is used to induce an inflammatory response in macrophage cells (e.g., RAW 264.7), leading to the production and release of PGE2. The concentration of PGE2 in the cell culture supernatant is measured by ELISA. A reduction in PGE2 levels in the presence of the test compound indicates anti-inflammatory activity.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS)

• Test compound dissolved in DMSO

• Positive control (e.g., Indomethacin)

• PGE2 ELISA kit

• 24-well cell culture plates

• Cell viability assay kit (e.g., MTT or PrestoBlue)

Procedure:

• Seed RAW 264.7 cells in 24-well plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound or positive control for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include unstimulated and vehicle-treated controls.

• After incubation, collect the cell culture supernatant for PGE2 measurement.

• Assess cell viability in the remaining cells to rule out cytotoxicity-mediated effects.

• Quantify the concentration of PGE2 in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.

Data Analysis:

• Calculate the percentage of inhibition of PGE2 production for each compound concentration compared to the LPS-stimulated vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

• Correlate the results with the cell viability data to ensure that the observed inhibition is not due to toxicity.

Hypothetical Data Summary:

Compound	IC50 (µM) for PGE2 Inhibition	CC50 (µM) for Cytotoxicity	Selectivity Index (CC50/IC50)
4-Butoxy-2,6-difluorophenylacetic acid	2.8	> 100	> 35.7
Indomethacin (Control)	0.5	> 100	> 200

Conclusion and Future Directions

4-Butoxy-2,6-difluorophenylacetic acid represents a molecule with considerable, albeit underexplored, potential in medicinal chemistry. Its structural features, which combine the proven anti-inflammatory scaffold of phenylacetic acid with strategic fluorination and lipophilic substitution, make it an attractive candidate for targeting key enzymes in the inflammatory pathway, such as cPLA2α. The proposed synthetic route and evaluation protocols provide a clear roadmap for researchers to investigate its therapeutic potential. Future studies should focus on the validation of its biological activity, elucidation of its precise mechanism of action, and exploration of its pharmacokinetic and pharmacodynamic properties. The insights gained from such investigations will be invaluable in determining the utility of this compound as a lead for the development of next-generation anti-inflammatory therapies.

References

• Lehr, M. (1997). Structure-activity relationships of (4-acylpyrrol-2-yl)alkanoic acids as inhibitors of the cytosolic phospholipase A2: variation of the substituents in positions 1, 3, and 5. Journal of Medicinal Chemistry, 40(21), 3381-3392. [Link]

• Lehr, M., & Gmeiner, P. (1996). Synthesis, biological evaluation, and structure-activity relationships of 3-acylindole-2-carboxylic acids as inhibitors of the cytosolic phospholipase A2. Journal of Medicinal Chemistry, 39(23), 4537-4545. [Link]

• McKew, J. C., et al. (2003). Structure-activity relationships of indole cytosolic phospholipase A(2)alpha inhibitors: substrate mimetics. Bioorganic & Medicinal Chemistry Letters, 13(24), 4501-4504. [Link]

• Tan, S. J., et al. (2020). Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds. Molecules, 25(18), 4234. [Link]

• Alonso-Alija, C., et al. (2004). A Convenient Synthesis of 4-Alkoxy and 4-Hydroxy-2,6-difluoroanilines. Tetrahedron Letters, 45(18), 3669-3671. [Link]

• Jegorov, A., et al. (1998). Synthesis and activity of 4-(2',4'-difluorobiphenylyl)-2-methylbutyric acid (deoxoflobufen) and its derivatives. Pharmazie, 53(1), 2-6. [Link]

• Hampann, C., et al. (2002). Synthesis of 4′-Alkoxy-4-(ω-cinnamoylalkoxy)azobenzenes and Their Photoswitchable Behavior. Molecules, 7(5), 428-444. [Link]

High-performance liquid chromatography (HPLC) method for 4-Butoxy-2,6-difluorophenylacetic acid analysis.

An Application Note for the Analysis of 4-Butoxy-2,6-difluorophenylacetic acid by High-Performance Liquid Chromatography

Introduction

4-Butoxy-2,6-difluorophenylacetic acid is a substituted aromatic carboxylic acid, a chemical scaffold of interest in pharmaceutical synthesis and materials science. The presence of a butoxy group, two fluorine atoms, and a carboxylic acid moiety gives the molecule a combination of hydrophobic and polar characteristics, requiring a well-developed analytical method for accurate quantification and purity assessment. This document details a robust, validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for its analysis, designed for researchers, quality control analysts, and drug development professionals.

The method described herein is grounded in fundamental chromatographic principles and validated according to the International Council for Harmonisation (ICH) guidelines to ensure its fitness for purpose.[1][2][3] We will not only provide a step-by-step protocol but also delve into the scientific rationale behind the selection of each parameter, empowering the user to understand, implement, and troubleshoot the method effectively.

Method Rationale and Development Strategy

The physicochemical properties of 4-Butoxy-2,6-difluorophenylacetic acid (MW: 244.24 g/mol ) dictate the chromatographic strategy.[4][5] As an acidic compound with significant non-polar character from its butoxy group and phenyl ring, RP-HPLC is the ideal separation mode.

Column Selection: The Stationary Phase

A C18 (octadecylsilane) stationary phase is the workhorse of reversed-phase chromatography and serves as the primary choice for this method. Its dense hydrophobic ligands provide strong retention for the non-polar butoxy-phenyl portion of the analyte. An alternative, and potentially advantageous, stationary phase to consider during method development would be a Phenyl-Hexyl or a Fluorophenyl phase.[6] These phases can offer unique selectivity for fluorinated and aromatic compounds through π-π interactions, which may be beneficial for separating structurally similar impurities.[6][7] For this primary method, we select a high-purity, end-capped C18 column to minimize peak tailing from residual silanol interactions.

Mobile Phase Selection: Controlling Retention and Peak Shape

The mobile phase is critical for achieving optimal separation. A gradient of water and a polar organic solvent, such as acetonitrile, is employed to ensure the elution of the analyte with a good peak shape in a reasonable timeframe.

The Critical Role of pH: The analyte possesses a carboxylic acid group, making its retention highly sensitive to the mobile phase pH. At a pH above its acid dissociation constant (pKa), the molecule will be ionized (carboxylate form), making it more polar and resulting in poor retention and peak shape on a reversed-phase column.[7][8] To ensure consistent retention and sharp, symmetrical peaks, the ionization of the carboxylic acid must be suppressed. This is achieved by acidifying the mobile phase to a pH at least 1-2 units below the analyte's pKa. While the exact pKa is not published, it can be estimated to be in the range of 3-4. Therefore, incorporating an acid like formic acid or phosphoric acid into the aqueous portion of the mobile phase is essential. We select phosphoric acid for its effectiveness and UV transparency at low wavelengths.

Detector Selection

The presence of the phenyl ring in the analyte structure provides a strong chromophore, making UV-Vis detection a suitable and robust choice. Based on the analysis of similar aromatic acids, a detection wavelength of 215 nm is selected to provide high sensitivity.

Experimental Protocol

Instrumentation and Reagents

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column thermostat, and UV-Vis detector.

• Column: Ascentis® C18, 15 cm x 4.6 mm, 5 µm particle size (or equivalent).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC or Milli-Q grade)

  • Phosphoric acid (85%, analytical grade)

  • 4-Butoxy-2,6-difluorophenylacetic acid reference standard

Chromatographic Conditions

All chromatographic parameters are summarized in the table below.

Parameter	Condition
Column	Ascentis® C18, 15 cm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient	60% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 60% B and equilibrate for 3 minutes
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 215 nm
Injection Volume	10 µL
Run Time	15 minutes

Preparation of Solutions

• Diluent: A mixture of Acetonitrile and Water (50:50, v/v) is used as the diluent for preparing standard and sample solutions.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 4-Butoxy-2,6-difluorophenylacetic acid reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 100 µg/mL for linearity assessment. A working standard of 50 µg/mL is suitable for routine analysis.

System Suitability Testing (SST)

Before commencing any sample analysis, the performance of the chromatographic system must be verified. This is achieved by injecting the working standard solution (e.g., 50 µg/mL) in six replicates. The results must meet the acceptance criteria outlined below to ensure the system is operating correctly.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 1.5	Ensures peak symmetry.
Theoretical Plates (N)	N ≥ 2000	Indicates column efficiency.
%RSD of Retention Time	≤ 1.0%	Demonstrates the stability of the pump and system.
%RSD of Peak Area	≤ 2.0%	Ensures detector and injection precision.

Analytical Method Validation Protocol

The method's suitability for its intended purpose is demonstrated through a comprehensive validation process, following ICH Q2(R2) guidelines.[2][3][9][10]

Caption: Logical flow of analytical method validation parameters.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.[11][12]

• Protocol: Analyze the diluent (blank), a solution of the reference standard, and a sample spiked with known related substances (if available). Forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) should also be performed to demonstrate that degradation products do not interfere with the quantification of the main peak.[13]

• Acceptance Criteria: The analyte peak should be free from any co-eluting peaks in the blank and stressed samples. Peak purity analysis using a photodiode array (PDA) detector should confirm the homogeneity of the analyte peak.

Linearity and Range

Linearity demonstrates a direct proportional relationship between concentration and detector response over a specified range.[10][14]

• Protocol: Prepare at least five concentrations of the reference standard across the range of 1 µg/mL to 100 µg/mL (1% to 200% of a nominal 50 µg/mL concentration). Inject each concentration in triplicate.

• Acceptance Criteria: Plot the mean peak area against concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results to the true value.[11][12] It is determined by recovery studies.

• Protocol: Prepare samples by spiking a placebo matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze nine determinations in total (3 concentrations, 3 replicates each).

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.[9][14]

• Repeatability (Intra-assay precision):

  • Protocol: Analyze six replicate preparations of a homogeneous sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision):

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The %RSD for the combined data from both studies should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[12]

• Protocol: These can be determined based on the signal-to-noise ratio (S/N) of the response. Typically, an S/N of 3:1 is used for LOD and 10:1 for LOQ. Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: The LOQ should be verified by analyzing a sample at this concentration and demonstrating acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[11]

• Protocol: Deliberately vary critical parameters such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic content)

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria, and the results should not be significantly affected by these minor changes.

Workflow Visualization

The overall analytical process is summarized in the workflow diagram below.

Caption: General workflow for the HPLC analysis.

Conclusion

This application note provides a comprehensive, scientifically-grounded RP-HPLC method for the quantitative analysis of 4-Butoxy-2,6-difluorophenylacetic acid. The method is designed to be specific, linear, accurate, precise, and robust. By following the detailed protocol for the experimental procedure, system suitability, and method validation, laboratories can confidently implement this method for routine quality control and research applications, ensuring reliable and accurate results that meet stringent regulatory expectations.

References

• SIELC Technologies. (n.d.). HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved from [Link]

• Lab Manager. (2025, September 19). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60.

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• Wiczling, P., et al. (2004). pH/Organic solvent double-gradient reversed-phase HPLC. Analytical Chemistry, 76(13), 3536-45.

• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

• Chemical Review and Letters. (2020). Development of a reversed-phase HPLC method for determination of related impurities of Lenalidomide. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 1). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• LCGC International. (2004, November 1). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Phenylacetic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). 4-(tert-Butoxycarbonyl)-2,6-difluorobenzoic acid. Retrieved from [Link]

• National Institutes of Health. (2011). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Retrieved from [Link]

• Beijing Xinheng Research Technology Co., Ltd. (n.d.). 4-Butoxy-2,6-difluorophenylacetic acid. Retrieved from [Link]

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• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
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• 4. 4-Butoxy-2,6-difluorophenylacetic acid | 1373921-12-0 [sigmaaldrich.com]
• 5. 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0 - 北京欣恒研科技有限公司 [konoscience.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
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• 10. youtube.com [youtube.com]
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• 12. actascientific.com [actascientific.com]
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• 14. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Using 4-Butoxy-2,6-difluorophenylacetic acid as a building block in organic synthesis.

An In-Depth Guide to the Synthetic Utility of 4-Butoxy-2,6-difluorophenylacetic acid

Foreword: The Strategic Advantage of Fluorinated Building Blocks

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone of rational design. Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's pharmacokinetic and physicochemical profile. The introduction of fluorine can enhance metabolic stability, improve bioavailability by modulating lipophilicity, and alter binding affinities through specific electronic interactions.[1][2]

Among the vast arsenal of fluorinated synthons, 4-Butoxy-2,6-difluorophenylacetic acid emerges as a particularly valuable building block. Its structure marries three key features: a difluorinated aromatic ring, a flexible butoxy chain, and a versatile carboxylic acid handle. This combination provides chemists with a powerful tool to introduce a well-defined, lipophilic, and metabolically robust moiety into target structures, making it an asset for researchers in drug development and advanced materials.

This guide serves as a comprehensive application note, detailing the properties, core reactivity, and proven synthetic protocols for leveraging 4-Butoxy-2,6-difluorophenylacetic acid in organic synthesis.

Physicochemical & Handling Characteristics

A thorough understanding of a building block's properties is fundamental to its successful application. The key characteristics of 4-Butoxy-2,6-difluorophenylacetic acid are summarized below.

Property	Value	Source(s)
CAS Number	1373921-12-0	[3]
Molecular Formula	C₁₂H₁₄F₂O₃	[3]
Molecular Weight	244.24 g/mol	[3]
Appearance	Solid
Purity	Typically ≥97%	[4]
Storage	Ambient Temperature

Safety & Handling Precautions

While a specific safety data sheet (SDS) for this exact compound is not publicly detailed, data from structurally related difluorophenylacetic acids provide a strong basis for safe handling protocols.[5]

Hazard Category	Precautionary Statement
Eye & Skin Contact	Causes skin and serious eye irritation. Wear protective gloves, clothing, and eye/face protection.[5]
Inhalation	May cause respiratory irritation. Avoid breathing dust. Use only in a well-ventilated area.[5]
Ingestion	May be harmful if swallowed. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.[6][7]
General Hygiene	Handle in accordance with good industrial hygiene and safety practices.[6]

Core Reactivity and Synthetic Rationale

The synthetic utility of 4-Butoxy-2,6-difluorophenylacetic acid is primarily centered on the reactivity of its carboxylic acid functional group. The flanking fluorine atoms at the ortho positions exert a significant electronic influence. Their strong electron-withdrawing inductive effect increases the acidity of the carboxylic acid proton and enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This electronic activation is a key feature that facilitates its participation in a wide array of transformations, most notably amide bond formation and esterification.[1][8]

Amide Bond Formation: The Gateway to Bioactive Molecules

The amide bond is the most common functional group found in pharmaceutical agents, making its formation a critical reaction in drug discovery.[9] 4-Butoxy-2,6-difluorophenylacetic acid is an excellent substrate for creating novel amides, where the difluorinated phenyl moiety can serve as a bioisosteric replacement for other aromatic systems to improve metabolic stability or modulate receptor binding.[2]

The reaction proceeds via the activation of the carboxylic acid, typically with a coupling reagent, to form a highly reactive intermediate (e.g., an O-acylisourea or an active ester). This intermediate is then readily attacked by a primary or secondary amine to furnish the desired amide.[10] Given the potential for steric hindrance from the ortho-fluorine atoms, robust coupling reagents are often preferred to ensure high conversion, especially with poorly nucleophilic or sterically demanding amines.[9]

Esterification: Modulating Solubility and Prodrug Strategies

Esterification provides a direct route to modify the polarity and solubility of a parent molecule. In drug development, esters are frequently employed as prodrugs, which can be enzymatically cleaved in vivo to release the active carboxylic acid. The reaction can be catalyzed by strong acids (Fischer Esterification) or, for more sensitive substrates, proceed under milder conditions using coupling agents like dicyclohexylcarbodiimide (DCC) in the presence of a nucleophilic catalyst such as 4-dimethylaminopyridine (DMAP).[11][12]

Application Protocol 1: Amide Bond Formation via HATU Coupling

This protocol describes a general and highly efficient method for coupling 4-Butoxy-2,6-difluorophenylacetic acid with a representative amine using HATU, a standard and effective uronium-based coupling reagent.

Principle: The carboxylic acid is activated by HATU to form an O-acylisourea intermediate, which rapidly converts to a highly reactive OBt active ester. A non-nucleophilic base, DIPEA, neutralizes the generated acids and ensures the amine is in its free, nucleophilic state.

Sources

• 1. nbinno.com [nbinno.com]
• 2. C−F bond activation enables synthesis of aryl difluoromethyl bicyclopentanes as benzophenone-type bioisosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1373921-12-0|2-(4-Butoxy-2,6-difluorophenyl)acetic acid|BLD Pharm [bldpharm.com]
• 4. 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0 - 北京欣恒研科技有限公司 [konoscience.com]
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A Robust and Scalable Synthesis of 4-Butoxy-2,6-difluorophenylacetic Acid: From Benchtop to Kilogram-Scale

An Application Note for Researchers, Scientists, and Drug Development Professionals

Dr. Gemini, Senior Application Scientist

Abstract

Fluorinated phenylacetic acid derivatives are cornerstone structural motifs in modern drug discovery, valued for their ability to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] This application note provides a comprehensive, in-depth guide to the synthesis of 4-Butoxy-2,6-difluorophenylacetic acid, a key building block for advanced pharmaceutical intermediates. We present a validated five-step synthetic route beginning from commercially available 3,5-difluorophenol. Detailed, step-by-step protocols are provided for both laboratory-scale (10 g) and scaled-up (1 kg) production. The narrative emphasizes the causal logic behind procedural choices, focusing on process safety, reaction optimization, and the specific challenges associated with scaling organometallic reactions. This guide is designed to be a self-validating system, equipping researchers and process chemists with the necessary protocols and field-proven insights to confidently reproduce and adapt this synthesis.

Introduction and Strategic Overview

The strategic incorporation of fluorine into active pharmaceutical ingredients (APIs) is a widely recognized strategy for optimizing drug-like properties.[1] Phenylacetic acids, in particular, serve as critical components in a variety of therapeutics, including non-steroidal anti-inflammatory drugs (NSAIDs). The target molecule, 4-Butoxy-2,6-difluorophenylacetic acid, combines these features, making it a high-value intermediate for synthetic campaigns.

The primary objective of this guide is to delineate a robust and economically viable synthetic pathway that is amenable to scale-up. The chosen retrosynthetic approach disconnects the target molecule at the Cα-Cβ bond of the acetic acid moiety, identifying 4-Butoxy-2,6-difluorobenzyl chloride as the key precursor. This intermediate is constructed from 3,5-difluorophenol through a logical sequence of etherification, formylation, reduction, and chlorination. The final carboxylation step is achieved via a Grignard reaction, a powerful but notoriously challenging reaction to scale. This document addresses these challenges directly, providing protocols that prioritize safety, control, and reproducibility.

Figure 1. Retrosynthetic analysis of the target molecule.

Part I: Laboratory-Scale Synthesis Protocol (10 g Target)

This section details the validated protocols for a laboratory-scale synthesis targeting approximately 10 grams of the final product. All operations should be conducted in a certified chemical fume hood, and appropriate personal protective equipment (PPE) must be worn.

Step 1: Synthesis of 1-Butoxy-3,5-difluorobenzene

• Principle: A Williamson ether synthesis, a classic SN2 reaction, is used to alkylate the phenolic hydroxyl group. Potassium carbonate serves as a mild base to deprotonate the phenol, and acetone is an excellent polar aprotic solvent for this transformation.

• Procedure:

  • To a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,5-difluorophenol (13.0 g, 100 mmol), potassium carbonate (20.7 g, 150 mmol), and acetone (200 mL).

  • Add 1-bromobutane (16.4 g, 120 mmol) to the stirring suspension.

  • Heat the mixture to reflux and maintain for 12-16 hours. Monitor reaction progress by TLC (Thin Layer Chromatography).

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to yield a crude oil.

  • Dissolve the oil in diethyl ether (150 mL), wash with 1M NaOH (2 x 50 mL) and then brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield 1-Butoxy-3,5-difluorobenzene as a clear oil.

  • Expected Yield: ~90-95%.

Step 2: Synthesis of 4-Butoxy-2,6-difluorobenzaldehyde

• Principle: The Vilsmeier-Haack reaction is employed to install a formyl group onto the electron-rich aromatic ring, ortho to the activating butoxy group. The Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is the active electrophile.

• Procedure:

  • In a 250 mL three-neck flask under a nitrogen atmosphere, cool anhydrous DMF (25 mL) to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (11.5 mL, 125 mmol) dropwise, ensuring the internal temperature does not exceed 10 °C. Stir for 30 minutes at 0 °C to allow for the formation of the Vilsmeier reagent.

  • Add a solution of 1-Butoxy-3,5-difluorobenzene (18.6 g, 100 mmol) in DMF (20 mL) dropwise to the cold reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to 80 °C for 4 hours.

  • Cool the reaction to room temperature and carefully pour it onto 200 g of crushed ice with vigorous stirring.

  • Neutralize the mixture by the slow addition of solid sodium bicarbonate until effervescence ceases.

  • Extract the product with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexanes/ethyl acetate gradient) to afford 4-Butoxy-2,6-difluorobenzaldehyde.

  • Expected Yield: ~75-80%.

Step 3: Synthesis of (4-Butoxy-2,6-difluorophenyl)methanol

• Principle: The aldehyde is reduced to the corresponding primary alcohol using sodium borohydride (NaBH₄), a mild and selective reducing agent that does not affect the aromatic ring or the ether linkage.

• Procedure:

  • Dissolve 4-Butoxy-2,6-difluorobenzaldehyde (16.1 g, 75 mmol) in methanol (150 mL) in a 500 mL flask and cool to 0 °C.

  • Add sodium borohydride (2.8 g, 75 mmol) portion-wise over 30 minutes, keeping the temperature below 10 °C.

  • Stir the reaction at room temperature for 2 hours after the addition is complete.

  • Quench the reaction by slowly adding 1M HCl until the pH is ~5-6.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 75 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the benzyl alcohol.

  • Expected Yield: ~95-98%.

Step 4: Synthesis of 1-(Chloromethyl)-4-butoxy-2,6-difluorobenzene

• Principle: The primary alcohol is converted to a benzyl chloride using thionyl chloride (SOCl₂). This reaction proceeds via a chlorosulfite ester intermediate and is an effective way to generate the key precursor for the Grignard reaction.

• Procedure:

  • In a 250 mL flask under a nitrogen atmosphere, dissolve (4-Butoxy-2,6-difluorophenyl)methanol (15.4 g, 71 mmol) in anhydrous dichloromethane (100 mL).

  • Cool the solution to 0 °C.

  • Add thionyl chloride (6.2 mL, 85 mmol) dropwise. Caution: Exothermic reaction, produces HCl and SO₂ gas.

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 3 hours.

  • Carefully pour the reaction mixture onto ice water (100 mL).

  • Separate the organic layer, wash with saturated sodium bicarbonate solution and then brine.

  • Dry over anhydrous magnesium sulfate and concentrate in vacuo to obtain the benzyl chloride, which should be used immediately in the next step without further purification.

  • Expected Yield: Assumed quantitative for proceeding to the next step.

Step 5: Synthesis of 4-Butoxy-2,6-difluorophenylacetic acid

• Principle: A Grignard reagent is formed from the benzyl chloride and magnesium. This highly nucleophilic organometallic species then attacks the electrophilic carbon of carbon dioxide (from dry ice) to form a magnesium carboxylate salt.[3][4][5] Subsequent acidification yields the final carboxylic acid.

• Procedure:

  • Glassware Preparation: All glassware must be rigorously dried in an oven at 120 °C overnight and assembled hot under a stream of dry nitrogen.[6]

  • Grignard Formation:

    • To a 500 mL three-neck flask equipped with a reflux condenser, pressure-equalizing dropping funnel, and nitrogen inlet, add magnesium turnings (2.1 g, 85 mmol).

    • Add a small crystal of iodine to help initiate the reaction.

    • Add 50 mL of anhydrous tetrahydrofuran (THF).

    • Dissolve the crude 1-(Chloromethyl)-4-butoxy-2,6-difluorobenzene (from Step 4, ~71 mmol) in 100 mL of anhydrous THF and load it into the dropping funnel.

    • Add a small portion (~10 mL) of the chloride solution to the magnesium suspension. Gentle warming with a heat gun may be required to initiate the reaction (indicated by bubble formation and slight turbidity).

    • Once initiated, add the remaining chloride solution dropwise at a rate that maintains a gentle reflux. The Grignard reaction is exothermic; have an ice bath ready for cooling if necessary.[7][8]

    • After the addition is complete, stir the mixture for an additional 1 hour at room temperature.

  • Carboxylation:

    • In a separate 1 L beaker, place a large excess of crushed dry ice (~150 g).

    • Slowly pour the prepared Grignard solution onto the dry ice with steady stirring. Caution: Vigorous sublimation of CO₂ will occur.

    • Allow the mixture to warm to room temperature as the excess CO₂ sublimes.

  • Work-up and Purification:

    • Slowly add 1M HCl (150 mL) to the reaction mixture to dissolve the magnesium salts and protonate the carboxylate.

    • Extract the product with ethyl acetate (3 x 150 mL).

    • Combine the organic layers and extract with 1M NaOH (3 x 75 mL). The product will move into the aqueous basic layer.

    • Acidify the combined basic aqueous layers to pH ~1-2 with concentrated HCl. The product will precipitate as a white solid.

    • Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven.

  • Expected Yield: ~65-75% over two steps.

Part II: Scale-Up Protocol and Process Control (1 kg Target)

Scaling synthesis from the benchtop requires a fundamental shift in focus towards process engineering, thermal management, and safety.[9][10][11] This section outlines the critical modifications for producing the target compound on a 1 kg scale.

Key Scale-Up Challenges & Solutions

• Heat Transfer: Exothermic reactions like the Grignard formation are a major safety concern at scale.[8][12] The surface-area-to-volume ratio decreases dramatically, hindering heat dissipation.

  • Solution: Use of a jacketed glass reactor with a circulating chiller/heater provides precise temperature control.

• Mass Transfer (Mixing): Inefficient mixing can lead to localized "hot spots" and poor reaction kinetics.

  • Solution: Employ an overhead mechanical stirrer with a properly designed impeller (e.g., anchor or pitched-blade turbine) to ensure homogeneity.

• Reagent Addition: The rate of addition for exothermic steps is critical for maintaining thermal control.

  • Solution: Use a calibrated pump or a pressure-equalizing dropping funnel for controlled, consistent addition.

• Process Safety: A formal Process Hazard Analysis (PHA) is mandatory before any scale-up operation. The Grignard formation step is particularly hazardous due to the pyrophoric nature of some reagents and the flammability of ether solvents.[7][13]

Scaled-Up Protocol for Step 5: Grignard and Carboxylation

This protocol focuses on the most critical scale-up step. Preceding steps should be scaled linearly, using appropriately sized reactors and equipment.

• Equipment: 20 L jacketed glass reactor with overhead stirrer, reflux condenser, thermocouple, nitrogen inlet, and 10 L pressure-equalizing dropping funnel.

• Procedure:

  • Reactor Preparation: Ensure the reactor is scrupulously clean and dry. Assemble and purge with dry nitrogen for several hours.

  • Grignard Formation:

    • Charge the reactor with magnesium turnings (93 g, 3.83 mol).

    • Add 2 L of anhydrous THF.

    • Dissolve the crude 1-(Chloromethyl)-4-butoxy-2,6-difluorobenzene (~780 g, 3.35 mol) in 5 L of anhydrous THF and charge to the dropping funnel.

    • Set the reactor jacket temperature to 25 °C.

    • Add ~200 mL of the chloride solution to the magnesium. If the reaction does not initiate within 15 minutes, carefully warm the jacket to 40 °C. The exotherm should be visible on the temperature probe.

    • Once initiation is confirmed, cool the jacket to 15-20 °C.

    • Begin the slow, continuous addition of the remaining chloride solution. The addition rate must be controlled to maintain the internal reaction temperature between 35-45 °C. This is the critical control point. The total addition time should be approximately 4-6 hours.

    • After addition is complete, maintain stirring at 30 °C for an additional 1-2 hours to ensure full conversion.

  • Carboxylation & Work-up:

    • In a separate 50 L vessel suitable for cryogenic temperatures, place an excess of crushed dry ice (approx. 8-10 kg).

    • Transfer the Grignard solution from the reactor to the dry ice via a cannula under positive nitrogen pressure. The rate should be controlled to manage the CO₂ sublimation.

    • Allow the mixture to slowly warm to ~10 °C overnight.

    • Perform the acidic work-up, extraction, back-extraction, and precipitation as described in the lab-scale protocol, using appropriately scaled volumes of solvents and reagents.

    • Filter the final product using a large Büchner funnel and wash thoroughly with deionized water. Dry the product in a vacuum oven at 50 °C until a constant weight is achieved.

Sources

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. transformationtutoring.com [transformationtutoring.com]
• 5. Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents [jove.com]
• 6. quora.com [quora.com]
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Cell-based assay protocol involving fluorinated phenylacetic acid compounds.

Application Note & Protocol

Title: A Comprehensive Guide to Cell-Based Assays for the Functional Characterization of Fluorinated Phenylacetic Acid Compounds

Abstract

Fluorinated phenylacetic acid (FPAA) derivatives represent a promising class of small molecules in drug discovery, with demonstrated potential as anticancer agents and enzyme inhibitors.[1][2] The introduction of fluorine atoms can significantly enhance metabolic stability, membrane permeability, and binding affinity, making these compounds attractive for therapeutic development.[1] A critical step in their preclinical evaluation is the rigorous assessment of their biological activity using cell-based assays. These assays provide invaluable data on a compound's potency, toxicity, and mechanism of action within a physiologically relevant system.[3][4] This guide provides a detailed framework and step-by-step protocols for the functional characterization of novel FPAA compounds, focusing on two cornerstone assays: a primary cytotoxicity screen using the MTT assay to determine the therapeutic window, and a secondary, target-focused luciferase reporter assay to elucidate mechanism-specific activity.

Scientific Principles & Strategic Rationale

The Unique Properties of Fluorinated Phenylacetic Acids

The phenylacetic acid scaffold serves as a versatile backbone for derivatization, while the inclusion of fluorine or trifluoromethyl (CF3) groups profoundly alters the molecule's physicochemical properties.[1]

• Increased Lipophilicity: Fluorination generally increases a molecule's lipophilicity, which can enhance its ability to cross cellular membranes and engage with intracellular targets.[1]

• Metabolic Stability: The strength of the carbon-fluorine bond makes these compounds more resistant to metabolic degradation, prolonging their biological half-life.

• Modulation of Target Binding: The high electronegativity of fluorine can alter the electronic properties of the molecule, enabling precise control over intermolecular interactions essential for target binding, such as with kinase enzymes.[1]

These properties underpin their potential biological effects, which can range from inducing apoptosis in cancer cells to modulating specific signaling pathways.[2] Some perfluorinated acids have been shown to directly impact cell membrane integrity and intracellular pH.[5] Our assay strategy is designed to first identify the concentration range at which these compounds are active without causing general toxicity, and then to probe their specific molecular interactions.

Assay Selection: A Two-Pronged Approach

A logical workflow is essential for efficiently screening novel compounds. We advocate for a tiered approach that first assesses general cellular health before investigating specific mechanisms.

• Primary Assay - Cytotoxicity Profiling (MTT Assay): This is a fundamental first step to evaluate the compound's overall toxicity. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method that measures the metabolic activity of cells.[6] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the amount of which is proportional to the number of living cells.[7] This allows for the determination of the half-maximal inhibitory concentration (IC50), a key measure of a compound's cytotoxic potency.[6][7]

• Secondary Assay - Target Activity (Luciferase Reporter Assay): Once a non-toxic concentration range is established, a reporter gene assay can be used to determine if the FPAA compound modulates a specific signaling pathway of interest.[8][9] These assays utilize a genetically modified cell line where a specific promoter/response element (e.g., one controlled by a kinase-activated transcription factor) drives the expression of a reporter protein, such as firefly luciferase.[8][9] A change in light output directly correlates with the activity of the signaling pathway, providing a highly sensitive and quantitative readout of the compound's on-target effect.[9]

Logical Assay Workflow

The following diagram illustrates the strategic workflow for characterizing a library of FPAA compounds, moving from a broad assessment of cytotoxicity to a specific analysis of target engagement.

Caption: A tiered approach ensures that specific activity is measured at concentrations that do not induce general cytotoxicity.

Protocol 1: Cytotoxicity Profiling via MTT Assay

Objective: To determine the IC50 value of FPAA compounds in a selected cell line.

Materials & Reagents:

• Human cancer cell line (e.g., HeLa, MCF-7, A549).[7][10]

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).[7]

• Phosphate-Buffered Saline (PBS), sterile.

• Trypsin-EDTA solution.

• FPAA compounds dissolved in dimethyl sulfoxide (DMSO) to create high-concentration stock solutions (e.g., 10-50 mM).

• MTT solution (5 mg/mL in sterile PBS).[6][7]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).[6]

• 96-well, flat-bottom, tissue culture-treated microplates.

• Microplate reader capable of measuring absorbance at 570 nm.[6]

Experimental Workflow: MTT Assay

Caption: The FPAA compound inhibits Kinase X, preventing the activation of TF-X and subsequent expression of the luciferase reporter gene.

Materials & Reagents:

• Reporter cell line (e.g., HEK293 stably expressing the TF-X response element-luciferase construct).

• Complete culture medium.

• FPAA compounds dissolved in DMSO.

• Pathway stimulus (e.g., a growth factor or chemical activator that initiates the kinase cascade).

• Luciferase assay reagent kit (containing cell lysis buffer and luciferase substrate, e.g., luciferin). [8][11]* 96-well, solid white, opaque-walled microplates.

  • Rationale: White plates maximize the luminescent signal and prevent crosstalk between wells, which is a common issue with clear plates. [12]* Luminometer or a microplate reader with luminescence detection capabilities.

Detailed Step-by-Step Methodology

• Cell Seeding:

  • Seed the reporter cell line in a white 96-well plate at a pre-optimized density.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment & Stimulation:

  • Prepare serial dilutions of FPAA compounds in the appropriate medium. Treat cells with the compounds at concentrations well below their cytotoxic IC50 values determined from the MTT assay.

  • Incubate for a pre-determined time (e.g., 1-2 hours) to allow the compounds to enter the cells and engage the target.

  • Add the pathway stimulus to all wells except the unstimulated (negative) control.

  • Mandatory Controls:

    • Unstimulated Control: Cells + Vehicle (DMSO) only. Represents baseline pathway activity.

    • Stimulated Control: Cells + Vehicle (DMSO) + Stimulus. Represents 100% pathway activation.

    • Positive Control Inhibitor: Cells + Known Kinase X Inhibitor + Stimulus. Validates the assay's ability to detect inhibition.

  • Incubate for the optimal duration for pathway activation (e.g., 6-8 hours).

• Cell Lysis & Luminescence Reading:

  • Equilibrate the plate and the luciferase assay reagents to room temperature. [11] * Remove the culture medium from the wells.

  • Add the volume of cell lysis buffer specified by the kit manufacturer (e.g., 20 µL) to each well. [11]Incubate for 15 minutes with gentle shaking to ensure complete lysis.

  • Add the luciferase substrate solution (e.g., 100 µL) to each well. [8] * Expert Tip: Many modern kits use a single "add-mix-measure" reagent that combines lysis and substrate addition, simplifying the workflow and reducing variability. [4][12] * Immediately measure the luminescence in a plate reader. The signal is often transient, so prompt reading is crucial.

• Data Analysis:

  • Subtract the average signal from the unstimulated control wells (background) from all other readings.

  • Normalize the data to the stimulated control, which is set to 100% activity.

  • Calculate the percent inhibition for each compound concentration using the formula: % Inhibition = 100 - [(Signal_of_Treated_Well / Signal_of_Stimulated_Control_Well) * 100]

  • Plot % Inhibition versus compound concentration to determine the IC50 for target engagement.

Troubleshooting & Best Practices

Ensuring data integrity and reproducibility is paramount in cell-based assays. [13][14]

Issue	Possible Cause(s)	Recommended Solution(s)
High Well-to-Well Variability	Inconsistent cell seeding; Pipetting errors; "Edge effects" due to evaporation or temperature gradients. [14][15]	Ensure a homogenous cell suspension before seeding. [16]Use calibrated pipettes. Avoid using the outermost wells of the plate or fill them with sterile PBS to maintain humidity. [15]
Low Signal-to-Background Ratio (MTT)	Cell density is too low; Incubation time is too short; Cells are unhealthy. [16]	Optimize cell seeding number and incubation time. [3]Confirm cell viability before seeding and never use over-confluent or high-passage-number cells. [16][12]
Low Signal-to-Background Ratio (Luciferase)	Low transfection efficiency (if transient); Weak promoter activity; Inactive reagents.	Use a stably transfected cell line if possible. Ensure the stimulus is active and used at the optimal concentration. Check the expiration date and storage conditions of the luciferase assay kit.
Compound Precipitation	Poor solubility of the FPAA compound in the aqueous culture medium.	Check the compound's solubility limits. Consider using a lower stock concentration or adding a small amount of a solubilizing agent like Pluronic F-68, ensuring it doesn't affect the cells.

| Inconsistent IC50 Values | Cell passage number variation; Lot-to-lot variability in serum or reagents; Mycoplasma contamination. [12][14]| Use cells within a consistent, narrow range of passage numbers. Test new lots of FBS before use. Regularly test for mycoplasma contamination, as it can significantly alter cellular responses. [12][14]|

Conclusion

The systematic application of primary cytotoxicity and secondary target-based assays provides a robust framework for the initial characterization of novel fluorinated phenylacetic acid compounds. The MTT assay effectively defines the therapeutic window, while the luciferase reporter assay offers precise insights into on-target activity. By adhering to these detailed protocols, incorporating rigorous controls, and being mindful of common pitfalls, researchers in drug discovery can generate high-quality, reproducible data to confidently advance promising compounds through the development pipeline.

References

• FDCELL. (2023, October 28). 10 Tips for Successful Cell Based Assays. Retrieved from [Link]

• Azure Biosystems. (2024, March 15). How to Troubleshoot Common In-cell Western Issues. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Indigo Biosciences. (n.d.). What are the Steps of a Reporter Gene Assay?. Retrieved from [Link]

• Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 15). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• Riss, T. L., & Moravec, R. A. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI Bookshelf. Retrieved from [Link]

• Promega Corporation & Eppendorf AG. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. Retrieved from [Link]

• GenScript. (n.d.). Dual Luciferase Reporter Assay Protocol. Retrieved from [Link]

• Ferguson, L., et al. (n.d.). Development of a High-Throughput Screening Assay for Small-Molecule Inhibitors of Androgen Receptor Splice Variants. National Institutes of Health. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Properties of Trifluoromethyl Phenylacetic Acids in Chemical Synthesis. Retrieved from [Link]

• Sadeghi-aliabadi, H., et al. (n.d.). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. National Institutes of Health. Retrieved from [Link]

• Hu, W. Y., et al. (2009, February 1). Mechanism of cytotoxic action of perfluorinated acids. I. alteration in plasma membrane potential and intracellular pH level. PubMed. Retrieved from [Link]

• BioIVT. (2018, July 20). Cell-Based Assays: A Crucial Component of the Drug Discovery Process. Retrieved from [Link]

• Ott, D., et al. (n.d.). Flufenamic acid as an ion channel modulator. National Institutes of Health. Retrieved from [Link]

• Xie, J., et al. (n.d.). The antibacterial mechanism of phenylacetic acid isolated from Bacillus megaterium L2 against Agrobacterium tumefaciens. National Institutes of Health. Retrieved from [Link]

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• 4. static.fishersci.eu [static.fishersci.eu]
• 5. Mechanism of cytotoxic action of perfluorinated acids. I. alteration in plasma membrane potential and intracellular pH level - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. 10 Tips for Successful Cell Based Assays [fdcell.com]
• 16. biocompare.com [biocompare.com]

Application and Protocol Guide: Purity Assessment of 4-Butoxy-2,6-difluorophenylacetic acid

Introduction

4-Butoxy-2,6-difluorophenylacetic acid is a fluorinated aromatic carboxylic acid of interest in pharmaceutical research and development. As with any active pharmaceutical ingredient (API), rigorous and reliable purity assessment is a critical component of quality control to ensure safety and efficacy.[1] This document provides a comprehensive guide to the analytical techniques and detailed protocols for the purity determination of 4-Butoxy-2,6-difluorophenylacetic acid, intended for researchers, scientists, and drug development professionals.

The methodologies outlined herein are based on established analytical principles and are designed to be robust and compliant with regulatory expectations, such as those described in the United States Pharmacopeia (USP) and European Pharmacopoeia (Ph. Eur.).[2][3][4][5] The validation of these methods should be performed in accordance with the International Council for Harmonisation (ICH) guideline Q2(R1).[6][7][8]

This guide will detail the application of several orthogonal analytical techniques to provide a comprehensive purity profile, including:

• High-Performance Liquid Chromatography (HPLC) for the separation and quantification of organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile impurities and potential derivatized forms of the analyte.

• Quantitative Nuclear Magnetic Resonance (¹⁹F qNMR) Spectroscopy as a highly specific method for the quantification of the fluorinated analyte.

• Thermal Analysis (DSC and TGA) for the determination of overall purity and the content of residual solvents and moisture.

Physicochemical Properties of 4-Butoxy-2,6-difluorophenylacetic acid

A thorough understanding of the physicochemical properties of the analyte is fundamental to the development of robust analytical methods.

Property	Value	Source
CAS Number	1373921-12-0	[9]
Molecular Formula	C₁₂H₁₄F₂O₃	[9]
Molecular Weight	244.24 g/mol	[9]
Appearance	Solid
Purity (Typical)	≥97% or 98%

High-Performance Liquid Chromatography (HPLC) for Organic Impurity Profiling

Reversed-phase HPLC is the cornerstone technique for the purity assessment of non-volatile organic compounds in the pharmaceutical industry due to its high resolution and sensitivity.[10] For an acidic compound like 4-Butoxy-2,6-difluorophenylacetic acid, a C18 stationary phase with an acidified mobile phase is a suitable starting point to ensure good peak shape and retention.[10][11]

Rationale for Method Design

The choice of a C18 column provides a hydrophobic stationary phase for the retention of the moderately non-polar analyte. The mobile phase, a mixture of acetonitrile and water, allows for the elution of the compound. The addition of an acid, such as formic acid, to the mobile phase suppresses the ionization of the carboxylic acid group of the analyte, leading to increased retention and improved peak symmetry.[10][11] UV detection is appropriate due to the presence of the aromatic ring chromophore.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC Purity Assessment.

Detailed HPLC Protocol

Parameter	Recommended Condition
Instrument	HPLC or UHPLC system with UV/DAD detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 30% B, 2-15 min: 30-80% B, 15-17 min: 80% B, 17-18 min: 80-30% B, 18-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm (or as determined by UV scan)
Injection Volume	10 µL
Sample Preparation	Dissolve 25 mg of 4-Butoxy-2,6-difluorophenylacetic acid in 25 mL of a 50:50 mixture of acetonitrile and water to obtain a 1.0 mg/mL solution.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile and Derivatizable Impurities

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. For carboxylic acids, which are generally not volatile enough for direct GC analysis, a derivatization step is typically required to increase their volatility.[12][13]

Rationale for Derivatization

The high polarity of the carboxylic acid group can lead to poor peak shape and thermal degradation in the GC inlet.[12] Derivatization by silylation, for example with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the carboxylic acid with a non-polar trimethylsilyl (TMS) group, making the molecule more volatile and amenable to GC analysis.[13]

Experimental Workflow for GC-MS Analysis

Sources

• 1. Quantitative analysis of sitagliptin using the 19 F-NMR method: a universal technique for fluorinated compound detection - Analyst (RSC Publishing) DOI:10.1039/C4AN01681E [pubs.rsc.org]
• 2. usp.org [usp.org]
• 3. <621> CHROMATOGRAPHY [drugfuture.com]
• 4. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 5. uspbpep.com [uspbpep.com]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. fda.gov [fda.gov]
• 8. starodub.nl [starodub.nl]
• 9. 1373921-12-0|2-(4-Butoxy-2,6-difluorophenyl)acetic acid|BLD Pharm [bldpharm.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. diverdi.colostate.edu [diverdi.colostate.edu]
• 13. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Investigating 4-Butoxy-2,6-difluorophenylacetic Acid as a Novel Anti-inflammatory Agent

Introduction: Rationale and Structural Hypothesis

The development of novel non-steroidal anti-inflammatory drugs (NSAIDs) remains a critical objective in pharmaceutical research, aiming for improved efficacy and reduced side effects.[1] 4-Butoxy-2,6-difluorophenylacetic acid (CAS 1373921-12-0) is a synthetic organic compound whose structure warrants investigation for anti-inflammatory potential.[2] Its core phenylacetic acid scaffold is a hallmark of several established NSAIDs, such as diclofenac and fenclofenac.[3][4][5] The presence of difluoro-substituents on the phenyl ring can modulate the compound's lipophilicity, metabolic stability, and binding affinity to target enzymes.

Based on this structural analogy, we hypothesize that 4-Butoxy-2,6-difluorophenylacetic acid exerts its anti-inflammatory effects primarily through the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are central to the inflammatory cascade, converting arachidonic acid into prostaglandins (PGs), which are key mediators of pain, fever, and inflammation.[6] The two primary isoforms, COX-1 and COX-2, offer a strategic target. While COX-1 is constitutively expressed and involved in homeostatic functions like gastric protection, COX-2 is inducibly expressed at sites of inflammation.[7] Therefore, selective inhibition of COX-2 over COX-1 is a desirable characteristic for a modern anti-inflammatory agent to minimize gastrointestinal side effects.[1][7]

These application notes provide a comprehensive roadmap for researchers to systematically evaluate the anti-inflammatory properties of 4-Butoxy-2,6-difluorophenylacetic acid, from initial in vitro enzymatic assays to cell-based functional screens and validation in an acute in vivo model of inflammation.

Caption: Hypothesized mechanism of 4-Butoxy-2,6-difluorophenylacetic acid via COX inhibition.

Part 1: In Vitro Evaluation of COX Inhibition and Cellular Anti-inflammatory Activity

The initial phase of investigation focuses on quantifying the direct enzymatic inhibition of COX-1 and COX-2 and subsequently assessing the compound's efficacy in a relevant cellular model of inflammation.

Application Note 1.1: Determining COX-1/COX-2 Inhibitory Potency and Selectivity

The primary objective is to determine the half-maximal inhibitory concentration (IC50) of 4-Butoxy-2,6-difluorophenylacetic acid against both COX-1 and COX-2 isoforms. This is a critical first step to confirm the hypothesized mechanism of action. The ratio of IC50 values (IC50 COX-1 / IC50 COX-2) provides the selectivity index (SI), which indicates the compound's preference for inhibiting the inflammation-associated COX-2 enzyme. A higher SI value is indicative of a more selective COX-2 inhibitor.[7]

Protocol 1: Fluorometric COX-1/COX-2 Inhibition Assay

This protocol utilizes a commercially available COX inhibitor screening kit, which measures the peroxidase activity of the COX enzymes.

• Reagent Preparation:

  • Prepare Assay Buffer, Heme, and Enzyme (ovine COX-1 and human recombinant COX-2) according to the kit manufacturer's instructions.

  • Prepare a 10 mM stock solution of 4-Butoxy-2,6-difluorophenylacetic acid in DMSO.

  • Prepare serial dilutions of the test compound in Assay Buffer (e.g., 0.01 µM to 100 µM).

  • Prepare positive controls: a non-selective inhibitor (e.g., Indomethacin) and a selective COX-2 inhibitor (e.g., Celecoxib).

  • Prepare a vehicle control (DMSO in Assay Buffer).

• Assay Procedure (96-well plate format):

  • To each well, add 150 µL of Assay Buffer.

  • Add 10 µL of the diluted test compound, positive control, or vehicle control.

  • Add 10 µL of Heme.

  • Add 10 µL of COX-1 or COX-2 enzyme to the appropriate wells.

  • Incubate the plate for 15 minutes at 37°C.

  • Initiate the reaction by adding 10 µL of Arachidonic Acid solution.

  • Immediately add 10 µL of the Fluorometric Substrate.

  • Read the fluorescence (Excitation: 535 nm, Emission: 590 nm) every minute for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence vs. time curve).

  • Determine the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the log concentration of the test compound.

  • Calculate the IC50 value using a non-linear regression curve fit (log(inhibitor) vs. normalized response).

  • Calculate the Selectivity Index (SI) = IC50(COX-1) / IC50(COX-2).

Table 1: Example Data for COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)
4-Butoxy-2,6-difluorophenylacetic acid	19.5	0.29	67.2
Celecoxib (Control)	14.2	0.42	33.8
Indomethacin (Control)	0.15	0.95	0.16

Data are hypothetical and for illustrative purposes. Celecoxib data is referenced for comparison.[6]

Application Note 1.2: Cellular Anti-inflammatory Efficacy in Macrophages

Moving from an enzymatic to a cellular context is crucial for validating the compound's activity. Lipopolysaccharide (LPS), a component of Gram-negative bacteria cell walls, is a potent inducer of inflammation in macrophages.[8] It activates Toll-like receptor 4 (TLR4), triggering downstream signaling pathways like NF-κB and MAPKs, leading to the production of key inflammatory mediators including PGE2, nitric oxide (NO), and pro-inflammatory cytokines like TNF-α and IL-6.[8][9][10] This assay evaluates the ability of 4-Butoxy-2,6-difluorophenylacetic acid to suppress the production of these mediators in LPS-stimulated cells.

Caption: Experimental workflow for in vitro cellular anti-inflammatory assays.

Protocol 2: Inhibition of Inflammatory Mediators in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture:

  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed cells into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment and Stimulation:

  • The following day, replace the medium with fresh medium.

  • Pre-treat the cells for 1 hour with various concentrations of 4-Butoxy-2,6-difluorophenylacetic acid (e.g., 1 µM to 100 µM) or a vehicle control (DMSO, final concentration ≤ 0.1%).

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL. A non-stimulated control group should be included.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Measurement of Inflammatory Mediators:

  • After incubation, carefully collect the cell culture supernatant for analysis.

  • Nitric Oxide (NO) Assay: Measure the accumulation of nitrite (a stable product of NO) in the supernatant using the Griess Reagent system. Measure absorbance at 540 nm.

  • PGE2 and TNF-α Assays: Quantify the concentration of Prostaglandin E2 (PGE2) and Tumor Necrosis Factor-alpha (TNF-α) in the supernatant using commercially available ELISA kits, following the manufacturer's protocols.

• Cell Viability Assay (Crucial for Trustworthiness):

  • After collecting the supernatant, assess the viability of the remaining cells using an MTT or PrestoBlue assay to ensure that the observed inhibition of inflammatory mediators is not due to cytotoxicity.

Table 2: Example Data for Inhibition of Inflammatory Mediators

Mediator	LPS + Vehicle	LPS + Compound (50 µM)	% Inhibition
Nitric Oxide (µM)	45.2 ± 3.1	15.8 ± 2.5	65.0%
PGE2 (pg/mL)	2850 ± 150	310 ± 45	89.1%
TNF-α (pg/mL)	4100 ± 280	2050 ± 190	50.0%
Cell Viability (%)	100%	98.5 ± 2.1	-

Data are hypothetical and for illustrative purposes. The strong inhibition of PGE2 aligns with the proposed COX-2 inhibitory mechanism.

Part 2: In Vivo Evaluation in an Acute Inflammation Model

Positive in vitro results provide a strong rationale for progressing to in vivo testing. The carrageenan-induced paw edema model is a well-established, reproducible, and widely used assay for the preliminary screening of acute anti-inflammatory activity, particularly for NSAIDs.[11][12][13][14]

Application Note 2.1: Carrageenan-Induced Paw Edema Model

Carrageenan, a polysaccharide, when injected into the plantar surface of a rodent's paw, induces a biphasic acute inflammatory response.[13] The initial phase (first 1-2 hours) involves the release of histamine and serotonin. The later phase (3-5 hours) is characterized by the production of prostaglandins and is sensitive to inhibition by COX inhibitors.[12][15] This model allows for the assessment of a compound's ability to reduce edema (swelling), a cardinal sign of inflammation.

Caption: Experimental workflow for the in vivo carrageenan-induced paw edema model.

Protocol 3: Carrageenan-Induced Paw Edema in Wistar Rats

• Animals and Acclimatization:

  • Use male Wistar rats (180-220g). House them under standard laboratory conditions for at least one week before the experiment.

  • Fast the animals overnight before the experiment but allow free access to water.

• Grouping and Dosing:

  • Randomly divide animals into groups (n=6 per group):

    • Group I: Vehicle Control (e.g., 0.5% Carboxymethyl cellulose, oral)

    • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg, oral)

    • Group III-V: Test Compound at different doses (e.g., 10, 30, 100 mg/kg, oral)

• Experimental Procedure:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer (this is the baseline reading at t=0).

  • Administer the vehicle, positive control, or test compound orally (p.o.).

  • After 30-60 minutes (to allow for drug absorption), induce inflammation by injecting 0.1 mL of a 1% (w/v) carrageenan suspension in sterile saline into the sub-plantar region of the right hind paw.[15]

  • Measure the paw volume again at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Edema Volume: Calculate the increase in paw volume (edema) for each animal at each time point: Edema (mL) = Paw volume at time 't' - Paw volume at time '0'.

  • Percentage Inhibition of Edema: Calculate the percentage inhibition of edema for the treated groups relative to the vehicle control group, typically at the 3-hour or 4-hour time point where peak edema occurs.

    • % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

Table 3: Example Data for Carrageenan-Induced Paw Edema

Treatment Group (Dose)	Paw Edema at 3h (mL)	% Inhibition of Edema
Vehicle Control	0.85 ± 0.07	-
Indomethacin (10 mg/kg)	0.31 ± 0.04	63.5%
Test Compound (10 mg/kg)	0.68 ± 0.06	20.0%
Test Compound (30 mg/kg)	0.45 ± 0.05	47.1%
Test Compound (100 mg/kg)	0.34 ± 0.04	60.0%

Data are hypothetical and for illustrative purposes, showing a dose-dependent anti-inflammatory effect.

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Advanced Synthesis and Application of the (4-butoxy-2,6-difluorophenyl)acetyl Moiety: A Guide for Medicinal Chemists

Introduction: The Strategic Importance of the (4-butoxy-2,6-difluorophenyl)acetyl Moiety in Drug Discovery

The (4-butoxy-2,6-difluorophenyl)acetyl group is a key structural motif in a number of advanced therapeutic candidates, particularly in the realm of oncology. Its unique combination of a difluorinated phenyl ring and a butoxy side chain confers advantageous physicochemical properties to parent molecules, including enhanced metabolic stability, improved cell permeability, and potent target engagement. The fluorine atoms can modulate the pKa of adjacent functional groups and participate in favorable protein-ligand interactions, while the butoxy group can provide a lipophilic handle to optimize pharmacokinetic profiles.

This technical guide provides a comprehensive overview of the primary techniques for the synthesis of the core intermediate, (4-butoxy-2,6-difluorophenyl)acetic acid, and its subsequent incorporation into target molecules. The protocols detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the efficient and reliable application of this valuable building block. A notable application of this moiety is in the development of second mitochondrial-derived activator of caspases (SMAC) mimetics, which function as Inhibitor of Apoptosis Protein (IAP) antagonists, a promising strategy in cancer therapy.[1][2][3]

Part 1: Synthesis of the Core Intermediate: (4-butoxy-2,6-difluorophenyl)acetic acid

While (4-butoxy-2,6-difluorophenyl)acetic acid is commercially available from several vendors[4][5], in-house synthesis may be required for large-scale production or for the preparation of specialized analogs. The most logical and efficient synthetic strategy involves a multi-step sequence starting from readily available precursors.

Strategy 1: Synthesis via Directed Ortho-Metalation (DoM)

This approach leverages the directing ability of the butoxy group to achieve regioselective functionalization of the aromatic ring.

Workflow for Synthesis via Directed Ortho-Metalation

Figure 1: Synthetic workflow for (4-butoxy-2,6-difluorophenyl)acetic acid via Directed Ortho-Metalation.

Step-by-Step Protocol:

• Synthesis of 1-Butoxy-3,5-difluorobenzene:

  • To a stirred, refluxing mixture of 3,5-difluorophenol (1.0 eq) and potassium carbonate (3.0 eq) in acetone, add a solution of 1-bromobutane (1.1 eq) in acetone dropwise.

  • Continue refluxing for 24 hours, monitoring the reaction by TLC or GC-MS until the starting material is consumed.

  • Cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Purify the residue by distillation to yield 1-butoxy-3,5-difluorobenzene as a colorless liquid.

• Directed Ortho-Metalation and Carboxylation:

  • Dissolve 1-butoxy-3,5-difluorobenzene (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (argon or nitrogen) and cool the solution to -78 °C.

  • Slowly add a solution of sec-butyllithium or n-butyllithium (1.1 eq) while maintaining the temperature at -78 °C. The ether oxygen of the butoxy group directs the lithiation to the ortho positions.[6][7][8][9][10][11]

  • Stir the resulting deep-red solution at -78 °C for 1-2 hours.

  • Bubble dry carbon dioxide gas through the solution for 1 hour, or pour the solution over crushed dry ice.

  • Allow the mixture to warm to room temperature, then quench with water.

  • Acidify the aqueous layer with 1 M HCl and extract with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification:

  • The crude (4-butoxy-2,6-difluorophenyl)acetic acid can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel.

Strategy 2: Synthesis via a Nitrile Intermediate

An alternative route involves the introduction of a cyanomethyl group, followed by hydrolysis. (4-Butoxy-2,6-difluorophenyl)acetonitrile is also a commercially available starting material.[12]

Workflow for Synthesis via Nitrile Intermediate

Figure 2: Synthetic workflow for (4-butoxy-2,6-difluorophenyl)acetic acid via a nitrile intermediate.

Step-by-Step Protocol:

• Synthesis of (4-Butoxy-2,6-difluorophenyl)acetonitrile:

  • This step would typically involve the displacement of a halide from a suitable precursor, such as 4-butoxy-2,6-difluorobenzyl bromide, with a cyanide salt (e.g., KCN or NaCN) in a polar aprotic solvent like DMSO or DMF.[13][14]

• Hydrolysis of (4-Butoxy-2,6-difluorophenyl)acetonitrile:

  • Heat the nitrile with a strong acid (e.g., concentrated HCl or H₂SO₄) or a strong base (e.g., NaOH or KOH) in a suitable solvent (e.g., water, ethanol, or a mixture).[15][16]

  • The reaction progress should be monitored by TLC or LC-MS.

  • After completion, cool the reaction mixture and, if the hydrolysis was performed under basic conditions, acidify with a mineral acid to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry.

• Purification:

  • Recrystallization or column chromatography can be used for purification as described in Strategy 1.

Parameter	Strategy 1: Directed Ortho-Metalation	Strategy 2: Nitrile Hydrolysis
Starting Materials	3,5-Difluorophenol, 1-Bromobutane, Organolithium reagent, CO₂	(4-Butoxy-2,6-difluorophenyl)acetonitrile
Key Steps	Williamson ether synthesis, DoM, Carboxylation	Hydrolysis
Advantages	High regioselectivity, convergent	Potentially shorter from the nitrile
Challenges	Requires strictly anhydrous conditions, cryogenic temperatures, and handling of pyrophoric organolithium reagents	The synthesis of the nitrile precursor can be challenging. Hydrolysis conditions can be harsh.

Part 2: Introduction of the (4-butoxy-2,6-difluorophenyl)acetyl Moiety into Target Molecules

The most common methods for incorporating the (4-butoxy-2,6-difluorophenyl)acetyl moiety are through the formation of amide or ester bonds. This requires the activation of the carboxylic acid.

Method 1: Amide Bond Formation

The direct reaction between a carboxylic acid and an amine is generally inefficient due to the formation of a stable ammonium carboxylate salt. Therefore, the carboxylic acid must first be activated.

Workflow for Amide Bond Formation

Figure 3: General workflow for amide bond formation.

Protocol 2.1: Acyl Chloride Formation and Coupling (Schotten-Baumann Conditions)

• Formation of (4-butoxy-2,6-difluorophenyl)acetyl chloride:

  • To a solution of (4-butoxy-2,6-difluorophenyl)acetic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF)), add oxalyl chloride (1.5-2.0 eq) or thionyl chloride (1.5-2.0 eq) dropwise at 0 °C. A catalytic amount of dimethylformamide (DMF) can be added when using oxalyl chloride.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours, or until gas evolution ceases.

  • Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride, which is typically used immediately in the next step.

• Amide Coupling:

  • Dissolve the amine (1.0 eq) and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 1.5-2.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C and add a solution of the crude (4-butoxy-2,6-difluorophenyl)acetyl chloride (1.1 eq) in DCM dropwise.

  • Stir the reaction at room temperature for 2-16 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the resulting amide by column chromatography or recrystallization.

Protocol 2.2: Peptide Coupling Reagent-Mediated Amidation

A wide variety of coupling reagents are available that facilitate amide bond formation under mild conditions with high yields and minimal side reactions.[11][17][18]

• General Procedure:

  • Dissolve (4-butoxy-2,6-difluorophenyl)acetic acid (1.0 eq), the amine (1.1 eq), and a suitable coupling reagent (e.g., HATU, HBTU, or EDC with HOBt; 1.1-1.2 eq) in an anhydrous polar aprotic solvent such as DMF or DCM.

  • Add a non-nucleophilic base (e.g., DIPEA or N-methylmorpholine, 2.0-3.0 eq).

  • Stir the reaction at room temperature for 2-12 hours.

  • Work-up and purification are performed as described in Protocol 2.1.

Coupling Reagent	Typical Conditions	Advantages	Disadvantages
EDC/HOBt	DCM or DMF, RT	Cost-effective, water-soluble urea byproduct	Can lead to racemization in chiral substrates
HATU/DIPEA	DMF, RT	Fast reaction times, high yields, low racemization	More expensive, can be moisture-sensitive
PyBOP/DIPEA	DMF, RT	Effective for hindered amines	Phosphonium-based, byproducts can be difficult to remove

Method 2: Ester Bond Formation

Esterification can be achieved through several methods, including Fischer esterification, Steglich esterification, or reaction of the acyl chloride with an alcohol.

Protocol 2.3: Steglich Esterification

This method is particularly useful for coupling carboxylic acids with alcohols under mild conditions.

• Procedure:

  • Dissolve (4-butoxy-2,6-difluorophenyl)acetic acid (1.0 eq), the alcohol (1.2 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1-0.2 eq) in anhydrous DCM.

  • Cool the solution to 0 °C and add dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) (1.1 eq).

  • Stir the reaction at room temperature for 2-12 hours. A white precipitate of dicyclohexylurea (DCU) will form if DCC is used.

  • Filter off the urea byproduct and wash the filtrate with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the ester by column chromatography.

Conclusion

The (4-butoxy-2,6-difluorophenyl)acetyl moiety represents a valuable building block in modern medicinal chemistry, offering a unique combination of properties that can be leveraged to design novel therapeutics. The synthetic routes and coupling protocols detailed in this guide provide a solid foundation for researchers to efficiently synthesize and incorporate this moiety into their target molecules. The choice of a specific synthetic strategy will depend on the scale of the synthesis, the availability of starting materials, and the specific requirements of the target molecule. Careful optimization of reaction conditions is always recommended to achieve the best possible outcomes.

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Application Notes and Protocols for In Vivo Efficacy Testing of 4-Butoxy-2,6-difluorophenylacetic acid

Introduction: A Hypothesis-Driven Approach

4-Butoxy-2,6-difluorophenylacetic acid is a novel small molecule with structural similarities to known anti-inflammatory agents. Phenylacetic acid derivatives have been widely explored for their therapeutic properties, including the inhibition of key enzymes in inflammatory pathways.[1][2][3] Based on its structure, we hypothesize that this compound may act as an inhibitor of cytosolic phospholipase A2 alpha (cPLA2α).

cPLA2α is a critical upstream enzyme in the arachidonic acid (AA) cascade. Upon activation by inflammatory stimuli, cPLA2α translocates to cellular membranes and liberates AA, which is the precursor for the synthesis of pro-inflammatory mediators like prostaglandins (via COX enzymes) and leukotrienes (via LOX enzymes).[4] Inhibition of cPLA2α represents a compelling therapeutic strategy, as it can simultaneously block the production of multiple inflammatory pathways.[5][6][7]

This guide provides a comprehensive, hypothesis-driven framework for the in vivo evaluation of 4-Butoxy-2,6-difluorophenylacetic acid. The experimental design is structured to first establish a safety and pharmacokinetic profile, followed by robust efficacy testing in validated models of acute inflammation and pain.

Hypothesized Mechanism of Action

The following diagram illustrates the proposed mechanism of action, where 4-Butoxy-2,6-difluorophenylacetic acid inhibits cPLA2α, thereby preventing the downstream production of inflammatory eicosanoids.

Caption: Hypothesized inhibition of the arachidonic acid cascade.

Phase 1: Foundational In Vivo Characterization

Before assessing efficacy, it is imperative to establish the safety and pharmacokinetic profile of the compound. This ensures that the doses selected for efficacy studies are both tolerable and result in relevant systemic exposure.

Acute Oral Toxicity Assessment (OECD 423)

Rationale: The primary goal is to determine the acute toxicity of the compound and to identify a dose range that is non-lethal and does not cause severe adverse effects. The Acute Toxic Class Method (OECD 423) is a stepwise procedure that minimizes animal usage while providing sufficient information for hazard classification.[8][9]

Protocol:

• Species: Wistar rats or CD-1 mice (one gender, typically female, is initially sufficient).[9]

• Animal Specifications: Healthy, young adult animals, 8-12 weeks old. Acclimatize for at least 5 days.[10]

• Housing: Controlled temperature (22 ± 3°C), humidity (50-60%), and a 12h light/dark cycle.[9][10]

• Procedure:

  • Fast animals overnight (food, not water) prior to dosing.

  • Administer the test compound orally (gavage) to a group of 3 animals at a starting dose (e.g., 300 mg/kg). The vehicle should be inert (e.g., 0.5% carboxymethylcellulose).

  • Observe animals closely for the first 4 hours and then periodically for 14 days for signs of toxicity (e.g., changes in skin, fur, eyes, motor activity, and behavior).

  • Record mortality.

  • Based on the outcome (mortality or morbidity), the dose for the next group of 3 animals is increased or decreased according to the OECD 423 flowchart.[9]

• Endpoint: Determine the toxicity class and identify the maximum tolerated dose (MTD).

Pharmacokinetic (PK) Profiling

Rationale: A PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the compound.[11] This data informs the selection of dose levels and the timing of administration for efficacy studies to ensure that the drug concentration is at its peak (Cmax) during the critical phase of the inflammatory response.[12]

Protocol:

• Species: Male Sprague Dawley rats (200-250g).

• Study Design: Crossover or parallel group design with two routes of administration: intravenous (IV) for bioavailability and oral (PO) for the intended therapeutic route.[13][14]

• Groups (n=4-5 per group):

  • Group 1: IV bolus (e.g., 2 mg/kg in a solubilizing vehicle like 10% DMSO/40% PEG400/50% Saline).

  • Group 2: PO gavage (e.g., 10 mg/kg in an appropriate suspension).

• Procedure:

  • Administer the compound.

  • Collect sparse blood samples (approx. 100 µL) via tail vein or saphenous vein at specified time points.[14]

  • Suggested Time Points:

    • IV: 0 (pre-dose), 5, 15, 30 min, 1, 2, 4, 8, 24 hr.[13]

    • PO: 0 (pre-dose), 15, 30 min, 1, 2, 4, 8, 24 hr.[13]

  • Process blood to plasma and store at -80°C until analysis.

  • Quantify the concentration of 4-Butoxy-2,6-difluorophenylacetic acid in plasma samples using a validated LC-MS/MS method.[13]

• Data Analysis: Calculate key PK parameters using software like Phoenix WinNonlin.

Table 1: Key Pharmacokinetic Parameters to Determine

Parameter	Description	Importance for Efficacy Studies
Cmax	Maximum plasma concentration	Ensures sufficient drug exposure at the target site.
Tmax	Time to reach Cmax	Dictates the optimal pre-treatment time before inducing inflammation.
AUC	Area under the curve (total exposure)	Provides a measure of overall drug exposure.
t1/2	Half-life	Informs dosing frequency for chronic models.

| F% | Bioavailability (PO) | Determines the fraction of the oral dose that reaches systemic circulation. |

Overall Experimental Workflow

The following diagram outlines the logical progression from preliminary characterization to efficacy evaluation.

Caption: A structured workflow for in vivo compound evaluation.

Phase 2: In Vivo Efficacy Evaluation

Based on the PK data, select 2-3 dose levels for efficacy testing (e.g., low, medium, high) that are well below the MTD.

Model of Acute Inflammation: Carrageenan-Induced Paw Edema

Rationale: This is a gold-standard model for evaluating acute anti-inflammatory activity. The inflammatory response is biphasic: an early phase (0-2.5h) mediated by histamine and serotonin, and a later phase (>2.5h) mediated by prostaglandins, where cPLA2α-derived mediators are critical.[15] Efficacy in the later phase would support our hypothesized mechanism.

Protocol:

• Species: Wistar or Sprague Dawley rats (150-200g).

• Groups (n=6-8 per group):

  • Group 1: Vehicle Control (e.g., 0.5% CMC, p.o.).

  • Group 2: Positive Control (e.g., Indomethacin 10 mg/kg, p.o.).

  • Group 3-5: Test Compound (Low, Medium, High doses, p.o.).

• Procedure:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Administer the vehicle, positive control, or test compound orally. The timing should be based on the Tmax from the PK study (e.g., 60 minutes prior to carrageenan).

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar surface of the right hind paw.

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[15]

  • At the end of the study, blood can be collected for ex vivo biomarker analysis (see Phase 3).

• Data Analysis:

  • Calculate the edema volume at each time point (Vt - V0).

  • Calculate the percentage inhibition of edema compared to the vehicle control group:

    • % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

Table 2: Example Data Presentation for Paw Edema Assay

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h ± SEM	% Inhibition
Vehicle Control	--	0.85 ± 0.05	--
Indomethacin	10	0.30 ± 0.03**	64.7%
Test Compound	10	0.65 ± 0.06	23.5%
Test Compound	30	0.42 ± 0.04*	50.6%
Test Compound	100	0.33 ± 0.03**	61.2%

*Statistically significant difference from vehicle control (e.g., p<0.05, p<0.01).

Model of Inflammatory Pain: Acetic Acid-Induced Writhing

Rationale: This model assesses visceral inflammatory pain. The intraperitoneal injection of acetic acid causes the release of endogenous mediators, including prostaglandins, which stimulate nociceptive neurons.[16] It is a highly sensitive model for evaluating peripherally acting analgesics.

Protocol:

• Species: Swiss Albino mice (25-30g).[16]

• Groups (n=8-10 per group):

  • Group 1: Vehicle Control (e.g., 0.5% CMC, p.o.).

  • Group 2: Positive Control (e.g., Aspirin 100 mg/kg, p.o.).

  • Group 3-5: Test Compound (Low, Medium, High doses, p.o.).

• Procedure:

  • Administer the vehicle, positive control, or test compound orally. The pre-treatment time should be based on the Tmax from the PK study (e.g., 60 minutes).

  • Inject 0.1 mL/10g body weight of 0.6% acetic acid solution intraperitoneally.[16]

  • Immediately place the mouse in an observation chamber and start a timer.

  • Count the number of writhes (a characteristic stretching and constriction of the abdomen) for a period of 20 minutes, starting 5 minutes after the acetic acid injection.[16]

• Data Analysis:

  • Calculate the mean number of writhes for each group.

  • Calculate the percentage inhibition of writhing compared to the vehicle control group:

    • % Inhibition = [ (Writhes_control - Writhes_treated) / Writhes_control ] x 100[17]

Phase 3: Ex Vivo Mechanistic Validation

Rationale: To provide evidence of target engagement and support the hypothesis that the compound works by inhibiting the cPLA2α pathway, measure a key downstream biomarker. Prostaglandin E2 (PGE2) is a major product of the COX pathway and a key mediator of inflammation and pain. A reduction in its systemic levels would correlate with the observed efficacy.[6]

Protocol:

• Procedure:

  • Collect terminal blood via cardiac puncture into EDTA-containing tubes.

  • Centrifuge to separate plasma and store at -80°C.

  • Quantify PGE2 levels in the plasma using a commercially available ELISA kit according to the manufacturer's instructions.

• Expected Outcome: A dose-dependent reduction in plasma PGE2 levels in the groups treated with 4-Butoxy-2,6-difluorophenylacetic acid compared to the vehicle control.

Conclusion and Interpretation

This structured in vivo testing cascade provides a robust method for evaluating the therapeutic potential of 4-Butoxy-2,6-difluorophenylacetic acid.

• A successful outcome would be a favorable safety profile (high MTD), good oral bioavailability, and significant, dose-dependent efficacy in both the paw edema and writhing models.

• Strong mechanistic support would be demonstrated by a concurrent dose-dependent reduction in plasma PGE2 levels.

• Contradictory results , such as efficacy without a corresponding decrease in PGE2, might suggest an alternative mechanism of action that would warrant further investigation.

By following these detailed protocols, researchers can generate the critical data needed to make informed decisions about the future development of this compound.

References

• Vertex AI Search. (2024).
• SynHet. (n.d.). 4-Butoxy-2,5-difluorophenylboronic acid.
• El-Haddad, A. E., et al. (2023). In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats. Beni-Suef University Journal of Basic and Applied Sciences.
• de Cássia da Silveira e Sá, R., et al. (2019). In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential. Journal of Applied Pharmaceutical Science.
• Ma, H., et al. (2017). Murine Pharmacokinetic Studies. Journal of Visualized Experiments.
• McKew, J. C., et al. (2008).
• Lehto, S. G., et al. (2012). In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. In Methods in Pharmacology and Toxicology.
• Bibby, M. C., et al. (1995). Preclinical in vitro and in vivo activity of 5,6-dimethylxanthenone-4-acetic acid. British Journal of Cancer.
• Muhammad, N. (2014). In-Vivo Models for Management of Pain. Pharmacology & Pharmacy.
• ResearchGate. (2020). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW.
• Enamine. (n.d.). Pharmacokinetics Studies in Mice or Rats.
• Zha, H. G., et al. (2013). Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide.
• Slideshare. (2018). Screening models(IN-VIVO)
• Erukainure, O. L., et al. (2019).
• EU Science Hub. (n.d.). Acute Toxicity. The Joint Research Centre.
• Cancer Discovery. (2023). Cytosolic Phospholipase A2 Determines Intercellular Heterogeneity of Stress Granules and Chemotherapy Response.
• WuXi AppTec. (n.d.). Rodent PK Studies | Mouse, Rat, Hamster and Guinea pig.
• Ossila. (n.d.). α,α-Difluorophenylacetic acid.
• Løset, G. Å., et al. (2019). Cytosolic group IVA phospholipase A2 inhibitors, AVX001 and AVX002, ameliorate collagen-induced arthritis. Arthritis Research & Therapy.
• National Toxicology Program (NTP). (2001). OECD GUIDELINE FOR TESTING OF CHEMICALS - 423.
• Paraza Pharma Inc. (n.d.). Pharmacokinetics (PK) and In Vivo Studies.
• ResearchGate. (n.d.). Selected inhibitors of cPLA2α studied in clinical or pre-clinical trials.
• MDPI. (2022).
• Slideshare. (2018). Acute Toxicity by OECD Guidelines.
• PubChem. (n.d.). 2,4-Difluorophenylacetic acid.
• MDPI. (2022). Pharmacokinetic Variability in Pre-Clinical Studies.
• Gyan Sanchay. (n.d.). Acute, Sub-Acute and Chronic Toxicity As per OECD Guidelines.
• MDPI. (2024). Recent Advances in Dual COX/LOX Inhibitor Design (2020–2024).
• BLDpharm. (n.d.). 2-(4-Butoxy-2,6-difluorophenyl)acetic acid.
• CP Lab Safety. (n.d.). 3-Butoxy-2,6-difluorophenylacetic acid.

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Technical Notes & Optimization

Troubleshooting solubility issues of 4-Butoxy-2,6-difluorophenylacetic acid in organic solvents.

Welcome to the dedicated technical support center for troubleshooting solubility issues of 4-Butoxy-2,6-difluorophenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the handling and formulation of this compound.

Understanding the Molecule: Physicochemical Profile

Before delving into troubleshooting, a foundational understanding of the physicochemical properties of 4-Butoxy-2,6-difluorophenylacetic acid is crucial. While experimental data for this specific molecule is not widely published, we can infer its likely characteristics based on its structural components.

Property	Estimated Value/Characteristic	Rationale & Impact on Solubility
Molecular Formula	C₁₂H₁₄F₂O₃	Indicates a moderately sized organic molecule.
Molecular Weight	244.24 g/mol	[1][2]
Structure	Phenylacetic acid with a butoxy group and two fluorine atoms on the phenyl ring.	The core structure is acidic due to the carboxylic acid group. The butoxy and difluoro substitutions significantly influence its polarity and lipophilicity.
pKa	~3.5 - 4.5	The electron-withdrawing fluorine atoms will likely lower the pKa compared to phenylacetic acid, making it a weak to moderately strong acid. This is a critical parameter as its ionization state, and therefore solubility, will be highly dependent on the pH of the environment.[3][4][5][6]
logP (Octanol-Water Partition Coefficient)	High (Estimated > 3)	The butoxy group and the aromatic ring contribute to its lipophilicity ("oil-loving" nature). Fluorine substitution further increases lipophilicity.[7] This suggests a preference for non-polar organic solvents over polar ones like water.
Melting Point	Likely a crystalline solid at room temperature.	The melting point will influence the energy required for dissolution. Higher melting points often correlate with lower solubility.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common solubility challenges in a question-and-answer format, providing not just solutions but the scientific reasoning behind them.

Q1: I'm struggling to dissolve 4-Butoxy-2,6-difluorophenylacetic acid in common polar aprotic solvents like acetone and ethyl acetate. Why is this happening and what can I do?

A1: This is a common issue stemming from a mismatch between the solute's properties and the solvent's characteristics.

Root Cause Analysis:

• High Lipophilicity: The butoxy group and difluorophenyl ring make the molecule quite non-polar. While acetone and ethyl acetate are considered moderately polar, they may not be sufficiently non-polar to effectively solvate a highly lipophilic compound. The principle of "like dissolves like" is key here; the solute-solvent interactions are not strong enough to overcome the solute-solute interactions in the crystal lattice.[8]

• Crystalline Structure: If the compound has a high melting point, it indicates strong intermolecular forces in its solid state. A significant amount of energy is required to break these interactions, which the solvent may not be able to provide.

Troubleshooting Steps:

• Increase Solvent Lipophilicity: Switch to less polar solvents.

  • Initial choices: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF).

  • For very low polarity: Toluene, Hexanes (though solubility might be limited).

• Introduce a Co-solvent: A small amount of a polar co-solvent can sometimes disrupt the crystal lattice and improve solubility in a primarily non-polar solvent.[9][10][11][12]

  • Example: Try a 9:1 or 4:1 mixture of Toluene:THF.

• Apply Gentle Heating: Increasing the temperature provides the energy needed to break the crystal lattice bonds. Always perform this with caution and check the compound's thermal stability.

• Sonication: Using an ultrasonic bath can help break up solid aggregates and accelerate the dissolution process.

Q2: My compound is insoluble in water. Is there any way to prepare an aqueous solution?

A2: Direct dissolution in neutral water is expected to be very low due to the compound's high lipophilicity. However, leveraging its acidic nature provides a straightforward solution.

The Role of pH:

4-Butoxy-2,6-difluorophenylacetic acid is a carboxylic acid. In its protonated form (at low pH), it is neutral and less soluble in water. By increasing the pH with a base, the carboxylic acid deprotonates to form a carboxylate salt. This salt is an ion and is significantly more polar, leading to a dramatic increase in aqueous solubility.[13]

Experimental Protocol for Aqueous Solubilization:

• Prepare a Suspension: Add the desired amount of the compound to water. It will likely form a suspension.

• Titrate with Base: Slowly add a suitable base dropwise while stirring.

  • Recommended bases: 1 M Sodium Hydroxide (NaOH) or 1 M Potassium Hydroxide (KOH).

• Monitor pH: Use a pH meter to track the pH of the solution.

• Observe Dissolution: As the pH increases above the compound's pKa, you will observe the solid dissolving.

• Target pH: Aim for a final pH of at least 2 units above the estimated pKa (e.g., pH 6.5 - 7.5) to ensure complete deprotonation and dissolution.

Caption: Impact of pH on the ionization and aqueous solubility of 4-Butoxy-2,6-difluorophenylacetic acid.

Q3: I am observing precipitation when I mix my stock solution in DMSO with an aqueous buffer for a biological assay. How can I prevent this?

A3: This is a classic example of "antisolvent precipitation." Your compound is soluble in the organic stock solvent (DMSO) but crashes out when diluted into the aqueous buffer where its solubility is much lower.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting antisolvent precipitation.

Detailed Steps:

• Lower Final Organic Solvent Concentration: The most common cause is too high a percentage of the organic stock solvent in the final aqueous solution. Aim for a final concentration of DMSO (or other organic solvent) of less than 1%, and ideally below 0.5%, if your assay allows.

• Reduce Stock Concentration: If you can't reduce the final organic percentage, try lowering the concentration of your stock solution. This will mean adding a larger volume to your buffer, but the final concentration of the compound will be the same.

• Buffer Modification (if assay permits):

  • pH Adjustment: As discussed in Q2, increasing the pH of your final buffer will increase the solubility of the acidic compound. Ensure the new pH is compatible with your biological system.

  • Incorporate Co-solvents: Adding a small percentage of a water-miscible organic solvent like ethanol or a solubilizing agent like polyethylene glycol (PEG) to your final buffer can increase the solubility of your compound.[14]

  • Use Surfactants: Low concentrations of non-ionic surfactants (e.g., Tween-80, Triton X-100) can form micelles that encapsulate the lipophilic compound and keep it in solution.

Experimental Protocols for Solubility Determination

For novel compounds, it is often necessary to experimentally determine solubility. Here are standardized protocols for your laboratory.

Protocol 1: Gravimetric Method for Solubility Determination

This method provides a direct measure of solubility in a given solvent.[15]

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of 4-Butoxy-2,6-difluorophenylacetic acid to a known volume (e.g., 5.0 mL) of the desired organic solvent in a sealed, pre-weighed vial. The presence of undissolved solid is essential.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached. A shaker or magnetic stirrer is recommended.

• Separation of Saturated Solution:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume (e.g., 2.0 mL) of the clear supernatant using a syringe fitted with a filter (e.g., 0.22 µm PTFE) to remove any suspended particles.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered supernatant to a clean, pre-weighed vial.

  • Evaporate the solvent completely under a stream of nitrogen or in a vacuum oven at a temperature that will not degrade the compound.

  • Once the solvent is fully removed, weigh the vial containing the dried solute.

• Calculation:

  • Mass of dissolved solute (g): (Weight of vial + dried solute) - (Weight of empty vial)

  • Solubility (g/L): (Mass of dissolved solute) / (Volume of supernatant transferred)

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method

This method is highly accurate and requires less compound than the gravimetric method.

Methodology:

• Prepare a Saturated Solution: Follow step 1 from the Gravimetric Method.

• Prepare a Calibration Curve:

  • Prepare a stock solution of the compound in a suitable solvent (in which it is freely soluble, e.g., methanol) at a known high concentration.

  • Perform a series of dilutions to create at least five standards of known concentrations.

  • Inject each standard into the HPLC and record the peak area.

  • Plot peak area versus concentration to generate a linear calibration curve.

• Sample Analysis:

  • Take an aliquot of the clear supernatant from the saturated solution and dilute it with the mobile phase to a concentration that falls within the range of your calibration curve.

  • Inject the diluted sample into the HPLC and record the peak area.

• Calculation:

  • Use the equation of the line from your calibration curve to determine the concentration of your diluted sample.

  • Solubility (g/L or mol/L): (Concentration of diluted sample) x (Dilution factor)

References

• Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
• Predicting Solubility. Rowan Scientific.
• Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. PubMed Central.
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• Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE.
• Solubility Profile of 4-Chloro-2-fluorophenylacetic Acid in Organic Solvents: A Technical Guide. Benchchem.
• The Effect of Co-solvent on the Solubility of a Sparingly Soluble Crystal of Benzoic Acid.
• fluorophenylacetic acid. CymitQuimica.
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• Intrinsic Solubility of Ionizable Compounds
• STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY W
• Do acids and salts dissociate in organic solvents? If so, how?. Reddit.
• STUDY ON THE INFLUENCE OF COSOLVENT AND SURFACTANT ON SOLUBILIZATION OF EFAVIRENZ.
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• Solubility of Phenylacetic Acid, p-Hydroxyphenylacetic Acid, p-Aminophenylacetic Acid, p-Hydroxybenzoic Acid, and Ibuprofen in Pure Solvents.
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• Solubility of phenylacetic acid, p-hydroxyphenylacetic acid, p-aminophenylacetic acid, p-hydroxybenzoic acid, and ibuprofen in pure solvents. University of Limerick.
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• 4-Butoxy-2,6-difluorophenylacetic acid. Sigma-Aldrich.

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Strategies to minimize byproduct formation in difluorophenylacetic acid synthesis.

Welcome to the technical support center for difluorophenylacetic acid (DFPAA) synthesis. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic routes and minimize the formation of critical byproducts. We will explore common challenges encountered during synthesis and provide actionable, scientifically-grounded solutions.

Introduction: The Challenge of Selective Synthesis

The synthesis of difluorophenylacetic acids, crucial intermediates in pharmaceuticals and materials science, presents a significant challenge in controlling byproduct formation. The strong electron-withdrawing nature of the fluorine atoms influences the reactivity of the aromatic ring and benzylic position, often leading to undesired side reactions. This guide provides a structured approach to troubleshooting these issues, grounded in mechanistic principles and best practices in process chemistry.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Q1: My Grignard reaction using difluorobenzyl bromide results in a low yield of the desired acid and a significant amount of a non-polar impurity. What is happening and how can I fix it?

A1: This is a classic and frequent issue. The primary non-polar byproduct is almost certainly the Wurtz coupling product, 1,2-bis(difluorophenyl)ethane, formed by the reaction of the Grignard reagent with unreacted difluorobenzyl bromide. The formation of this side product is favored by high local concentrations of the alkyl halide and elevated temperatures.[1]

Causality & Mechanism: The Grignard reagent (DFP-MgBr) is a potent nucleophile. If it encounters a molecule of unreacted difluorobenzyl bromide before it can react with your carboxylating agent (e.g., CO₂), it will undergo an Sₙ2-like coupling reaction.

Mitigation Strategies:

• Control Reagent Addition: The most effective strategy is to add the difluorobenzyl bromide solution slowly to a suspension of magnesium turnings in an anhydrous ether solvent (like THF or Et₂O).[2] This ensures that the Grignard reagent is formed and reacts with the magnesium surface before it can build up in solution and react with incoming halide.

• Maintain Low Temperature: While initiation of the Grignard reaction may require gentle heating or an activator (like iodine), the reaction itself is exothermic. Maintain a gentle reflux and avoid excessive heating, which accelerates the rate of Wurtz coupling.[1]

• Solvent Choice: Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O) are standard. 2-Methyltetrahydrofuran (2-MeTHF) can be a superior alternative due to its higher boiling point and better solvating properties for the Grignard reagent, which can sometimes improve selectivity.[3]

• Ensure Anhydrous Conditions: Water will quench the Grignard reagent, reducing your yield and potentially leading to the formation of difluorotoluene as a byproduct. All glassware must be oven-dried, and solvents must be anhydrous.[4]

Troubleshooting Workflow: Grignard Synthesis Optimization

Caption: Troubleshooting workflow for minimizing Wurtz coupling in Grignard synthesis.

Q2: I'm attempting a malonic ester synthesis to produce DFPAA, but I'm getting a significant amount of a dialkylated byproduct. How can I improve selectivity for mono-alkylation?

A2: Dialkylation is a well-known drawback of the malonic ester synthesis.[5] It occurs because the mono-alkylated malonic ester intermediate still possesses an acidic proton on the α-carbon, which can be deprotonated and undergo a second alkylation.

Causality & Mechanism: After the first Sₙ2 reaction with difluorobenzyl halide, the product, diethyl 2-(difluorobenzyl)malonate, is formed. If excess base or unreacted enolate is present, it can deprotonate this product, creating a new enolate that reacts with another molecule of the difluorobenzyl halide.

Mitigation Strategies:

• Control Stoichiometry: Carefully control the stoichiometry. Use of a slight excess of the malonic ester relative to the base and the alkylating agent can help ensure the alkylating agent is consumed before significant dialkylation can occur.

• Base Selection and Addition: Use exactly one equivalent of a suitable base (e.g., sodium ethoxide in ethanol).[6] Adding the base to the malonic ester first to ensure complete formation of the enolate, followed by the slow addition of the difluorobenzyl halide, can improve selectivity.

• Temperature Control: Perform the alkylation at the lowest practical temperature to slow the rate of the second alkylation relative to the first.

Q3: During the hydrolysis of 2,4-difluorophenylacetonitrile, I'm isolating the corresponding amide as a major impurity. How can I drive the reaction to completion?

A2: The hydrolysis of a nitrile to a carboxylic acid is a two-step process that proceeds through an amide intermediate. Incomplete hydrolysis is common if the reaction conditions are not sufficiently forcing.

Causality & Mechanism: Nitrile -> Amide -> Carboxylic Acid. The second step, hydrolysis of the amide, often requires more vigorous conditions (higher temperatures or stronger acid/base concentrations) than the first step.

Mitigation Strategies:

• Increase Reaction Time and Temperature: The simplest approach is to increase the reflux time and/or temperature. Monitor the reaction by TLC or LCMS to track the disappearance of the amide intermediate.

• Use Stronger Acid/Base: For acid hydrolysis, concentrated acids like H₂SO₄ or HCl are standard. For base hydrolysis, a higher concentration of NaOH or KOH can be effective.

• Consider Alternative Reagents: In some cases, reagents like peroxymonosulfate (PMS) have been shown to accelerate the hydrolysis of halogenated acetonitriles, particularly under alkaline conditions.[7] This proceeds via a nucleophilic hydrolysis pathway.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to difluorophenylacetic acid and their common byproduct profiles?

A1: Several viable routes exist, each with a distinct byproduct profile. The choice of route often depends on the available starting materials, scale, and required purity.

Synthetic Route	Starting Materials	Common Byproducts	Key Mitigation Strategy	Reference(s)
Grignard Carboxylation	Difluorobenzyl halide, Mg, CO₂	Wurtz coupling product, difluorotoluene	Slow addition of halide, strict anhydrous conditions	[1][2]
Nitrile Hydrolysis	Difluorobenzyl cyanide, Acid/Base	Difluorophenylacetamide (incomplete hydrolysis)	Forcing conditions (high temp, conc. acid/base)	[7]
Malonic Ester Synthesis	Diethyl malonate, Difluorobenzyl halide	Dialkylated malonic ester	Strict control of stoichiometry	[5][6]
Direct Carbonylation	Difluorobenzyl halide, CO, Catalyst	Varies with catalyst; potential for over-oxidation	Optimization of catalyst, pressure, and temperature	[8]
Reformatsky Reaction	Difluoro-benzaldehyde, α-bromoester, Zn	Aldol condensation products, dehydration products	Use of activated zinc, anhydrous conditions	[9][10]

Q2: How critical is the purity of starting materials and solvents?

A2: It is absolutely critical. Impurities in substrates or reagents can act as catalysts for side reactions or inhibit the desired transformation.[11] For instance, moisture in a Grignard reaction is detrimental.[4] Similarly, using anhydrous and degassed solvents can prevent unwanted side reactions and catalyst deactivation, particularly in transition-metal-catalyzed processes like carbonylation.[11]

Q3: What are the best general purification strategies for removing byproducts from the final DFPAA product?

A3: Since difluorophenylacetic acid is a carboxylic acid, acid-base extraction is a powerful purification technique.

• Dissolve the crude product in an organic solvent (e.g., diethyl ether, ethyl acetate).

• Extract with an aqueous base (e.g., 2 N NaOH or saturated NaHCO₃ solution).[2] The acidic DFPAA will move into the aqueous layer as its carboxylate salt, while neutral organic impurities (like the Wurtz coupling product) will remain in the organic layer.

• Separate the layers.

• Acidify the aqueous layer with a strong acid (e.g., concentrated HCl) to a low pH (pH 1-2).[12] The DFPAA will precipitate out of the solution.

• Filter or extract the pure DFPAA with fresh organic solvent. This method is highly effective for removing non-acidic impurities.

Experimental Protocols

Protocol 1: Optimized Grignard Synthesis of 2,4-Difluorophenylacetic Acid

This protocol is designed to minimize Wurtz coupling.

• Setup: Assemble an oven-dried, three-necked flask equipped with a condenser, a magnetic stirrer, and a pressure-equalizing dropping funnel under an inert atmosphere (Argon or Nitrogen).

• Magnesium Activation: Add magnesium turnings (1.2 equivalents) to the flask. Add a small crystal of iodine to activate the magnesium surface.

• Initiation: Add a small portion (approx. 5-10%) of a solution of 2,4-difluorobenzyl bromide (1.0 equivalent) in anhydrous THF to the magnesium. If the reaction does not start (indicated by bubbling and heat), gently warm the flask.

• Controlled Addition: Once the reaction is initiated, add the remaining 2,4-difluorobenzyl bromide solution dropwise via the dropping funnel at a rate that maintains a gentle, steady reflux. This is the critical step for preventing byproduct formation.

• Carboxylation: After the magnesium is consumed, cool the reaction mixture. Bubble dry carbon dioxide gas through the stirred solution for 1 hour. Alternatively, pour the Grignard solution onto an excess of crushed dry ice.[2]

• Workup: Quench the reaction by slowly adding dilute HCl. Proceed with a standard extraction and acid-base purification as described in the FAQ section.

Pathway Diagram: Malonic Ester Synthesis - Mono- vs. Di-alkylation

Caption: Competing pathways in the malonic ester synthesis leading to desired product or dialkylated byproduct.

References

• Torregrosa, R., & Grushin, V. V. (Eds.). (2021). Strategies Towards Challenging Fluorination Reactions.
• Google Patents. (2009).
• Google Patents. (2009). CN101550080A - Industrial preparation method of 2,3-difluorophenylacetic acid.
• Google Patents. (2017). CN106928044A - A kind of preparation method of fluoro phenylacetic acid.
• Google Patents. (2008).

• Wikipedia. (n.d.). Malonic ester synthesis. [Link]

• SATHEE. (n.d.). Chemistry Reformatsky Reaction. [Link]

• Wikipedia. (n.d.). Reformatsky reaction. [Link]

• Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry. [Link]

• Liu, H., et al. (2024). Nucleophilic hydrolysis of dichloroacetonitrile and trichloroacetonitrile disinfection byproducts by peroxymonosulfate: Kinetics and mechanisms. PubMed. [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). [Link]

• ResearchGate. (n.d.). Solvent screening of benzyl bromide Grignard reaction. [Link]

• Google Patents. (n.d.). CN102249891B - Method for recovering and purifying phenylacetic acid.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 2,4-Difluorophenylacetic acid | 81228-09-3 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. 格氏试剂 [sigmaaldrich.com]
• 5. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Nucleophilic hydrolysis of dichloroacetonitrile and trichloroacetonitrile disinfection byproducts by peroxymonosulfate: Kinetics and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents [patents.google.com]
• 9. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 10. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. WO2008078350A2 - Process for the preparation of fluorophenylacetic acids and derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 4-Butoxy-2,6-difluorophenylacetic acid

Welcome to the technical support center for the purification of crude 4-Butoxy-2,6-difluorophenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important synthetic intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you achieve the desired purity for your downstream applications.

Introduction: The Criticality of Purity

4-Butoxy-2,6-difluorophenylacetic acid is a key building block in the synthesis of various pharmacologically active molecules. The purity of this intermediate is paramount, as even trace impurities can lead to unwanted side reactions, impact the yield and purity of the final active pharmaceutical ingredient (API), and potentially introduce toxicological risks. This guide will equip you with the knowledge to identify and resolve common purification hurdles.

Hypothetical Synthetic Route and Potential Impurities

To effectively address purification challenges, it is essential to anticipate the likely impurities arising from the synthesis. A common synthetic strategy for analogous phenylacetic acids involves the hydrolysis of a benzyl cyanide precursor.[1][2] The following proposed synthetic pathway for 4-Butoxy-2,6-difluorophenylacetic acid will serve as a framework for our discussion on potential impurities and their remediation.

Caption: Proposed synthetic pathway for 4-Butoxy-2,6-difluorophenylacetic acid.

Based on this pathway, a range of impurities can be anticipated in the crude product. The table below summarizes these potential impurities and their origins.

Impurity	Potential Origin
Unreacted 4-Butoxy-2,6-difluorobenzyl cyanide	Incomplete hydrolysis in Step 4.
4-Butoxy-2,6-difluorophenylacetamide	Intermediate from the partial hydrolysis of the nitrile.
4-Hydroxy-2,6-difluorophenylacetic acid	Cleavage of the butoxy ether group under strong acidic conditions.[3][4]
Positional Isomers	Formation of isomers during the Sandmeyer reaction or from impurities in starting materials.[5][6]
Residual Copper Salts	Carryover from the Sandmeyer reaction (Step 3).
Decarboxylation Product (1-Butoxy-3,5-difluorotoluene)	Can occur at elevated temperatures.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address common questions and issues encountered during the purification of crude 4-Butoxy-2,6-difluorophenylacetic acid.

Q1: My crude product is an oil and won't solidify. What should I do?

A1: Oiling out during crystallization is a common problem, often caused by the presence of impurities that depress the melting point or interfere with crystal lattice formation.

• Troubleshooting Steps:

  • Solvent Selection: The choice of solvent is critical. For a molecule with both polar (carboxylic acid) and non-polar (butoxy group) characteristics, a single solvent might not be ideal. Consider a two-solvent system. A good starting point is to dissolve the crude oil in a minimal amount of a solvent in which it is highly soluble (e.g., dichloromethane, ethyl acetate) and then slowly add a less polar anti-solvent (e.g., hexane, heptane) until turbidity is observed.[7] Heating the mixture to get a clear solution and then allowing it to cool slowly can promote crystallization.

  • Purity Assessment: Analyze your crude product by TLC or LC-MS to identify the major impurities. If a significant amount of unreacted starting material or solvent is present, an initial purification step like a liquid-liquid extraction or a simple column filtration might be necessary before attempting crystallization.

  • Seeding: If you have a small amount of pure, solid material, adding a seed crystal to the supersaturated solution can initiate crystallization.

Q2: I'm observing a significant amount of a more polar impurity by TLC. What could it be and how can I remove it?

A2: A more polar impurity is likely 4-hydroxy-2,6-difluorophenylacetic acid, resulting from the cleavage of the butoxy ether bond. This is a known side reaction under strong acidic conditions, which are often used for nitrile hydrolysis.[3][4]

• Troubleshooting and Removal:

  • Reaction Conditions: To minimize the formation of this impurity, consider using milder hydrolysis conditions. This could involve using a lower concentration of acid or a lower reaction temperature, although this may require a longer reaction time.

  • Purification by Extraction: The phenolic hydroxyl group in the impurity makes it more acidic than the desired product. You can exploit this difference in acidity for separation. Dissolve the crude mixture in an organic solvent like ethyl acetate and wash with a dilute sodium bicarbonate solution. The carboxylic acid will be deprotonated and move to the aqueous layer, while the less acidic phenol might remain in the organic layer. Careful pH control is crucial here.

  • Chromatographic Separation: If extraction is not effective, column chromatography is a reliable method. The difference in polarity between the butoxy and hydroxy compounds allows for good separation on silica gel.

Q3: My final product has a low melting point and a broad melting range. How can I improve its purity?

A3: A low and broad melting point is a classic indicator of impurities. Assuming you have already attempted a primary purification like crystallization, more rigorous methods may be required.

• Improving Purity:

  • Recrystallization: A single recrystallization may not be sufficient. A second recrystallization from a different solvent system can be effective in removing impurities that have similar solubility to your product in the first solvent system.

  • Column Chromatography: This is a highly effective method for removing closely related impurities. A well-chosen solvent system will allow for the separation of your desired product from both more and less polar impurities.

Detailed Purification Protocols

Protocol 1: Recrystallization from a Two-Solvent System

This protocol is designed for the purification of crude 4-Butoxy-2,6-difluorophenylacetic acid that is semi-solid or an oil.

Materials:

• Crude 4-Butoxy-2,6-difluorophenylacetic acid

• Ethyl acetate (or another suitable polar solvent like acetone)

• Hexane (or another suitable non-polar anti-solvent like heptane)

• Erlenmeyer flask

• Heating plate with magnetic stirring

• Ice bath

Procedure:

• Place the crude product in an Erlenmeyer flask with a magnetic stir bar.

• Add a minimal amount of ethyl acetate to dissolve the crude material with gentle warming and stirring.

• Once fully dissolved, slowly add hexane dropwise while stirring until the solution becomes slightly turbid.

• Gently warm the mixture until the solution becomes clear again.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold hexane.

• Dry the crystals under vacuum.

Protocol 2: Flash Column Chromatography

This protocol is recommended for removing impurities with different polarities, such as the hydroxy byproduct or less polar starting materials.

Materials:

• Crude 4-Butoxy-2,6-difluorophenylacetic acid

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Ethyl acetate

• Small amount of acetic acid (optional, to improve peak shape)

• Chromatography column

• Test tubes or fraction collector

Procedure:

• Prepare the Column: Pack a chromatography column with silica gel in hexane.

• Prepare the Sample: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane.

• Load the Sample: Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 80:20 hexane:ethyl acetate). Adding a small amount of acetic acid (e.g., 0.5%) to the mobile phase can help to reduce tailing of the carboxylic acid product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Butoxy-2,6-difluorophenylacetic acid.

Visualization of Purification Workflow

The following diagram illustrates the decision-making process for the purification of crude 4-Butoxy-2,6-difluorophenylacetic acid.

Caption: Decision workflow for the purification of crude 4-Butoxy-2,6-difluorophenylacetic acid.

References

• Organic Syntheses. Phenylacetic acid. Available from: [Link]

• Inventiva Pharma. Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Available from: [Link]

• Google Patents. CN101486638A - Preparation of 2,3-difluorophenylacetic acid.

• Wikipedia. Phenylacetic acid. Available from: [Link]

• Google Patents. Carboxylation of grignard reagents in the presence of liquid co2.

• ResearchGate. An improved method for the synthesis of phenylacetic acid derivatives via carbonylation. Available from: [Link]

• Chromatographic selectivity study of 4-fluorophenylacetic acid positional isomers separation. Journal of Chromatography A. Available from: [Link]

• Google Patents. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid.

• SZTE Publicatio Repozitórium. Enantioselective high-performance liquid chromatographic separation of fluorinated ß. Available from: [Link]

• Google Patents. US5698735A - Process for preparing substituted phenylacetic acid derivatives and novel intermediates.

• ResearchGate. Kinetics of 2, 6-difluorobenzonitrile hydrolysis in high temperature liquid water. Available from: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. Tetrahedron. Available from: [Link]

• PubMed. Chromatographic separation of 3,4-difluorophenylacetic acid and its positional isomers using five different techniques. Available from: [Link]

• Google Patents. CN112745221A - Preparation method of R- (+) -2- (4-hydroxyphenoxy) propionic acid.

• Organic Syntheses. p-METHOXYPHENYLACETONITRILE. Available from: [Link]

• Reddit. Recrystallization with two solvents. Available from: [Link]

• MDPI. High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. Available from: [Link]

• ResearchGate. Synthesis of 4′-trifluoromethyl- and 4′-difluoromethyl-2,2′:6′,2″-terpyridines. Available from: [Link]

• ResearchGate. Synthesis and Hydrolysis of 2‐(2,6‐Dichlorophenyl)‐4,6‐Dimethyl‐1,3‐Dioxane. Available from: [Link]

• PubMed. Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. Available from: [Link]

• Google Patents. US6500973B2 - Extractive solution crystallization of chemical compounds.

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disa. Crystal Growth & Design. Available from: [Link]

• MDPI. Condensation of 4-Tert-butyl-2,6-dimethylbenzenesulfonamide with Glyoxal and Reaction Features: A New Process for Symmetric and Asymmetric Aromatic Sulfones. Available from: [Link]

• PubMed. Hydrolysis derivatives of (pyridyl-2)acetonitrile. Available from: [Link]

• ResearchGate. Hydrolysis of 2,4-dithiophenobarbital. Available from: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US5698735A - Process for preparing substituted phenylacetic acid derivatives and novel intermediates - Google Patents [patents.google.com]
• 4. uwindsor.scholaris.ca [uwindsor.scholaris.ca]
• 5. Chromatographic selectivity study of 4-fluorophenylacetic acid positional isomers separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chromatographic separation of 3,4-difluorophenylacetic acid and its positional isomers using five different techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]

Technical Support Center: Navigating Steric Hindrance from Ortho-Fluorine in Reactions

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges associated with the steric effects of ortho-fluorine substituents in their chemical reactions. The unique properties of the fluorine atom, including its small van der Waals radius (1.47 Å, similar to hydrogen's 1.20 Å) and high electronegativity, can lead to unexpected reactivity and steric challenges.[1] This guide provides in-depth, experience-driven advice in a question-and-answer format to help you troubleshoot and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: My yield is significantly lower than expected in a Suzuki-Miyaura coupling reaction involving an ortho-fluoroaryl boronic acid. What are the likely causes and how can I troubleshoot this?

A1: Low yields in Suzuki-Miyaura couplings with ortho-fluoro-substituted substrates are a common issue. The primary culprits are often a combination of steric hindrance and electronic effects impacting the transmetalation step, which is frequently the rate-determining step in the catalytic cycle.[2]

Troubleshooting Steps:

• Ligand Selection is Critical: The steric bulk of the ortho-fluorine can impede the approach of the boronic acid to the palladium center.

  • Initial Approach: Start with bulky, electron-rich phosphine ligands like RuPhos or SPhos. These ligands promote the formation of a coordinatively unsaturated palladium species, which can more readily accommodate the sterically demanding substrate.[3]

  • Alternative Strategy: If initial attempts fail, consider using palladacycle pre-catalysts, which are often more active and stable.

• Base and Solvent Optimization: The choice of base is crucial as polyfluoroaryl boronic acids can be prone to protodeboronation, a process where the boronic acid group is cleaved by a base.[4][5]

  • Base Selection: Weaker bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred over stronger bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH). In some cases, fluoride-containing bases like cesium fluoride (CsF) or potassium fluoride (KF) can be effective.

  • "Base-Free" Conditions: For acutely base-sensitive substrates, a "cationic" Suzuki-Miyaura coupling method that proceeds without a base can be highly effective.[4][5] This approach often utilizes a PAd₃-Pd catalyst.

  • Solvent System: Aprotic polar solvents like dioxane, THF, or toluene are standard. The addition of water can sometimes be beneficial, but care must be taken to avoid excessive protodeboronation.[6]

• Temperature Control: Carefully control the reaction temperature. While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition and side reactions. Start with milder conditions (e.g., 65-80 °C) and gradually increase the temperature if necessary.[6]

Q2: I am observing poor regioselectivity in a C-H activation/arylation reaction on a fluoroarene. How can I favor functionalization at the ortho-position?

A2: Achieving high regioselectivity in C-H functionalization of fluoroarenes is a nuanced challenge. While fluorine is known to promote ortho-C-H metalation, both kinetic and thermodynamic factors, as well as steric and electronic effects, play a significant role in determining the outcome.[7][8]

Strategies to Enhance Ortho-Selectivity:

• Catalyst and Ligand System: The choice of transition metal and coordinating ligands is paramount for directing the C-H activation.

  • Palladium Catalysis: Palladium catalysts are extensively studied for ortho-arylation of fluoroarenes. The reaction often proceeds through a Concerted Metalation-Deprotonation (CMD) mechanism.[7]

  • Ruthenium Catalysis: Ruthenium-based catalytic systems have also proven effective for the direct arylation of fluoroarenes with aryl halides.[9]

  • Iridium Catalysis: For C-H borylation, specific iridium catalysts with terpyridine ligands have shown exceptionally high selectivity for the ortho position.[7]

  • Synergistic Catalysis: A combination of palladium and a silver mediator (like Ag₂O or silver carbonate) can facilitate the cleavage of the C-H bond ortho to the fluorine.[7]

• Reaction Conditions:

  • Thermodynamic vs. Kinetic Control: In some systems, the ortho-substituted product is the thermodynamically favored isomer, while the meta or para product is kinetically favored.[10] Allowing the reaction to proceed for a longer time or at a higher temperature can sometimes lead to isomerization to the more stable ortho product.[7]

  • Directing Groups: While the goal is often to avoid pre-functionalization, in challenging cases, the temporary installation of a directing group can enforce ortho-selectivity.

Q3: My Buchwald-Hartwig amination with an ortho-fluoroaryl halide is sluggish and gives incomplete conversion. What modifications should I consider?

A3: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but ortho-fluoro substituents can present significant steric challenges that hinder the reaction.[11][12]

Troubleshooting Guide:

• Ligand Choice is Key: The steric hindrance from the ortho-fluorine requires ligands that can facilitate the oxidative addition and reductive elimination steps.

  • Bulky Monophosphine Ligands: Ligands like BrettPhos, RuPhos, or JohnPhos are often effective as their bulk can promote the necessary coordination environment around the palladium center.

  • Bidentate Phosphine Ligands: In some cases, bidentate ligands such as BINAP can be beneficial.[13]

• Base Selection: A strong, non-nucleophilic base is typically required.

  • Common Choices: Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are frequently used.[14]

  • Weaker Bases for Sensitive Substrates: If your substrate is sensitive to strong bases, cesium carbonate (Cs₂CO₃) can be a milder alternative, though it may require higher temperatures or longer reaction times.[13]

• Catalyst System:

  • Pre-formed Catalysts: Using a pre-formed palladium catalyst can sometimes improve activity and reproducibility compared to generating the active catalyst in situ.

  • Palladium Source: Both Pd(0) and Pd(II) sources can be used. Common precursors include Pd₂(dba)₃ and Pd(OAc)₂.[11]

• Reaction Temperature: These reactions often require elevated temperatures (e.g., 80-110 °C) to overcome the activation barrier imposed by the steric hindrance.[13]

Visualization of Key Concepts

Decision Workflow for Overcoming Steric Hindrance in Suzuki-Miyaura Coupling

Caption: Troubleshooting flowchart for Suzuki-Miyaura reactions.

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: Simplified catalytic cycle for cross-coupling reactions.

Experimental Protocols

Protocol: Suzuki-Miyaura Coupling of an Ortho-Fluoroaryl Bromide

This generalized protocol can be adapted for specific substrates.

Materials:

• Ortho-fluoroaryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(OAc)₂ (2 mol%)

• RuPhos (4 mol%)

• K₂CO₃ (2.0 mmol, finely ground)

• 1,4-Dioxane (5 mL)

• Water (0.5 mL)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the ortho-fluoroaryl bromide, arylboronic acid, Pd(OAc)₂, RuPhos, and K₂CO₃.

• Evacuate and backfill the tube with the inert gas three times.

• Add the dioxane and water via syringe.

• Stir the reaction mixture at 80 °C for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution in vacuo and purify the crude product by flash column chromatography.

Protocol: Buchwald-Hartwig Amination of an Ortho-Fluoroaryl Chloride

This is a representative procedure and may require optimization.

Materials:

• Ortho-fluoroaryl chloride (1.0 mmol)

• Amine (1.2 mmol)

• Pd₂(dba)₃ (1.5 mol%)

• BrettPhos (3 mol%)

• Sodium tert-butoxide (1.4 mmol)

• Toluene (5 mL)

Procedure:

• In a glovebox, charge a dry vial with Pd₂(dba)₃, BrettPhos, and sodium tert-butoxide.

• Add the ortho-fluoroaryl chloride and toluene.

• Add the amine to the mixture.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with vigorous stirring for 16-24 hours.

• Monitor the reaction progress by LC-MS or GC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by silica gel chromatography.

Quantitative Data Summary

Reaction Type	Substrate Type	Typical Ligand(s)	Typical Base(s)	Temperature (°C)	Common Issues
Suzuki-Miyaura	ortho-Fluoroaryl boronic acid	RuPhos, SPhos	K₂CO₃, Cs₂CO₃	65-100	Protodeboronation, Low Yield
C-H Arylation	Fluoroarene	(Varies with metal)	K₂CO₃, Ag₂O	80-120	Poor Regioselectivity
Buchwald-Hartwig	ortho-Fluoroaryl halide	BrettPhos, RuPhos	NaOtBu, LiHMDS	80-110	Sluggish Reaction, Incomplete Conversion

References

Sources

• 1. Ab-initio and density functional theory (DFT) computational study of the effect of fluorine on the electronic, optical, thermodynamic, hole and electron transport properties of the circumanthracene molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scholarship.claremont.edu [scholarship.claremont.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. meta-Selective C–H Arylation of Fluoroarenes and Simple Arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability and Degradation of 4-Butoxy-2,6-difluorophenylacetic acid

Welcome to the technical support guide for 4-Butoxy-2,6-difluorophenylacetic acid (CAS 1373921-12-0). This document is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into designing, executing, and troubleshooting stability studies for this molecule. Our focus is on explaining the causality behind experimental choices to ensure scientifically sound and regulatory-compliant outcomes.

Section 1: Understanding the Molecule's Stability Profile

4-Butoxy-2,6-difluorophenylacetic acid is characterized by three key functional regions that dictate its stability:

• Butoxy Ether Linkage: An aliphatic ether attached to the aromatic ring. Ethers are generally stable but can be susceptible to cleavage under strong acidic conditions.

• Difluorinated Phenyl Ring: The carbon-fluorine bond is exceptionally strong, making the aromatic ring itself highly resistant to many forms of degradation.[1] However, the electron-withdrawing nature of the fluorine atoms can influence the reactivity of adjacent groups.

• Carboxylic Acid Moiety: This group is acidic and can undergo typical reactions such as salt formation. The benzylic position of the acetic acid group is a potential site for oxidative attack.

This structural assessment is the foundation for designing a logical forced degradation strategy. The primary goal of forced degradation is to intentionally degrade the molecule to an extent of about 5-20%, which is sufficient to produce and detect primary degradation products without destroying the molecule entirely.[2]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common high-level questions encountered when initiating a stability program.

Q1: Why are forced degradation studies essential for this compound? Forced degradation (or stress testing) is a regulatory requirement mandated by guidelines such as ICH Q1A(R2).[3][4] These studies serve multiple critical purposes:

• Pathway Elucidation: They help identify the most likely degradation products, which provides insight into the molecule's intrinsic stability.[5]

• Method Development: Stress testing is fundamental to developing and validating a stability-indicating analytical method, typically an HPLC method. The method must be able to separate the intact drug from all potential degradation products, ensuring its specificity.[6][7]

• Formulation & Packaging: Understanding how the molecule degrades under heat, light, or hydrolysis informs the development of a stable drug product and the selection of appropriate packaging.[3]

Q2: What are the standard stress conditions I should apply? According to ICH guidelines, a comprehensive forced degradation study should expose the drug substance to a range of conditions.[5] A minimal set of stressors includes:

• Acid Hydrolysis: e.g., 0.1 M to 1 M HCl.

• Base Hydrolysis: e.g., 0.1 M to 1 M NaOH.

• Oxidation: e.g., 3% to 30% Hydrogen Peroxide (H₂O₂).

• Thermal Stress: High temperature (e.g., 60-80°C).[2][8]

• Photostability: Exposure to a controlled light source that provides both visible and UV output, as specified in ICH Q1B.[9][10][11][12]

Q3: What initial degradation pathways should I anticipate for 4-Butoxy-2,6-difluorophenylacetic acid? Based on its structure, the most probable degradation pathway is the acid-catalyzed hydrolysis of the butoxy ether linkage . This would cleave the ether to yield 4-Hydroxy-2,6-difluorophenylacetic acid and butan-1-ol. Degradation under basic and oxidative conditions may be less pronounced. Ethers are generally resistant to base-catalyzed hydrolysis, and the fluorinated ring is stable against oxidation.[1][13]

Section 3: Predicted Degradation Pathways

The chemical stability of a molecule is not theoretical; it is a direct consequence of its functional groups. For 4-Butoxy-2,6-difluorophenylacetic acid, we can predict the following primary and secondary degradation routes.

Primary Pathway: Acid-Catalyzed Ether Hydrolysis

This is the most likely degradation route under acidic stress. The mechanism involves the protonation of the ether oxygen, making the adjacent carbon more electrophilic and susceptible to nucleophilic attack by water.

• Stressor: Strong Acid (e.g., HCl) and heat.

• Products: 4-Hydroxy-2,6-difluorophenylacetic acid and Butan-1-ol.

Secondary Pathway: Oxidation

The benzylic carbon (the CH₂ of the acetic acid group) is a potential site for oxidation, although this may require forcing conditions.

• Stressor: Oxidizing agent (e.g., H₂O₂).

• Potential Product: 2-(4-Butoxy-2,6-difluorophenyl)-2-oxoacetic acid.

The diagram below illustrates these potential transformations.

Caption: General workflow for forced degradation studies.

Step-by-Step Protocols

Objective: To achieve 5-20% degradation of the parent compound. Monitor at various time points (e.g., 2, 8, 24 hours) and adjust stress levels if degradation is too fast or slow. [2] Initial Setup:

• Drug Substance Concentration: Prepare a stock solution of 1 mg/mL in a suitable solvent like acetonitrile or a methanol/water mixture.

• Control Sample: Prepare a "time zero" (T₀) sample by diluting the stock solution to the target analytical concentration (e.g., 0.1 mg/mL) with the mobile phase or diluent. Analyze immediately.

1. Acid Hydrolysis Protocol

• To 1 mL of the 1 mg/mL stock solution, add 1 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

• Incubate the solution in a sealed vial at 60°C.

• At each time point, withdraw an aliquot.

• Crucial Step: Immediately neutralize the aliquot with an equivalent amount of 0.1 M NaOH to prevent further degradation and protect the HPLC column.

• Dilute to the final analytical concentration and analyze.

2. Base Hydrolysis Protocol

• To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M.

• Incubate at 60°C.

• At each time point, withdraw an aliquot.

• Crucial Step: Neutralize with an equivalent amount of 0.1 M HCl.

• Dilute and analyze.

  • Expert Insight: As ethers are generally base-stable, you may observe little to no degradation. This is a valid result and demonstrates the molecule's stability under these conditions. Do not force degradation with extreme base concentrations unless scientifically justified, as it may produce irrelevant artifacts.

3. Oxidative Degradation Protocol

• To 1 mL of the stock solution, add 1 mL of 6% H₂O₂ to achieve a final concentration of 3%.

• Incubate at 60°C, protected from light to prevent photolytic contributions.

• Withdraw aliquots at time points, dilute, and analyze directly.

  • Expert Insight: The reaction can sometimes be quenched by adding a small amount of a reducing agent like sodium bisulfite, but this can introduce interfering peaks. Often, immediate dilution and analysis are sufficient.

4. Thermal Degradation Protocol

• In Solution: Place a sealed vial of the stock solution in an oven at 80°C.

• Solid State: Place a small amount of the solid drug substance in an open vial in an oven at 80°C. At each time point, dissolve a portion of the solid to the target concentration for analysis.

• Sample, dilute, and analyze.

5. Photostability Protocol

• Expose both the solid drug substance and the solution to a light source conforming to ICH Q1B guidelines. [10][14]This typically requires a calibrated photostability chamber.

• The total exposure should be not less than 1.2 million lux hours (visible) and 200 watt hours/square meter (UVA). [9]3. Include a dark control sample (wrapped in aluminum foil) stored under the same temperature and humidity conditions to differentiate between thermal and photolytic degradation.

• At the end of the exposure, prepare samples for analysis.

Section 5: Analytical Method Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of stability samples.

Q: I see significant peak fronting or tailing for the parent compound in my basic hydrolysis sample, but not in others. Why? A: This is a classic pH mismatch issue. After neutralizing the basic sample with acid, the final sample pH might still be significantly different from your mobile phase pH. The carboxylic acid moiety of the molecule will be in different states of ionization (protonated vs. deprotonated), leading to poor peak shape.

• Solution: Ensure the final pH of the injected sample is close to that of the mobile phase. You may need to buffer your sample diluent or adjust the neutralization step more precisely. A mobile phase pH well below the pKa of the carboxylic acid (e.g., pH < 3) will ensure it is in a single, non-ionized form, generally yielding better peak shapes on a C18 column. [15] Q: I'm not seeing any degradation under mild acidic conditions (0.1 M HCl, 60°C). What should I do? A: This indicates the molecule is relatively stable. The goal is to induce some degradation to prove the method's specificity.

• Solution: Gradually increase the stress level. First, try increasing the temperature to 80°C. If that is insufficient, increase the acid concentration to 1.0 M HCl. If degradation is still minimal, you can extend the exposure time. Always document the conditions under which the molecule is stable, as this is valuable information.

Q: My mass balance is poor (e.g., sum of parent and impurities is only 85%). Where did the rest of the material go? A: Poor mass balance can have several causes:

• Non-Chromophoric Degradants: Some degradation products may lack a UV chromophore and are thus invisible to a UV detector. This is where analysis by a universal detector like a Charged Aerosol Detector (CAD) or mass spectrometry (MS) is invaluable.

• Volatile Degradants: A byproduct like butanol from hydrolysis would be too volatile to be retained and detected by a typical reversed-phase HPLC method.

• Precipitation: A degradant may be insoluble in the sample diluent and has precipitated out of solution before injection.

• Adsorption: Highly polar or reactive degradants may be irreversibly adsorbed to the HPLC column or sample vial surfaces.

Q: I see a new peak in my chromatogram that has the same mass as the parent compound in the LC-MS analysis. What could it be? A: This is likely an isomer of the parent compound. While less probable for this specific molecule under standard stress conditions, potential isomerizations can occur, such as through rearrangement reactions under harsh thermal or photolytic stress. Further structural elucidation using techniques like NMR would be required for confirmation.

Data Presentation Summary

When reporting results, a summary table is essential for clarity.

Stress Condition	Duration (h)	Temperature (°C)	% Parent Remaining	% Degradant 1 (Area)	% Degradant 2 (Area)	Total Impurities (%)	Mass Balance (%)
0.1 M HCl	24	80	89.5	9.8 (Hydrolysis)	-	10.5	100.0
0.1 M NaOH	48	80	99.1	-	-	0.9	100.0
3% H₂O₂	24	60	95.2	-	4.1 (Oxidative)	4.8	100.0
Thermal (Solid)	48	80	99.5	-	-	0.5	100.0
Photolytic (ICH)	-	25	98.7	-	-	1.3	100.0

Note: Data presented is illustrative.

References

• atlas-mts.com. (2021, December 13). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. [Link]

• European Medicines Agency. (1998, January 1). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]

• ECA Academy. FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. [Link]

• Aman, W., & Thoma, K. (2003). ICH guideline for photostability testing: aspects and directions for use. Pharmazie, 58(12), 877-80. [Link]

• European Medicines Agency. (1998, January). ICH Topic Q1B: Photostability Testing of New Active Substances and Medicinal Products. [Link]

• de Visser, S. P., et al. (n.d.). Mechanism of Oxidative Activation of Fluorinated Aromatic Compounds by N‐Bridged Diiron‐Phthalocyanine: What Determines the Reactivity? ResearchGate. [Link]

• Haggblom, M. M., et al. (2000). Anaerobic Degradation of Fluorinated Aromatic Compounds. PubMed. [Link]

• Pharmaceutical Technology. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. [Link]

• Reddit. (n.d.). Why is boc stable to hydrolysis under basic conditions?[Link]

• Key, B. D., et al. (2020). Strategies for the Biodegradation of Polyfluorinated Compounds. MDPI. [Link]

• Neilson, A. H., & Allard, A.-S. (n.d.). Degradation and Transformation of Organic Fluorine Compounds. ResearchGate. [Link]

• International Journal of Trend in Scientific Research and Development. (n.d.). Stability Indicating HPLC Method Development –A Review. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids Reagent Guide. [Link]

• ResearchGate. (n.d.). Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester. [Link]

• SciSpace. (n.d.). Stability Indicating HPLC Method Development and Validation. [Link]

• LCGC International. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

• ResearchGate. (n.d.). Anaerobic degradation of fluorinated aromatic compounds. [Link]

• MedCrave online. (2016, December 14). Forced Degradation Studies. [Link]

• International Research Journal of Pharmacy and Medical Sciences. (2025). Stability Indicating HPLC Method Development: A Review. [Link]

• ResearchGate. (n.d.). Development and Validation of HPLC Stability-Indicating Assays. [Link]

• SciSpace. (2016, December 14). Forced Degradation Studies. [Link]

• Unknown Source. HYDROLYSIS. [Link]

• Eurofins. (2021, May 24). ANALYTICAL METHOD SUMMARIES. [Link]

• Eurofins. (2022, November 7). ANALYTICAL METHOD SUMMARIES. [Link]

• Chemistry LibreTexts. (2025, March 18). 5.4: Hydrolysis Reactions. [Link]

• NIH. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• Broughton. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

• ATSDR. (n.d.). 6. ANALYTICAL METHODS. [Link]

• Eurofins. (2023, December 10). ANALYTICAL METHOD SUMMARIES. [Link]

• ChemRxiv. (n.d.). Supplementary Information Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). [Link]

• ResearchGate. (n.d.). (PDF) Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). [Link]

• Cambridge Open Engage. (2022, June 8). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). [Link]

• Toxics Use Reduction Institute. (2019, May 8). PFAS Degradation/Transformation Examples. [Link]

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• 11. FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 12. ICH guideline for photostability testing: aspects and directions for use - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. ema.europa.eu [ema.europa.eu]
• 15. chromatographyonline.com [chromatographyonline.com]

Navigating the Purification of 4-Butoxy-2,6-difluorophenylacetic Acid: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the refinement of 4-Butoxy-2,6-difluorophenylacetic acid purification. As a Senior Application Scientist, I understand that achieving high purity for this compound is critical for its downstream applications in pharmaceutical research and development. This guide is designed to provide you with in-depth, field-proven insights into troubleshooting common issues encountered during its recrystallization. We will move beyond generic protocols to address the specific challenges this molecule presents, ensuring you can confidently and efficiently obtain the desired purity.

Understanding the Molecule: Key Physicochemical Properties

Before diving into troubleshooting, it's essential to understand the structural features of 4-Butoxy-2,6-difluorophenylacetic acid that influence its purification. The molecule possesses a carboxylic acid group, conferring polarity and the ability to form salts. The difluorophenyl ring introduces significant hydrophobicity, while the butoxy group adds a non-polar aliphatic chain. This combination of polar and non-polar characteristics makes solvent selection for recrystallization a nuanced process.

Property	Value	Source
Molecular Formula	C₁₂H₁₄F₂O₃	[1][2]
Molecular Weight	244.24 g/mol	[1][2]
Appearance	Solid	N/A
Purity (typical)	≥97%	[2]

Troubleshooting Common Recrystallization Issues

This section is formatted in a question-and-answer style to directly address the challenges you may face during your experiments.

Q1: My compound is not dissolving in the chosen solvent, even at elevated temperatures. What should I do?

This is a common issue stemming from an inappropriate solvent choice. The principle of "like dissolves like" is a good starting point. Given the mixed polarity of 4-Butoxy-2,6-difluorophenylacetic acid, a single solvent may not be optimal.

Causality: The difluorophenyl and butoxy groups contribute to its non-polar character, while the carboxylic acid group provides polarity. If the solvent is too polar (e.g., water), the non-polar portion of the molecule will resist dissolution. Conversely, a purely non-polar solvent (e.g., hexane) will not effectively solvate the carboxylic acid group.

Troubleshooting Steps:

• Consult Solvent Polarity Charts: Refer to a solvent polarity index to select a solvent with intermediate polarity.

• Experiment with Solvent Mixtures: A binary solvent system is often effective for compounds with mixed polarity.[3] A common approach is to dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then add a "poor" solvent (in which it is sparingly soluble) dropwise until turbidity (cloudiness) is observed. The solution is then heated until it becomes clear again and allowed to cool slowly.

  • Suggested Mixtures:

    • Ethanol/Water

    • Acetone/Hexane

    • Ethyl Acetate/Hexane

    • Tetrahydrofuran (THF)/Hexane[3]

• Increase the Temperature (with caution): Ensure you are heating the solvent to its boiling point, as solubility can increase dramatically near this temperature. Always use a condenser to prevent solvent loss. Never heat organic solvents over an open flame.

Q2: The compound dissolves, but it "oils out" instead of forming crystals upon cooling. How can I prevent this?

"Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This is a frequent problem with compounds that have relatively low melting points or when the solution is too concentrated.

Causality: The high concentration of the solute can lead to its separation from the solution as a supercooled liquid. Impurities can also sometimes promote oiling out.

Troubleshooting Steps:

• Use a More Dilute Solution: Add more of the hot solvent to the oiled-out mixture to redissolve it. The increased solvent volume will lower the saturation point, allowing the solution to cool to a lower temperature before precipitation begins, hopefully below the melting point of the compound.

• Reduce the Cooling Rate: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling encourages the orderly arrangement of molecules into a crystal lattice rather than the chaotic separation of a liquid.

• Scratching the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth to begin.

• Seed Crystals: If you have a small amount of pure crystalline material, add a tiny crystal to the cooled solution. This "seed" will act as a template for further crystallization.

Q3: I've successfully obtained crystals, but my yield is very low. How can I improve it?

Low recovery is a frustrating issue that can often be traced back to the recrystallization procedure itself.

Causality: The most common reasons for low yield are using too much solvent, cooling the solution too quickly, or incomplete precipitation.

Troubleshooting Steps:

• Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the compound. Any excess solvent will retain more of your product in solution upon cooling, thereby reducing the yield.

• Ensure Complete Cooling: After the solution has cooled to room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the solid.

• Recover from the Mother Liquor: The filtrate (the "mother liquor") after collecting the crystals will still contain some dissolved product. You can often recover a second crop of crystals by evaporating some of the solvent from the mother liquor and re-cooling. Be aware that this second crop may be less pure than the first.

• Check for Premature Crystallization: If the compound crystallizes in the filter funnel during hot filtration, it will be lost. To prevent this, use a pre-heated funnel and filter the solution as quickly as possible.

FAQs: Frequently Asked Questions

Q: What is the best way to assess the purity of my recrystallized 4-Butoxy-2,6-difluorophenylacetic acid?

A: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining the purity of pharmaceutical intermediates.[4][5][6] A reversed-phase C18 or phenyl-hexyl column with a mobile phase of acetonitrile and water (with a small amount of formic or acetic acid to suppress the ionization of the carboxylic acid) is a good starting point for method development. Purity can also be assessed by melting point determination; a sharp melting range close to the literature value indicates high purity.

Q: What are the likely impurities I might encounter?

A: Without a specific synthetic route, it is difficult to pinpoint exact impurities. However, common impurities in the synthesis of substituted phenylacetic acids can include:

• Starting materials that were not fully consumed in the reaction.

• By-products from side reactions.

• Isomers of the desired product.

• Residual solvents from the reaction or workup.

Q: How can I remove colored impurities?

A: If your product has a noticeable color, it may be due to high molecular weight, conjugated impurities. These can often be removed by adding a small amount of activated charcoal to the hot solution before filtration.[7] Use charcoal sparingly, as it can also adsorb some of your desired product.

Experimental Workflow & Diagrams

Standard Recrystallization Protocol

The following is a generalized, step-by-step protocol for the recrystallization of a solid organic compound.

• Solvent Selection: In a small test tube, add a small amount of the crude solid and a few drops of the chosen solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 4-Butoxy-2,6-difluorophenylacetic acid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean flask.

• Cooling: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice-water bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.[8]

• Drying: Dry the crystals in a vacuum oven or by air drying to remove all traces of solvent.

Recrystallization Troubleshooting Workflow

Caption: A flowchart outlining the decision-making process for troubleshooting common recrystallization issues.

References

• Google Patents. (n.d.). CN101550080A - Industrial preparation method of 2,3-difluorophenyl acetic acid.
• Google Patents. (n.d.). CN106278861A - A kind of method preparing substituted phenylacetic acid.
• Google Patents. (n.d.). US4237305A - Substituted phenylacetic acid compounds and process for preparation thereof.
• Google Patents. (n.d.). US5698735A - Process for preparing substituted phenylacetic acid derivatives and novel intermediates.
• Google Patents. (n.d.). US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid.
• Google Patents. (n.d.). US9120740B2 - Method for preparing difluoroacetic acid.

• SIELC Technologies. (n.d.). HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Unknown. (n.d.). Recrystallisation. Retrieved from [Link]

• Unknown. (n.d.). Recrystallization. Retrieved from [Link]

• Unknown. (n.d.). Recrystallization. Retrieved from [Link]

• Wang, Y., & Xi, Y. L. (2015). HPLC Determination of Four Derivatives of Benzene. Asian Journal of Chemistry, 27(5), 1837–1839. Retrieved from [Link]

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• 2. 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0 - 北京欣恒研科技有限公司 [konoscience.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry | SIELC Technologies [sielc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4-Butoxy-2,5-difluorophenylboronic acid [synhet.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Overcoming poor reactivity in esterification of 2,6-difluoro substituted acids.

Welcome to the Technical Support Center for advanced esterification challenges. This guide is designed for researchers, scientists, and drug development professionals encountering poor reactivity during the esterification of 2,6-difluoro substituted aromatic acids. The unique steric and electronic properties of these substrates often render standard procedures ineffective. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic explanations to empower you to overcome these synthetic hurdles.

Understanding the Challenge: The "Ortho-Effect" on Steroids

The core difficulty in esterifying 2,6-difluoro substituted acids, such as 2,6-difluorobenzoic acid, stems from a combination of two factors:

• Steric Hindrance: The two fluorine atoms flanking the carboxylic acid group physically obstruct the approach of the alcohol nucleophile. This steric shield significantly slows down the rate of reaction.

• Electronic Effects: Fluorine is a highly electronegative atom, exerting a strong electron-withdrawing inductive effect. This effect increases the acidity of the carboxylic acid, which can be both beneficial and detrimental depending on the chosen methodology. While it can make the carboxylate a better leaving group in some activated forms, it can also disfavor certain reaction mechanisms.

This combination of steric and electronic effects necessitates the use of powerful coupling agents and carefully optimized conditions to achieve efficient esterification, especially when using sterically demanding alcohols.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the esterification of 2,6-difluoro substituted acids in a question-and-answer format.

Q1: My standard Fischer esterification (acid catalysis) is failing with 2,6-difluorobenzoic acid. What's going wrong and what should I try instead?

A1: Fischer esterification is generally unsuitable for sterically hindered acids like 2,6-difluorobenzoic acid.[1] The reaction relies on an equilibrium that is difficult to drive forward when the tetrahedral intermediate is sterically crowded. High temperatures can lead to decomposition.

Recommendation: Switch to a method that involves activating the carboxylic acid with a coupling agent under milder conditions. The most common and effective methods for this scenario are the Steglich Esterification, Yamaguchi Esterification, and Mitsunobu Reaction.

Q2: I'm attempting a Steglich esterification using DCC and DMAP, but my yields are still low and I'm seeing a lot of unreacted starting material.

A2: This is a common issue when dealing with highly hindered substrates. Several factors could be at play:

• Insufficient Activation: The O-acylisourea intermediate formed from DCC and the carboxylic acid might not be reactive enough to be intercepted by the alcohol, especially a hindered one.

• Side Reactions: A major side reaction in slow Steglich esterifications is the 1,3-rearrangement of the O-acylisourea intermediate to a stable N-acylurea, which is unreactive towards the alcohol.[2]

• Reagent Quality: Ensure your DCC is fresh and your solvent is anhydrous. Water will consume the DCC.

Troubleshooting Steps & Solutions:

• Increase DMAP Stoichiometry: For particularly stubborn esterifications, increasing the amount of DMAP from catalytic (5-10 mol%) to stoichiometric (1.0-1.2 equivalents) can significantly accelerate the reaction. DMAP acts as an acyl transfer agent, forming a highly reactive N-acylpyridinium salt that is more readily attacked by the alcohol.[2]

• Solvent Choice: Dichloromethane (DCM) is a standard solvent, but for slower reactions, a higher boiling point solvent like tetrahydrofuran (THF) or acetonitrile can be used to allow for gentle heating (40-50 °C) to encourage the reaction to proceed.

• Alternative Carbodiimides: Consider using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) instead of DCC. The urea byproduct of EDC is water-soluble, which can simplify purification significantly.[3]

• Advanced Coupling Agents: If the above modifications are insufficient, moving to a more potent uronium- or phosphonium-based coupling agent is recommended. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), HBTU, or PyBOP are designed for difficult couplings and often succeed where DCC/DMAP fails.[4]

Workflow for Enhanced Steglich Esterification:

Caption: Troubleshooting workflow for low-yielding Steglich esterifications.

Q3: I'm struggling with the purification of my ester. How do I effectively remove dicyclohexylurea (DCU) or triphenylphosphine oxide (TPPO)?

A3: Byproduct removal is a critical and often challenging step in these reactions.

For DCU (from DCC):

• Filtration: The majority of DCU is insoluble in many organic solvents like DCM, diethyl ether, and ethyl acetate. After the reaction is complete, cooling the reaction mixture in an ice bath for 30 minutes can further precipitate the DCU, which can then be removed by filtration.[5]

• Solvent Choice for Precipitation: If your product is soluble, you can concentrate the crude reaction mixture and then triturate with a solvent in which DCU is poorly soluble, such as cold diethyl ether or a hexane/ether mixture.[6]

• Acidic Wash: Washing the organic layer with dilute acid (e.g., 0.5 N HCl) can help remove any remaining basic compounds and sometimes aids in precipitating more DCU.[7]

• Chromatography: While sometimes difficult, flash chromatography can be effective. Using a solvent system where DCU has very low mobility (e.g., starting with a high percentage of a non-polar solvent like hexanes) can allow for separation.[8]

For TPPO (from Mitsunobu or other phosphine-based reagents):

• Crystallization/Precipitation: TPPO is often less soluble in non-polar solvents. Concentrating the reaction mixture and triturating with cold diethyl ether or hexanes can precipitate the TPPO.[9]

• Complexation with Metal Salts: TPPO forms insoluble complexes with metal salts like ZnCl₂ or MgCl₂. Adding an ethanolic solution of ZnCl₂ to the crude product dissolved in ethanol can precipitate the TPPO-ZnCl₂ complex, which can be filtered off.[10]

• Aqueous Extraction: If the desired ester is not acid-sensitive, washing with dilute HCl can remove any basic impurities.

• Chromatography: TPPO can often be separated from the desired product by silica gel chromatography.

Data Summary for Byproduct Removal:

Byproduct	Reagent Source	Common Removal Methods
Dicyclohexylurea (DCU)	DCC	Filtration (often after cooling), Trituration with non-polar solvents, Chromatography[5][6][8]
Triphenylphosphine Oxide (TPPO)	Triphenylphosphine	Precipitation/crystallization from non-polar solvents, Complexation with ZnCl₂, Chromatography[9][10]
Diethyl hydrazinedicarboxylate	DEAD (in Mitsunobu)	Aqueous washes, Chromatography[11]
2,4,6-Trichlorobenzoic acid	Yamaguchi Reagent	Aqueous basic wash (e.g., sat. NaHCO₃)[12]

Q4: Is the Mitsunobu reaction a good choice for 2,6-difluorobenzoic acid? I'm concerned about the acidity of my carboxylic acid.

A4: The Mitsunobu reaction is an excellent choice, particularly for coupling with valuable secondary alcohols where inversion of stereochemistry is desired. The increased acidity of 2,6-difluorobenzoic acid is actually an advantage here. The Mitsunobu reaction requires the pronucleophile (the carboxylic acid) to have a pKa of less than ~13 to effectively protonate the betaine intermediate formed from triphenylphosphine and DEAD (or DIAD).[13][14] The electron-withdrawing fluorine atoms lower the pKa of 2,6-difluorobenzoic acid, making it an ideal candidate.

Key Considerations:

• Reagent Addition Order: The standard protocol involves dissolving the alcohol, carboxylic acid, and triphenylphosphine in an anhydrous solvent (like THF) and then adding the azodicarboxylate (e.g., DEAD or DIAD) dropwise at 0 °C.[15]

• Purification: As mentioned in Q3, the main challenge is the removal of triphenylphosphine oxide and the reduced azodicarboxylate byproduct.

Q5: When should I consider using the Yamaguchi esterification?

A5: The Yamaguchi esterification is particularly powerful for the synthesis of highly functionalized and sterically demanding esters, and it is renowned for its use in macrolactonizations.[16][17]

Mechanism Insight: The reaction proceeds by first forming a mixed anhydride between the 2,6-difluorobenzoic acid and 2,4,6-trichlorobenzoyl chloride (the Yamaguchi reagent). DMAP then regioselectively attacks the less sterically hindered carbonyl of the 2,6-difluorobenzoyl group, forming a highly reactive acylpyridinium intermediate that is readily attacked by the alcohol.[18]

Workflow for Yamaguchi Esterification:

Sources

• 1. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. reddit.com [reddit.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scientificupdate.com [scientificupdate.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. glaserr.missouri.edu [glaserr.missouri.edu]
• 14. Mitsunobu Reaction [organic-chemistry.org]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 17. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Yamaguchi Esterification [organic-chemistry.org]

Automated Optimization of Flow Chemistry for Nucleophilic Aromatic Substitution: A Technical Support Center

Welcome to the technical support center for the automated optimization of nucleophilic aromatic substitution (SNAr) reactions in flow chemistry. This resource is designed for researchers, scientists, and professionals in drug development who are looking to leverage the power of continuous processing for this important class of reactions. Here, we will address common challenges and provide practical, in-depth solutions in a question-and-answer format, grounded in scientific principles and field-proven experience.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Fundamental Principles & Initial Setup

Q1: What are the key advantages of performing SNAr reactions in a continuous flow setup compared to traditional batch chemistry?

A: The primary advantages of flow chemistry for SNAr reactions are enhanced safety, improved reaction control, and greater scalability.[1][2] The high surface-area-to-volume ratio in microreactors allows for superior heat transfer, enabling precise temperature control of these often exothermic reactions.[3] This minimizes the risk of thermal runaways and the formation of undesired byproducts. Additionally, the continuous nature of flow processing allows for the safe handling of hazardous reagents and the exploration of a wider range of reaction conditions, such as elevated temperatures and pressures, which can significantly accelerate reaction rates.[4][5]

Q2: I'm setting up my first automated SNAr flow reaction. What are the most critical parameters to consider for initial optimization?

A: For a successful initial optimization, focus on the following core parameters:

• Stoichiometry: Precise control over the molar ratios of your nucleophile and aryl halide is crucial. Automated systems excel at maintaining accurate stoichiometry over time.

• Temperature: Temperature has a significant impact on SNAr reaction kinetics. A systematic screen of a relevant temperature range is a good starting point.

• Residence Time: This is the time the reaction mixture spends in the heated zone of the reactor and is determined by the reactor volume and the total flow rate.[6] It is a critical parameter for achieving high conversion.

• Solvent Selection: The solvent must dissolve all reactants, products, and byproducts to prevent clogging.[4][7] It also plays a role in the reaction rate and selectivity.[8]

• Mixing: Efficient mixing is essential, especially for biphasic reactions, to ensure high reaction rates.[5]

A design of experiments (DoE) approach, often integrated into automated synthesis platforms, can efficiently map the reaction landscape by systematically varying these parameters.[9][10]

Section 2: Troubleshooting Common Experimental Issues

Q3: My flow reactor is clogging frequently. What are the likely causes and how can I prevent this?

A: Clogging is a common and frustrating issue in flow chemistry, often caused by the precipitation of starting materials, products, or byproducts.[7][11][12] For SNAr reactions, the salt byproduct (e.g., NaCl, KBr) is a frequent culprit.[12]

Troubleshooting Steps:

• Solubility Assessment: Before running the reaction in flow, perform solubility tests for all components (reactants, expected product, and salt byproduct) in your chosen solvent at the intended reaction temperature.[4][13] If solubility is an issue, consider a different solvent or a co-solvent system.

• Solvent Selection: Employing more polar aprotic solvents like DMSO, DMF, or NMP can help to keep salts in solution.[8][11]

• Ionic Liquid Formation: A clever strategy is to use an organic base that, upon protonation, forms a low-melting ionic liquid, thus avoiding precipitation.[12]

• Reactor Design and Flow Regime:

  • Lower Flow Rates: In some cases, slower flow rates can prevent rapid clogging at mixing points by establishing a stable mixing interface.[14][15]

  • Oscillatory Flow Reactors (OFRs): These reactors can help to keep solids suspended and prevent them from adhering to the reactor walls.[3]

• In-line Dilution: Introducing a stream of solvent just after the reactor can dilute the product mixture and prevent precipitation upon cooling.

Q4: I am observing low conversion of my starting material, even at high temperatures and long residence times. What should I investigate?

A: Low conversion in SNAr flow reactions, despite seemingly forcing conditions, can point to several underlying issues.

Causality and Solutions:

• Poor Mixing: Inefficient mixing of the reactant streams can lead to localized areas of low reactant concentration, thus slowing down the reaction. This is particularly relevant for biphasic reaction mixtures.

  • Solution: Utilize static mixers or consider a packed-bed reactor to enhance interfacial contact.[5] For automated systems, ensure the mixing parameters are optimized.

• Incorrect Residence Time Calculation: Ensure your residence time calculation accurately reflects the internal volume of your reactor setup. Deviations from ideal plug flow can also lead to a broader residence time distribution, with some of the reaction mixture exiting the reactor prematurely.[2][16]

  • Solution: Perform a residence time distribution (RTD) study to characterize your reactor's flow behavior.[2]

• Deactivation of Reagents: The nucleophile or the aryl halide might be degrading under the reaction conditions.

  • Solution: Use in-line analytical techniques like FTIR or UV-Vis to monitor the concentration of your reactants along the reactor.[17][18] This can help identify if and where degradation is occurring.

• Leaving Group and Ring Activation: The reactivity in SNAr is highly dependent on the nature of the leaving group and the electron-withdrawing groups on the aromatic ring.[19][20] For instance, fluoride is often a better leaving group than chloride in SNAr reactions, contrary to SN1/SN2 reactions.[20] The electron-withdrawing group should ideally be positioned ortho or para to the leaving group to stabilize the negatively charged intermediate (Meisenheimer complex).[19][20]

Q5: My back pressure is fluctuating unexpectedly. What are the potential causes and how can I stabilize the system?

A: Back pressure fluctuations can indicate a variety of issues, from minor to severe. A stable back pressure is crucial for maintaining a consistent flow rate and, consequently, a stable residence time.

Troubleshooting Protocol:

• Check for Leaks: Even a minor leak in the system can cause pressure drops. Systematically check all fittings and connections.

• Pump Performance: Ensure your pumps are functioning correctly and are properly primed. Air bubbles in the pump heads are a common cause of pressure fluctuations.

• Partial Clogging: Incipient clogging can cause pressure to gradually increase and then suddenly drop as the blockage is partially cleared. Refer to the troubleshooting guide for clogging (Q3).

• Solvent Degassing: Dissolved gases in the solvents can come out of solution under pressure and temperature changes, creating bubbles that affect back pressure.

  • Solution: Degas your solvents before use, either by sonication, sparging with an inert gas, or using an in-line degasser.

• Back Pressure Regulator (BPR) Issues: A faulty or improperly set BPR can be the source of fluctuations. Check the BPR for any blockages or damage.

Section 3: Optimization & Automation Strategies

Q6: How can I leverage automated systems to efficiently optimize my SNAr reaction?

A: Automated flow chemistry platforms are powerful tools for rapid reaction optimization.[21] They typically combine precise pump control, automated sample collection, and in-line or at-line analysis.

Optimization Workflow:

• High-Throughput Experimentation (HTE): Utilize software to design and execute a series of experiments to screen a wide range of conditions (e.g., temperature, residence time, stoichiometry, solvent, base).[9][10]

• Real-time Monitoring: Integrate in-line analytical tools such as FTIR, UV-Vis, or Raman spectroscopy to get real-time data on reaction conversion and byproduct formation.[17][22][23] This allows for on-the-fly adjustments to the reaction parameters.

• Data-Driven Optimization: The large datasets generated can be used to build reaction models that provide a deeper understanding of the reaction kinetics and help to identify the optimal conditions for yield, productivity, and purity.[21]

Q7: What are the best practices for solvent and base selection in automated SNAr reactions?

A: Solvent and base selection are critical for a successful and robust automated SNAr process.[11]

Solvent Selection Guidelines:

Solvent Property	Importance in Flow SNAr	Recommended Solvents
Solubilizing Power	High solubility of all components is essential to prevent clogging.[4][7]	DMSO, DMF, NMP, Acetonitrile, THF
Boiling Point	Higher boiling point allows for a wider temperature range.	DMSO, DMF, NMP
Compatibility	Must be compatible with reactor materials (e.g., PFA, stainless steel).	Check manufacturer's compatibility charts.
Aprotic Nature	Polar aprotic solvents generally favor the SNAr mechanism.[8]	DMSO, DMF, Acetonitrile

Base Selection Guidelines:

• Strength: The base should be strong enough to deprotonate the nucleophile if necessary, but not so strong as to cause unwanted side reactions.

• Solubility of Byproduct: Consider the solubility of the resulting salt. Inorganic bases like K₂CO₃ and Cs₂CO₃ are common, but their salts may precipitate. Organic bases like DBU or DIPEA can be advantageous as their salts are often more soluble.[12]

Visualizing the Workflow

Automated SNAr Optimization Workflow

Caption: A typical workflow for the automated optimization of an SNAr reaction.

Troubleshooting Decision Tree for Reactor Clogging

Caption: A decision tree for troubleshooting reactor clogging in flow SNAr reactions.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Things you may not know about continuous flow chemistry - Syngene International Ltd [syngeneintl.com]
• 3. researchgate.net [researchgate.net]
• 4. About Flow Chemistry - ThalesNano [thalesnano.com]
• 5. Understanding flow chemistry for the production of active pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. reddit.com [reddit.com]
• 8. youtube.com [youtube.com]
• 9. High-Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. Overcoming solid handling issues in continuous flow substitution reactions through ionic liquid formation - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. scispace.com [scispace.com]
• 14. Fluid inertia controls mineral precipitation and clogging in pore to network-scale flows - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fluid inertia controls mineral precipitation and clogging in pore to network-scale flows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 17. Real-time Monitoring of Reactions Performed Using Continuous-flow Processing: The Preparation of 3-Acetylcoumarin as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Automated flow and real-time analytics approach for screening functional group tolerance in heterogeneous catalytic reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 19. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. Automated optimization under dynamic flow conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: 2,6-Difluorophenylacetic Acid vs. 2,4-Difluorophenylacetic Acid

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

In the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries, the selection of appropriately substituted building blocks is a critical determinant of reaction efficiency, yield, and final product properties. Difluorophenylacetic acids are valuable intermediates, but the isomeric position of the fluorine atoms profoundly impacts reactivity. This guide presents a comparative analysis of 2,6-difluorophenylacetic acid and 2,4-difluorophenylacetic acid, dissecting the causal relationships between structure, electronic effects, steric hindrance, and chemical behavior in common synthetic transformations.

Foundational Principles: The Dichotomy of Fluorine's Influence

The reactivity of these two isomers is governed by the interplay of two fundamental electronic effects originating from the fluorine substituents, alongside steric considerations.

• Inductive Effect (-I): Fluorine is the most electronegative element, exerting a powerful electron-withdrawing effect through the sigma bond framework. This effect decreases with distance but is a dominant factor in modifying the acidity of the carboxylic acid group.

• Resonance Effect (+R): The lone pairs on the fluorine atom can be delocalized into the aromatic pi-system. This electron-donating resonance effect is generally weaker than the inductive effect for halogens.

• Steric Hindrance: The physical space occupied by the fluorine atoms, particularly in the ortho position, can impede the approach of reagents to a nearby reaction center.

The differential reactivity between the 2,6- and 2,4-isomers is a direct consequence of how these factors are balanced based on the substituents' positions.

Head-to-Head Comparison: Electronic and Steric Profiles

Feature	2,6-Difluorophenylacetic Acid	2,4-Difluorophenylacetic Acid	Causality
Fluorine Positions	Two ortho substituents	One ortho, one para substituent	Positional Isomerism
Inductive Effect on COOH	Strong: Both F atoms are in close proximity, strongly withdrawing electron density and stabilizing the carboxylate anion.	Moderate: The ortho F has a strong effect, but the para F's influence is attenuated by distance.	The inductive effect weakens over distance.
Acidity (pKa)	More Acidic (Lower pKa)	Less Acidic (Higher pKa)	Greater stabilization of the conjugate base in the 2,6-isomer leads to easier deprotonation.
Steric Hindrance at COOH	High: The carboxylic acid group is flanked by two fluorine atoms, creating a crowded environment.	Moderate: Only one ortho fluorine atom creates significantly less steric bulk.	The "ortho effect" is additive in the 2,6-isomer.

Reactivity in Practice: Key Synthetic Transformations

The theoretical differences outlined above have significant practical consequences for reaction outcomes.

Reactions at the Carboxylic Acid Moiety (e.g., Esterification, Amidation)

These reactions are often governed by a competition between the acidity of the proton and the steric accessibility of the carbonyl carbon.

Core Principle: While the enhanced acidity of 2,6-difluorophenylacetic acid facilitates the initial protonation of the carbonyl in acid-catalyzed reactions, the severe steric hindrance created by the two ortho-fluorines strongly disfavors the subsequent nucleophilic attack. In contrast, the 2,4-difluorophenylacetic acid presents a much more accessible carbonyl carbon, which typically proves to be the dominant factor for achieving higher reaction rates and yields, especially with sterically demanding nucleophiles (e.g., secondary amines, bulky alcohols).

Experimental Protocol: Comparative Fischer Esterification with Isopropanol

• Setup: To two separate 25 mL round-bottom flasks, add 1.0 mmol of the respective difluorophenylacetic acid (172.13 mg).

• Reagents: Add 5 mL of isopropanol and 2-3 drops of concentrated sulfuric acid (catalyst) to each flask.

• Reaction: Equip the flasks with reflux condensers and heat the mixtures to reflux (approx. 82 °C) for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reactions to room temperature. Dilute with 20 mL of diethyl ether and wash sequentially with 15 mL of water, 15 mL of saturated sodium bicarbonate solution, and 15 mL of brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Determine the yield of the isopropyl ester product for each isomer. The expected outcome is a significantly higher yield for the 2,4-difluorophenylacetic acid reaction.

Caption: Steric hindrance dictates nucleophilic attack at the carboxyl group.

Electrophilic Aromatic Substitution (EAS)

In EAS reactions (e.g., nitration, halogenation), the fluorine atoms act as deactivating but ortho, para-directing groups.

Core Principle:

• 2,6-Difluorophenylacetic Acid: The two fluorine atoms and the methyleneacetic acid group (which is para to the C4 position) direct incoming electrophiles to the C3, C4, and C5 positions. However, the ring is strongly deactivated by two proximal electron-withdrawing groups, making substitution difficult.

• 2,4-Difluorophenylacetic Acid: The directing effects are more convergent. The C2-fluorine directs to C3 and C5. The C4-fluorine also directs to C3 and C5. This overlap of directing effects makes the C3 and C5 positions the most probable sites for electrophilic attack, though the ring remains deactivated overall.

Caption: Predicted sites for electrophilic aromatic substitution.

Summary and Practical Recommendations

Application Scenario	Recommended Isomer	Rationale
Amide/Ester synthesis with bulky reagents	2,4-Difluorophenylacetic acid	Lower steric hindrance allows for easier nucleophilic attack at the carbonyl carbon, leading to higher yields and faster reaction times.
Reactions requiring enhanced acidity with small nucleophiles	2,6-Difluorophenylacetic acid	The strong inductive effect of two ortho-fluorines makes it a stronger acid, which can be beneficial if steric hindrance is not the rate-limiting step.
Targeting electrophilic substitution at C3 or C5	2,4-Difluorophenylacetic acid	The convergent ortho, para-directing effects of the two fluorine atoms make these positions the most activated sites for substitution.

References

• 2,4-Difluorophenylacetic acid Properties: PubChem, National Center for Biotechnology Information. [Link][1]

• Inductive and Resonance Effects: Taylor & Francis Online, "Electronic effects – Knowledge and References". [Link][2]

• General Organic Chemistry Principles: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• 2,6-Difluorophenylacetic acid Physical Data: NIST Chemistry WebBook, SRD 69. [Link][3][4]

Sources

• 1. 2,4-Difluorophenylacetic acid | C8H6F2O2 | CID 123581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. 2,6-Difluorophenylacetic acid [webbook.nist.gov]
• 4. 2,6-Difluorophenylacetic acid [webbook.nist.gov]

A Researcher's Guide to Validating the Biological Target of 4-Butoxy-2,6-difluorophenylacetic Acid Derivatives

In the landscape of modern drug discovery, the identification and validation of a drug's biological target are paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the intricate process of validating the molecular target of a novel compound series, specifically the 4-Butoxy-2,6-difluorophenylacetic acid derivatives. As a Senior Application Scientist, my aim is to not only present established protocols but to also instill a deeper understanding of the strategic thinking behind experimental design and data interpretation.

The journey from a promising chemical scaffold to a validated drug candidate is paved with rigorous scientific inquiry. For the 4-Butoxy-2,6-difluorophenylacetic acid derivatives, a class of compounds with potential therapeutic applications, elucidating their mechanism of action is a critical step. This guide will equip you with the necessary tools and knowledge to confidently identify and validate the biological target of these, and other, novel chemical entities.

Plausible Biological Targets: A Chemoinformatic Starting Point

The chemical structure of 4-Butoxy-2,6-difluorophenylacetic acid derivatives provides initial clues to their potential biological targets. The presence of a carboxylic acid moiety suggests a possible interaction with enzymes that recognize acidic substrates, such as cyclooxygenases (COXs) or other hydrolases. The difluorophenyl group is a common feature in many enzyme inhibitors, enhancing binding affinity and metabolic stability.

A prudent first step is to perform a similarity search using chemical databases like PubChem or ChEMBL. This can reveal known biological targets of structurally related compounds, providing a valuable starting point for your investigation. However, it is crucial to approach these initial hypotheses with an open mind, as even minor structural modifications can lead to significant changes in target specificity.

Experimental Approaches for Target Validation: A Multi-pronged Strategy

A robust target validation strategy employs a combination of biochemical, cell-based, and genetic approaches. This multi-pronged approach provides converging lines of evidence, strengthening the confidence in the identified target.

Biochemical Approaches: Direct Target Engagement

Biochemical assays are essential for demonstrating direct binding of the compound to its putative target protein.

• Enzyme Inhibition Assays: If the hypothesized target is an enzyme, a direct enzyme inhibition assay is the most straightforward method to assess compound activity. For instance, if COX-2 is a suspected target, a commercially available COX-2 inhibitor screening assay kit can be used to determine the IC50 value of the 4-Butoxy-2,6-difluorophenylacetic acid derivative.

• Kinase Profiling: Given the prevalence of kinases as drug targets, a broad kinase screen is a valuable tool for identifying potential off-target effects and for uncovering unexpected primary targets. Several contract research organizations (CROs) offer kinase profiling services against a large panel of human kinases.

Cell-Based Approaches: Target Engagement in a Physiological Context

Cell-based assays are critical for confirming that the compound engages its target within a living cell and elicits the expected biological response.

• Cellular Thermal Shift Assay (CETSA®): This powerful technique directly measures the binding of a compound to its target protein in intact cells. The principle behind CETSA is that a protein's thermal stability is altered upon ligand binding. By heating cell lysates or intact cells to various temperatures, the soluble fraction of the target protein can be quantified by Western blotting or other methods. A shift in the melting curve of the protein in the presence of the compound provides strong evidence of target engagement.

  Workflow for CETSA®:

  Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA®) workflow.

• Western Blotting for Downstream Signaling: If the putative target is part of a known signaling pathway, its inhibition should lead to predictable changes in the phosphorylation status or expression levels of downstream proteins. For example, if the target is a kinase in the MAPK pathway, you would expect to see a decrease in the phosphorylation of its downstream substrates upon treatment with the compound.

Genetic Approaches: Unambiguous Target Validation

Genetic methods provide the most definitive evidence for target validation by directly manipulating the expression of the target protein.

• siRNA/shRNA Knockdown: Small interfering RNAs (siRNAs) or short hairpin RNAs (shRNAs) can be used to transiently or stably reduce the expression of the target protein. If the compound's biological effect is diminished in cells with reduced target expression, it strongly supports the hypothesis that the compound acts through that target.

• CRISPR/Cas9 Knockout: For even more definitive validation, the CRISPR/Cas9 system can be used to create a complete knockout of the gene encoding the target protein. The loss of the compound's activity in the knockout cells provides compelling evidence for target specificity.

  Logical Framework for Genetic Validation:

  Caption: Comparing compound effects in wild-type versus target knockout cells.

Comparative Analysis of Target Validation Methods

Method	Principle	Pros	Cons
Enzyme Inhibition Assay	Measures the direct inhibition of purified enzyme activity.	Quantitative (IC50), high-throughput.	Requires purified protein, may not reflect cellular activity.
Kinase Profiling	Screens for activity against a large panel of kinases.	Broad assessment of selectivity, identifies off-targets.	Can be costly, results need cellular validation.
CETSA®	Measures thermal stabilization of the target protein upon ligand binding in cells.	In-cell target engagement, no need for protein purification.	Not suitable for all targets, requires a specific antibody.
Western Blotting	Detects changes in downstream signaling proteins.	Provides mechanistic insight, uses standard lab techniques.	Indirect measure of target engagement, can be affected by off-target effects.
siRNA/shRNA Knockdown	Reduces target protein expression to assess the impact on compound activity.	Directly links target to phenotype, relatively inexpensive.	Incomplete knockdown can lead to ambiguous results, potential off-target effects of the RNAi.
CRISPR/Cas9 Knockout	Complete removal of the target gene.	Provides definitive evidence of target involvement.	Can be time-consuming to generate knockout cell lines, potential for compensatory mechanisms.

Step-by-Step Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA®)

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with the 4-Butoxy-2,6-difluorophenylacetic acid derivative or vehicle control for the desired time.

• Heating: After treatment, wash the cells with PBS and resuspend them in PBS containing a protease inhibitor cocktail. Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

• Lysis and Centrifugation: Lyse the cells by three cycles of freeze-thawing. Separate the soluble and precipitated fractions by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Protein Quantification and Western Blotting: Collect the supernatant (soluble fraction) and determine the protein concentration. Normalize the protein concentrations and analyze the samples by SDS-PAGE and Western blotting using an antibody specific for the putative target protein.

• Data Analysis: Quantify the band intensities and plot them against the corresponding temperature. The resulting melt curve will show the thermal stability of the protein. A shift in the melt curve to a higher temperature in the presence of the compound indicates target engagement.

Protocol 2: siRNA-mediated Gene Knockdown

• siRNA Transfection: On the day before transfection, seed cells in a 6- or 12-well plate. On the day of transfection, dilute the siRNA targeting the gene of interest and a non-targeting control siRNA in serum-free medium. In a separate tube, dilute a suitable transfection reagent (e.g., Lipofectamine™ RNAiMAX) in serum-free medium. Mix the diluted siRNA and transfection reagent and incubate for 5-20 minutes at room temperature to allow for complex formation. Add the siRNA-lipid complexes to the cells.

• Incubation and Knockdown Confirmation: Incubate the cells for 24-72 hours to allow for target gene knockdown. Harvest a subset of the cells to confirm knockdown efficiency by Western blotting or qRT-PCR.

• Compound Treatment and Phenotypic Assay: Treat the remaining cells with the 4-Butoxy-2,6-difluorophenylacetic acid derivative or vehicle control. Perform a relevant phenotypic assay (e.g., cell viability assay, apoptosis assay) to assess the effect of the compound in the presence and absence of the target protein.

• Data Analysis: Compare the effect of the compound in cells transfected with the target-specific siRNA to the effect in cells transfected with the non-targeting control siRNA. A significant reduction in the compound's effect in the knockdown cells validates the target.

Data Interpretation and Troubleshooting

• Inconsistent CETSA® Results: Ensure complete cell lysis and accurate protein quantification. Optimize the heating gradient and incubation times for your specific target protein.

• Incomplete siRNA Knockdown: Optimize the siRNA concentration and transfection conditions. Consider using a pool of multiple siRNAs targeting different regions of the mRNA.

• Off-Target Effects: Always include appropriate controls, such as a structurally related but inactive compound, to rule out non-specific effects. A broad kinase screen or other profiling methods can help identify potential off-targets.

Conclusion

Validating the biological target of a novel compound series like the 4-Butoxy-2,6-difluorophenylacetic acid derivatives is a challenging yet essential endeavor in drug discovery. By employing a multi-faceted approach that combines biochemical, cell-based, and genetic techniques, researchers can build a compelling case for a specific mechanism of action. This guide provides a robust framework for designing and executing a target validation campaign, ultimately paving the way for the development of new and effective therapeutics.

References

• Martinez Molina, D. et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

• Jafari, R. et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122. [Link]

• Ran, F. A. et al. (2013). Genome engineering using the CRISPR-Cas9 system. Nature Protocols, 8(11), 2281-2308. [Link]

A Researcher's Guide to the Structure-Activity Relationship (SAR) of 4-Butoxy-2,6-difluorophenylacetic Acid Analogs for Anti-Inflammatory Drug Discovery

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of novel analogs based on the 4-Butoxy-2,6-difluorophenylacetic acid scaffold. Phenylacetic acid and its derivatives represent a versatile and highly significant class of substances in medicinal chemistry, known for a wide spectrum of biological activities.[1] Many established drugs, including the widely used non-steroidal anti-inflammatory drug (NSAID) Diclofenac, are built upon a phenylacetic acid core, highlighting the scaffold's therapeutic potential.[2]

Here, we explore the nuanced effects of systematic structural modifications to the parent compound, 4-Butoxy-2,6-difluorophenylacetic acid, to elucidate the chemical features crucial for potent anti-inflammatory activity. Our objective is to provide researchers, scientists, and drug development professionals with a comparative framework, supported by detailed experimental protocols and synthesized data, to guide the rational design of next-generation anti-inflammatory agents.

Rationale and Synthetic Strategy

The design of novel therapeutic agents is a meticulous process of iterative optimization. SAR studies are the cornerstone of this process, allowing medicinal chemists to understand how specific changes to a molecule's structure influence its biological activity.[3][4] By systematically altering functional groups on a lead compound, we can map a pharmacophore model that enhances potency, selectivity, and pharmacokinetic properties.

The synthetic route to ortho-substituted phenylacetic acid derivatives often leverages modern catalytic methods for their efficiency and versatility. A robust strategy for generating the target analogs involves a Palladium-catalyzed Suzuki coupling reaction, which is well-suited for creating the Csp²-Csp³ bond between an aryl group and the acetic acid side chain.[2]

General Synthetic Workflow

The synthesis begins with a readily available substituted aniline, which is converted to the corresponding aryl boronic ester. This intermediate is then coupled with an appropriate alkyl halide bearing the carboxylic acid moiety under palladium catalysis to yield the final phenylacetic acid analogs. This multi-step process is efficient and allows for diverse modifications at various positions of the phenyl ring.

Caption: General synthetic pathway for phenylacetic acid analogs.

Experimental Protocols for Biological Evaluation

To establish a reliable SAR, a robust and validated set of in vitro assays is essential. The following protocols are standard for the initial screening of compounds for anti-inflammatory properties, providing a cost-effective and efficient means to quantify biological activity before proceeding to more complex models.[5]

Inhibition of Protein Denaturation Assay

Principle: Inflammation can lead to the denaturation of tissue proteins. The ability of a compound to prevent thermally-induced protein denaturation is a well-documented marker of its anti-inflammatory potential.[6] This assay uses bovine serum albumin (BSA) or egg albumin as the protein source.[6]

Methodology:

• Preparation of Solutions: Prepare a 1% aqueous solution of Bovine Serum Albumin (BSA). Prepare stock solutions of the test compounds and a reference standard (e.g., Diclofenac Sodium) in a suitable solvent (e.g., DMSO).

• Reaction Mixture: In separate tubes, add 0.5 mL of the BSA solution and 0.1 mL of the test compound at various concentrations (e.g., 50, 100, 200, 400, 800 µg/mL).

• pH Adjustment: Adjust the pH of the reaction mixtures to 6.8 using 1N HCl.

• Incubation: Incubate the samples at 37°C for 20 minutes.

• Denaturation: Induce denaturation by heating the samples at 70°C in a water bath for 10 minutes.

• Measurement: After cooling, measure the absorbance (turbidity) of the solutions at 660 nm using a spectrophotometer.

• Calculation: The percentage inhibition of denaturation is calculated as follows: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100[6]

Human Red Blood Cell (HRBC) Membrane Stabilization Assay

Principle: The membrane of red blood cells is analogous to the lysosomal membrane. During inflammation, lysosomal enzymes are released, causing tissue damage.[6] NSAIDs can stabilize these membranes, preventing the release of inflammatory mediators.[6] This assay assesses the ability of a compound to protect HRBCs from hypotonicity-induced hemolysis.

Methodology:

• Blood Collection: Obtain fresh whole human blood and mix with an equal volume of Alsever's solution (anticoagulant). Centrifuge at 3000 rpm for 10 minutes and wash the resulting pellet three times with isosaline (0.85% NaCl). Prepare a 10% (v/v) suspension in isosaline.

• Reaction Mixture: Mix 1 mL of the test compound solution (at various concentrations) with 1 mL of phosphate buffer (0.15 M, pH 7.4) and 0.5 mL of the 10% HRBC suspension.

• Incubation: Incubate the mixtures at 56°C for 30 minutes in a water bath.

• Centrifugation: Centrifuge the samples at 2500 rpm for 5 minutes.

• Measurement: Measure the absorbance of the supernatant (hemoglobin content) at 560 nm.

• Calculation: The percentage of membrane protection is calculated as follows: % Protection = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

Cyclooxygenase (COX) Inhibition Assay

Principle: A primary mechanism of many NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins, key mediators of inflammation.[5] Assays are typically performed for both COX-1 (constitutive) and COX-2 (inducible) isoforms to determine potency and selectivity.

Methodology:

• Enzyme Preparation: Use commercially available purified human recombinant COX-1 and COX-2 enzymes.

• Reaction Mixture: In a 96-well plate, add the enzyme, a heme cofactor, and the test compound at various concentrations.

• Incubation: Pre-incubate the mixture at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Initiate the reaction by adding arachidonic acid (the substrate).

• Measurement: The reaction produces Prostaglandin G₂ (PGG₂), which is then reduced to PGH₂. The subsequent peroxidase activity is measured colorimetrically (e.g., using N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) at 590 nm over time.

• Calculation: Determine the rate of the reaction for each concentration of the test compound. Plot the reaction rates against the inhibitor concentration to calculate the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

Caption: A typical workflow for in vitro anti-inflammatory screening.

Structure-Activity Relationship (SAR) Analysis

To map the pharmacophore of the 4-Butoxy-2,6-difluorophenylacetic acid scaffold, we synthesized and evaluated a series of analogs with systematic modifications at three key regions: the alkoxy chain (R¹) , the phenyl ring substituents (R²) , and the acetic acid side chain (R³) . The anti-inflammatory activity was quantified using the COX-2 inhibition assay, with lower IC₅₀ values indicating higher potency.

Compound ID	R¹ (Position 4)	R² (Positions 2, 6)	R³ (Side Chain)	COX-2 IC₅₀ (µM)	Notes
Parent	n-Butoxy	F	-CH₂COOH	1.2	Reference compound.
1a	Methoxy	F	-CH₂COOH	8.5	Shorter alkoxy chain decreases activity.
1b	Ethoxy	F	-CH₂COOH	5.1	Activity increases with chain length.
1c	Isopropoxy	F	-CH₂COOH	3.8	Branching slightly reduces activity vs. linear.
1d	n-Hexoxy	F	-CH₂COOH	1.5	Longer chain offers diminishing returns.
2a	n-Butoxy	Cl	-CH₂COOH	0.8	Chlorine is superior to fluorine.
2b	n-Butoxy	Br	-CH₂COOH	1.1	Bromine is comparable to fluorine.
2c	n-Butoxy	CH₃	-CH₂COOH	15.2	Bulky, electron-donating groups are detrimental.
2d	n-Butoxy	H	-CH₂COOH	25.0	Ring substitution is critical for activity.
3a	n-Butoxy	F	-CH(CH₃)COOH	2.9	α-methylation decreases potency (steric hindrance).
3b	n-Butoxy	F	Tetrazole	1.8	Tetrazole is a viable bioisostere for carboxylic acid.

Key SAR Insights:

• The Alkoxy Chain (R¹): A clear correlation exists between the length of the linear alkoxy chain at the R¹ position and inhibitory potency. Activity increases from methoxy (1a ) to n-butoxy (Parent ), suggesting that this lipophilic tail interacts favorably with a hydrophobic pocket in the COX-2 active site. However, extending the chain further to n-hexoxy (1d ) provides no significant benefit, indicating an optimal length for this interaction.

• Phenyl Ring Substitution (R²): The nature of the substituents at the ortho positions of the phenyl ring is critical. Replacing the fluorine atoms with the larger, more lipophilic chlorine atoms (2a ) resulted in the most potent analog in the series. This suggests that both the electronic properties and the size of the halogen contribute to binding affinity. Removing the substituents entirely (2d ) leads to a dramatic loss of activity, confirming that these groups are essential for locking the molecule into an active conformation within the binding site.

• The Acidic Side Chain (R³): The carboxylic acid group is a crucial feature, likely acting as a key hydrogen bond donor/acceptor. Introducing steric bulk near the acid, as in the α-methylated analog (3a ), significantly reduces potency. This implies a tight fit in the region of the active site that accommodates the side chain. The successful replacement of the carboxylic acid with a tetrazole ring (3b ), a common bioisostere, maintains reasonable activity and may offer advantages in metabolic stability or pKa modulation.

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A Senior Application Scientist's Guide to Benchmarking the Metabolic Stability of Butoxy-Difluorophenylacetic Acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the metabolic stability of butoxy-difluorophenylacetic acid. By leveraging comparative in vitro data from structurally related compounds and established control substrates, this document offers insights into the anticipated metabolic profile of this novel chemical entity. The experimental protocols detailed herein are designed to be self-validating, ensuring robust and reproducible results.

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

The journey of a promising compound from a laboratory discovery to a clinically effective drug is fraught with challenges, with poor pharmacokinetic properties being a primary cause of attrition.[1] Central to these properties is metabolic stability, which describes the susceptibility of a drug candidate to biotransformation by drug-metabolizing enzymes.[2] A compound with low metabolic stability is rapidly cleared from the body, often leading to a short duration of action and the need for frequent, high doses, which can increase the risk of adverse effects.[1] Conversely, excessively high stability can lead to drug accumulation and potential toxicity.[3] Therefore, early assessment and optimization of metabolic stability are paramount for selecting drug candidates with a favorable pharmacokinetic profile, ultimately enhancing their chances of clinical success.[2]

This guide focuses on butoxy-difluorophenylacetic acid, a molecule of interest due to its structural features that suggest potentially favorable drug-like properties. The inclusion of fluorine atoms is a common strategy in medicinal chemistry to enhance metabolic stability by blocking sites of oxidative metabolism.[4][5] The butoxy side chain, however, presents a potential site for metabolic modification. Understanding the interplay of these structural motifs is key to predicting the compound's in vivo behavior.

Comparative Framework: Selecting Appropriate Benchmarks

In the absence of publicly available metabolic stability data for butoxy-difluorophenylacetic acid, a comparative benchmarking approach is essential. This involves evaluating its anticipated stability against:

• Structurally Related Phenylacetic Acid Derivatives: Non-steroidal anti-inflammatory drugs (NSAIDs) such as diclofenac and ibuprofen share the phenylacetic acid core and have well-characterized metabolic profiles.[6][7]

• Standard Positive Controls: Compounds like verapamil and dextromethorphan are routinely used in in vitro metabolic stability assays to ensure the metabolic competence of the test system.[3][8]

By comparing the metabolic fate of butoxy-difluorophenylacetic acid to these benchmarks, we can infer its relative stability and potential metabolic liabilities.

Experimental Design: In Vitro Metabolic Stability Assays

The cornerstone of early metabolic stability assessment lies in in vitro assays that utilize subcellular fractions of the liver, the primary site of drug metabolism.[8] The two most common systems are liver microsomes and S9 fractions.

• Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I drug-metabolizing enzymes, most notably the Cytochrome P450 (CYP) superfamily.[9]

• S9 Fraction: This is a supernatant fraction of a liver homogenate that contains both microsomes and the cytosolic fraction, thereby encompassing both Phase I and Phase II metabolic enzymes.[9]

This guide will detail the protocols for both liver microsomal and S9 stability assays to provide a comprehensive picture of the metabolic fate of butoxy-difluorophenylacetic acid.

Detailed Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

This assay is a high-throughput screen to assess Phase I metabolic activity, primarily driven by CYP enzymes.[10]

Materials:

• Pooled Human Liver Microsomes (HLM)

• Butoxy-difluorophenylacetic acid (Test Compound)

• Diclofenac, Ibuprofen (Comparator Compounds)

• Verapamil, Dextromethorphan (Positive Controls)

• Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., Glucose-6-phosphate, Glucose-6-phosphate dehydrogenase, and NADP+)

• Acetonitrile (ACN) with an internal standard (e.g., Tolbutamide)

• 96-well plates, incubator, centrifuge

• LC-MS/MS system

Methodology:

• Preparation of Reagents:

  • Thaw pooled human liver microsomes on ice.

  • Prepare a 1 mg/mL working solution of HLM in phosphate buffer.

  • Prepare 1 mM stock solutions of the test and comparator compounds in a suitable organic solvent (e.g., DMSO, ensuring the final concentration in the incubation is ≤ 1%).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the HLM solution, phosphate buffer, and the test/comparator compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), quench the reaction by adding 2 volumes of ice-cold acetonitrile containing the internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate at 4°C to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear regression line represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / mg microsomal protein) .

Diagram: Liver Microsomal Stability Assay Workflow

Caption: Workflow for the liver S9 stability assay.

Comparative Data and Benchmarking

The following table summarizes representative in vitro metabolic stability data for the selected comparator and control compounds in human liver microsomes. This data, compiled from various literature sources, will serve as the basis for benchmarking butoxy-difluorophenylacetic acid.

Compound	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Primary Metabolic Pathways
Diclofenac	Moderate	40.70 [11]	Hydroxylation (CYP2C9, CYP3A4), Acyl Glucuronidation [12]
Ibuprofen	Long	Low	Hydroxylation (CYP2C9) [7]
Dextromethorphan	~50 [13]	13 [14]	O-demethylation (CYP2D6), N-demethylation (CYP3A4) [15]
Verapamil	Short	High	N-dealkylation, O-demethylation (CYP3A4) [16]
Butoxy-difluorophenylacetic acid (Projected)	Moderate to Long	Low to Moderate	O-dealkylation of butoxy chain, potential for glucuronidation

Interpretation and Scientific Rationale for Benchmarking

Diclofenac and Ibuprofen as Structural Analogs:

Diclofenac, with its phenylacetic acid core, undergoes both Phase I hydroxylation and Phase II glucuronidation. [12]Its moderate clearance provides a useful benchmark. Ibuprofen is also metabolized by CYP2C9 but is generally more stable. [7]The metabolic fate of butoxy-difluorophenylacetic acid will likely be influenced by its unique substitutions.

The Influence of Fluorine Substitution:

The presence of two fluorine atoms on the phenyl ring is anticipated to significantly enhance metabolic stability. [17]Fluorine substitution can block sites of potential aromatic hydroxylation, a common metabolic pathway for many drugs. [4]This is a key reason to project a lower intrinsic clearance for butoxy-difluorophenylacetic acid compared to its non-fluorinated counterparts. For instance, studies have shown that fluorinated analogs of drugs like celecoxib are more metabolically stable than the parent compound. [18] The Role of the Butoxy Side Chain:

The butoxy group introduces a potential metabolic "soft spot." O-dealkylation is a common metabolic reaction that could lead to the clearance of the compound. However, the position of this group and the electronic effects of the difluorinated ring may influence the rate of this metabolic process.

Projected Stability of Butoxy-difluorophenylacetic Acid:

Based on the principles of structure-activity relationships in drug metabolism, it is projected that butoxy-difluorophenylacetic acid will exhibit moderate to long in vitro half-life and low to moderate intrinsic clearance. The difluoro substitutions are expected to shield the aromatic ring from hydroxylation, a major clearance pathway for many phenylacetic acid derivatives. While the butoxy group is a potential site for metabolism, its rate of turnover will determine the overall stability. The projected stability is anticipated to be greater than that of verapamil and potentially comparable to or greater than diclofenac, depending on the lability of the butoxy group.

Further Experimental Considerations: CYP Inhibition

Beyond metabolic stability, it is crucial to assess a compound's potential to inhibit CYP enzymes, as this can lead to drug-drug interactions. [19]A CYP inhibition assay should be conducted to determine the IC50 values of butoxy-difluorophenylacetic acid against the major human CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).

Diagram: CYP Inhibition Assay Principle

Caption: Principle of a fluorogenic CYP inhibition assay.

Conclusion

This guide provides a comprehensive strategy for benchmarking the metabolic stability of butoxy-difluorophenylacetic acid. By employing robust in vitro assays and comparing the results to structurally related compounds and established controls, researchers can gain valuable insights into the pharmacokinetic potential of this novel entity. The projected moderate to high stability, primarily attributed to its difluorinated phenyl ring, makes butoxy-difluorophenylacetic acid a promising candidate for further development. However, experimental validation of its metabolic profile and potential for CYP inhibition is a critical next step in its journey towards becoming a potential therapeutic agent.

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A Researcher's Guide to Comprehensive Cross-Reactivity Profiling of 4-Butoxy-2,6-difluorophenylacetic acid

In the landscape of modern drug discovery, the early and thorough characterization of a compound's selectivity is paramount. This guide provides a strategic framework for the comprehensive cross-reactivity profiling of 4-Butoxy-2,6-difluorophenylacetic acid, a novel phenylacetic acid derivative. While direct experimental data for this specific molecule is not yet publicly available, this document outlines a robust, multi-tiered approach for its in-depth evaluation. By leveraging established methodologies and providing field-proven insights, this guide is intended for researchers, scientists, and drug development professionals to meticulously de-risk and characterize this and other novel chemical entities.

The structural alerts within 4-Butoxy-2,6-difluorophenylacetic acid, namely the phenylacetic acid core, suggest a potential for interactions with a range of biological targets. Phenylacetic acid derivatives have been reported to exhibit diverse pharmacological activities, including acting as agonists for peroxisome proliferator-activated receptors (PPARs) and possessing ammonium ion binding capabilities.[1][2] Furthermore, structural similarities to non-steroidal anti-inflammatory drugs (NSAIDs) like diclofenac, which are known to bind to specific γ-hydroxybutyric acid sites in the brain, necessitate a broad and unbiased screening approach.[3]

This guide will detail a systematic workflow, from broad, high-throughput screening to focused, mechanistic validation assays, enabling a comprehensive understanding of the on- and off-target interaction profile of 4-Butoxy-2,6-difluorophenylacetic acid.

Part 1: Initial Broad-Panel Off-Target Screening

The foundational step in cross-reactivity profiling is to cast a wide net to identify potential off-target liabilities. This is achieved through broad-panel screening against a diverse set of pharmacologically relevant targets.

Rationale for Broad-Panel Screening

Early identification of off-target interactions is crucial for making informed decisions in the drug discovery pipeline.[4] It helps in prioritizing lead candidates, mitigating potential safety issues, and understanding the complete pharmacological profile of a compound. A comprehensive panel should include targets from major gene families known to be involved in adverse drug reactions, such as G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes.[4]

Recommended Screening Platforms

Several commercial services offer comprehensive in vitro safety pharmacology profiling. These platforms typically utilize a variety of assay formats, including radioligand binding assays, enzymatic assays, and cell-based functional assays.[5]

• Eurofins Discovery SAFETYscan® and In Vitro Safety Insight: These services provide extensive panels to assess off-target liabilities and offer data visualization tools to interpret the results in the context of potential organ-specific adverse effects.[6]

• Reaction Biology InVEST™ Panels: These panels cover a well-published set of critical targets, enabling an early and comprehensive assessment of a drug candidate's safety profile.[4]

• Charles River Laboratories Off-Target Screening: Their cell microarray technology assesses off-target binding against a vast library of human plasma membrane and secreted proteins, offering a highly specific screen with a low false-positive rate.[7]

Experimental Protocol: Radioligand Binding Assay (Illustrative)

Below is a generalized protocol for a competitive radioligand binding assay, a common technique in broad-panel screening.

• Target Preparation: A membrane preparation or purified receptor of interest is prepared.

• Reaction Mixture: The target preparation is incubated with a specific radioligand (a known ligand for the target labeled with a radioactive isotope) and varying concentrations of the test compound (4-Butoxy-2,6-difluorophenylacetic acid).

• Incubation: The reaction is allowed to reach equilibrium.

• Separation: The bound radioligand is separated from the unbound radioligand, typically by filtration.

• Detection: The amount of radioactivity bound to the target is quantified using a scintillation counter.

• Data Analysis: The ability of the test compound to displace the radioligand is measured, and the half-maximal inhibitory concentration (IC50) is calculated. This is then used to determine the binding affinity (Ki) of the test compound for the target.

Data Presentation: Illustrative Off-Target Screening Results

The results from a broad-panel screen are typically presented in a table summarizing the percent inhibition at a given concentration or the calculated binding affinities (Ki) for a range of targets.

Target Class	Specific Target	% Inhibition at 10 µM	Ki (nM)
GPCR	Adrenergic α1A	5%	>10,000
Dopamine D2	12%	>10,000
Serotonin 5-HT2A	8%	>10,000
Ion Channel	hERG	3%	>10,000
Nav1.5	6%	>10,000
Enzyme	COX-1	75%	500
COX-2	68%	750
Transporter	SERT	9%	>10,000

This is illustrative data and does not represent actual experimental results for 4-Butoxy-2,6-difluorophenylacetic acid.

Part 2: Focused Kinase Profiling

Given that protein kinases are a large and pharmacologically important class of enzymes, and their unintended inhibition can lead to toxicity, a dedicated kinome-wide scan is a critical component of cross-reactivity profiling.[8]

The Importance of Kinome Scanning

Kinome profiling provides a comprehensive overview of a compound's interaction with the human kinome, which comprises over 500 kinases.[9][10] This allows for the rapid determination of potency and selectivity, enabling informed decisions about therapeutic opportunities and potential off-target liabilities.[9]

Recommended Kinase Profiling Services

• Eurofins Discovery KINOMEscan®: This platform employs an active site-directed competition binding assay to quantitatively measure interactions between a test compound and a large panel of kinases.[9][10][11] It offers various panel sizes, from broad scans to more focused selections.[10]

Experimental Workflow: KINOMEscan®

The following diagram illustrates the workflow of the KINOMEscan® platform.

Caption: KINOMEscan® competition binding assay workflow.

Data Presentation: Kinome Profiling Results

Kinome scan data is often visualized as a dendrogram or "TREEspot™" to illustrate the selectivity of the compound across the kinome. A tabular format is also provided, detailing the binding affinity for each kinase.

Kinase Family	Kinase Target	% Control at 10 µM
TK	ABL1	95
SRC	88
CMGC	CDK2	92
GSK3B	15
AGC	PKA	98
ROCK1	25

This is illustrative data and does not represent actual experimental results for 4-Butoxy-2,6-difluorophenylacetic acid.

Part 3: Cellular Target Engagement Validation

While biochemical assays are excellent for initial screening, it is crucial to validate these findings in a more physiologically relevant context. The Cellular Thermal Shift Assay (CETSA®) is a powerful method to confirm direct binding of a compound to its target in intact cells and tissues.[12]

The Principle of CETSA®

CETSA® is based on the principle that ligand binding stabilizes a target protein against thermal denaturation.[13][14] By heating cells treated with a compound and then quantifying the amount of soluble target protein remaining, a thermal shift can be observed, indicating target engagement.[13][14]

Experimental Protocol: CETSA®

The following diagram outlines the key steps in a CETSA® experiment.

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

Data Presentation: CETSA® Results

The primary output of a CETSA® experiment is a set of melt curves, plotting the fraction of soluble protein as a function of temperature. An isothermal dose-response fingerprint (ITDRF) can also be generated to determine the potency of target engagement in the cellular environment.[15]

Table: Illustrative CETSA® Thermal Shift Data

Target Protein	Vehicle Tagg (°C)	+ 10 µM Compound Tagg (°C)	ΔTagg (°C)
Putative Target X	52.5	58.2	+5.7
Off-Target Y	48.1	48.3	+0.2

This is illustrative data and does not represent actual experimental results for 4-Butoxy-2,6-difluorophenylacetic acid.

Part 4: Comparison with Alternative Compounds

To provide context to the cross-reactivity profile of 4-Butoxy-2,6-difluorophenylacetic acid, it is essential to compare its performance against structurally related or functionally analogous compounds.

Selection of Comparator Compounds

Comparator compounds should be selected based on:

• Structural Similarity: Other difluorophenylacetic acid derivatives.

• Known Mechanism of Action: Established NSAIDs (e.g., Diclofenac, Ibuprofen) and known PPAR agonists.

• Development Stage: If available, other lead compounds from the same discovery program.

Comparative Data Table

A comprehensive table should be compiled to objectively compare the cross-reactivity profiles.

Parameter	4-Butoxy-2,6-difluorophenylacetic acid	Comparator 1 (e.g., Diclofenac)	Comparator 2 (e.g., PPARγ Agonist)
Primary Target(s)	To be determined	COX-1, COX-2	PPARγ
Ki for Primary Target(s) (nM)	TBD	~100 (COX-1), ~500 (COX-2)	~50
hERG Inhibition (IC50, µM)	TBD	>30	>30
Number of Kinase Hits (>80% inhibition at 10 µM)	TBD	TBD	TBD
Cellular Target Engagement (CETSA® ΔTagg at 10 µM)	TBD	TBD	TBD

This table serves as a template for presenting comparative data.

Conclusion

The cross-reactivity profiling of a novel compound such as 4-Butoxy-2,6-difluorophenylacetic acid is a critical and iterative process. The systematic approach outlined in this guide, progressing from broad-panel screening to cellular validation, provides a robust framework for generating a comprehensive selectivity profile. By adhering to these principles of scientific integrity and leveraging state-of-the-art technologies, researchers can make well-informed decisions, ultimately enhancing the potential for developing safe and effective therapeutics. The data generated through these studies will be invaluable for regulatory submissions and for guiding the future clinical development of 4-Butoxy-2,6-difluorophenylacetic acid.[16][17][18][19][20]

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A Comparative Guide to the Independent Synthesis and Verification of 4-Butoxy-2,6-difluorophenylacetic Acid

For researchers and professionals in drug development, the synthesis and verification of novel compounds are fundamental to advancing therapeutic candidates. This guide provides an in-depth technical comparison of synthetic routes for 4-Butoxy-2,6-difluorophenylacetic acid, a key intermediate in various research applications. Furthermore, it outlines a rigorous, multi-faceted approach to its verification, ensuring the highest standards of scientific integrity. The methodologies presented are grounded in established chemical principles and supported by experimental data from analogous compounds, offering a practical framework for laboratory application.

Introduction: The Significance of Fluorinated Phenylacetic Acid Derivatives

Fluorinated organic molecules play a crucial role in modern drug discovery. The introduction of fluorine atoms can significantly alter a molecule's pharmacokinetic and pharmacodynamic properties, often leading to enhanced metabolic stability, increased binding affinity, and improved membrane permeability. Phenylacetic acid derivatives, in particular, are common scaffolds in medicinal chemistry.[1] The specific compound, 4-Butoxy-2,6-difluorophenylacetic acid, combines the structural features of a difluorinated phenyl ring with a butoxy side chain, making it a valuable building block for a diverse range of potential therapeutic agents.

This guide will explore a proposed synthetic pathway for this target molecule, compare it with alternative strategies, and detail the necessary analytical techniques for its comprehensive verification.

Part 1: Comparative Synthesis Strategies

The synthesis of 4-Butoxy-2,6-difluorophenylacetic acid can be approached through several strategic disconnections. Here, we present a primary proposed route and discuss viable alternatives, comparing them based on factors such as starting material availability, reaction efficiency, and scalability.

Proposed Synthesis Route: A Multi-step Approach

A logical and robust synthesis of 4-Butoxy-2,6-difluorophenylacetic acid can be envisioned starting from commercially available 1,3-difluorobenzene. This pathway involves a Friedel-Crafts acylation, followed by a Williamson ether synthesis, and finally, a palladium-catalyzed carbonylation to construct the acetic acid side chain.

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of 2',6'-difluoroacetophenone

• To a stirred solution of 1,3-difluorobenzene (1.0 eq) in a suitable solvent such as dichloromethane at 0 °C, add aluminum chloride (1.1 eq) portion-wise.

• Slowly add acetyl chloride (1.05 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by carefully pouring it onto a mixture of ice and concentrated hydrochloric acid.

• Extract the aqueous layer with dichloromethane, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 2',6'-difluoroacetophenone.

Step 2: Synthesis of 4'-Butoxy-2',6'-difluoroacetophenone

• To a solution of 2',6'-difluoroacetophenone (1.0 eq) in a polar aprotic solvent like N,N-dimethylformamide (DMF), add potassium carbonate (1.5 eq).

• Add 1-bromobutane (1.2 eq) and a catalytic amount of potassium iodide.

• Heat the reaction mixture to 80 °C and stir for 16 hours.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Step 3: Synthesis of 4-Butoxy-2,6-difluorophenylacetic acid

• This final step can be achieved through various methods, with a palladium-catalyzed carbonylation of the corresponding benzyl halide being a modern and efficient approach.[2] First, the acetophenone must be converted to a benzyl halide. A standard method is reduction to the alcohol followed by conversion to the bromide.

• Alternatively, a Willgerodt-Kindler reaction followed by hydrolysis can be employed.

• A more direct, albeit potentially lower-yielding, approach involves the use of a Grignard reagent derived from the corresponding aryl halide, followed by carboxylation with carbon dioxide.

Causality Behind Experimental Choices:

• Friedel-Crafts Acylation: This classic reaction is a reliable method for introducing an acetyl group onto the aromatic ring, which serves as a handle for further modifications.

• Williamson Ether Synthesis: This is a robust and widely used method for forming ether linkages. The use of a polar aprotic solvent like DMF facilitates the SN2 reaction.

• Carbonylation: Palladium-catalyzed carbonylation offers a high-yield and functional group tolerant method for introducing the carboxylic acid moiety.[2]

Alternative Synthesis Routes

Alternative Route 1: Suzuki Coupling Approach

An alternative strategy involves a Suzuki coupling reaction, which is a powerful tool for forming carbon-carbon bonds.[3]

• Start with a suitably protected 4-bromo-3,5-difluorophenol.

• Perform a Williamson ether synthesis to introduce the butoxy group.

• Convert the bromo group to a boronic acid or boronic ester.

• Perform a Suzuki coupling with a suitable two-carbon building block, such as a haloacetate derivative.

• Deprotect to yield the final product.

Alternative Route 2: From a Nitro Intermediate

Another approach could start from a fluorinated nitrobenzene derivative, which allows for manipulation of the functional groups in a different sequence.[4]

• Begin with a commercially available difluoronitrobenzene.

• Introduce the butoxy group via nucleophilic aromatic substitution, displacing a fluorine atom activated by the nitro group.

• Reduce the nitro group to an amine.

• Convert the amine to a nitrile via a Sandmeyer reaction.

• Hydrolyze the nitrile to the carboxylic acid.

Comparison of Synthesis Routes

Parameter	Proposed Route (Friedel-Crafts/Carbonylation)	Alternative Route 1 (Suzuki Coupling)	Alternative Route 2 (Nitro Intermediate)
Starting Material Availability	Readily available	May require synthesis of starting materials	Readily available
Number of Steps	Relatively few	More steps, including protection/deprotection	Several steps
Key Reactions	Friedel-Crafts, Williamson ether synthesis, Carbonylation	Williamson ether synthesis, Suzuki coupling	Nucleophilic aromatic substitution, Reduction, Sandmeyer, Hydrolysis
Potential Challenges	Regioselectivity in Friedel-Crafts, Carbonylation conditions	Synthesis of boronic acid, Coupling partner stability	Harsh conditions for Sandmeyer and hydrolysis
Scalability	Generally good	Can be challenging due to catalyst cost and removal	Good

Synthesis Workflow Diagram

Caption: Comparative workflows for the synthesis of 4-Butoxy-2,6-difluorophenylacetic acid.

Part 2: Independent Verification and Characterization

Rigorous analytical verification is paramount to confirm the identity, purity, and structure of the synthesized compound. A multi-technique approach provides a self-validating system, ensuring the trustworthiness of the final product. Commercial suppliers of 4-Butoxy-2,6-difluorophenylacetic acid often provide data from techniques such as NMR, HPLC, and LC-MS, which serve as a benchmark for independent verification.[5]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for determining the purity of a synthesized compound.[6] For an acidic compound like 4-Butoxy-2,6-difluorophenylacetic acid, a reversed-phase C18 column is a suitable choice.

Experimental Protocol: HPLC Analysis

• Instrument: Standard HPLC system with UV detection.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid. The formic acid helps to suppress the ionization of the carboxylic acid, leading to better peak shape.[7]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a small amount of the synthesized product in the mobile phase.

Data Interpretation:

The purity of the sample is determined by the area percentage of the main peak in the chromatogram. A pure sample should exhibit a single, sharp peak with minimal to no other signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful tool for unambiguous structure determination. Both ¹H and ¹³C NMR should be performed.

Expected ¹H NMR Spectral Features:

• Aromatic Region: The protons on the difluorinated phenyl ring will appear as multiplets due to H-F and H-H coupling.

• Aliphatic Region:

  • A triplet corresponding to the terminal methyl group of the butoxy chain.

  • A multiplet for the methylene group adjacent to the methyl group.

  • A multiplet for the methylene group adjacent to the oxygen atom.

  • A singlet for the methylene protons of the acetic acid moiety.

• Carboxylic Acid Proton: A broad singlet, which may be exchangeable with D₂O.

Expected ¹³C NMR Spectral Features:

• Signals for the carbon atoms of the butoxy chain.

• Signals for the carbons of the phenyl ring, which will show C-F coupling.

• A signal for the methylene carbon of the acetic acid group.

• A signal for the carbonyl carbon of the carboxylic acid.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry provides crucial information about the molecular weight of the synthesized compound, further confirming its identity. Electrospray ionization (ESI) is a suitable technique for this type of molecule.

Expected Mass Spectrum:

• In negative ion mode, a prominent peak corresponding to the deprotonated molecule [M-H]⁻ is expected. For 4-Butoxy-2,6-difluorophenylacetic acid (C₁₂H₁₄F₂O₃, Molecular Weight: 244.24 g/mol ), this would be at an m/z of approximately 243.23.

• In positive ion mode, adducts with sodium [M+Na]⁺ or potassium [M+K]⁺ might be observed.

Comparative Analysis of Verification Techniques

Technique	Information Provided	Strengths	Limitations
HPLC	Purity	Quantitative, high throughput	Does not provide structural information
NMR	Detailed structural information, connectivity	Unambiguous structure determination	Lower sensitivity than MS, can be complex to interpret
MS	Molecular weight, fragmentation pattern	High sensitivity, confirmation of molecular formula	Does not provide detailed stereochemical information

Verification Workflow Diagram

Caption: A comprehensive workflow for the analytical verification of the target compound.

Conclusion

The independent synthesis and verification of 4-Butoxy-2,6-difluorophenylacetic acid require a systematic and well-reasoned approach. The proposed synthetic route, utilizing a Friedel-Crafts acylation, Williamson ether synthesis, and subsequent carbonylation, offers a practical pathway to the target molecule. Acknowledging alternative strategies, such as those involving Suzuki coupling or nitro-group manipulations, allows for flexibility and optimization based on available resources and expertise.

Ultimately, the successful synthesis must be corroborated by a rigorous verification process. The complementary use of HPLC for purity assessment, NMR for structural elucidation, and mass spectrometry for molecular weight confirmation provides a robust and self-validating system. This comprehensive guide equips researchers with the necessary framework to confidently synthesize and characterize 4-Butoxy-2,6-difluorophenylacetic acid, enabling its application in further drug discovery and development endeavors.

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A Framework for Efficacy Comparison of 4-Butoxy-2,6-difluorophenylacetic acid and Structurally Related Anti-inflammatory Agents

Abstract

This guide provides a comprehensive framework for evaluating the anti-inflammatory efficacy of 4-Butoxy-2,6-difluorophenylacetic acid, a novel compound with structural similarities to known non-steroidal anti-inflammatory drugs (NSAIDs). Due to the current absence of publicly available biological data for this specific molecule, this document outlines a series of robust, validated in vitro assays to characterize its activity profile and compare it with established compounds such as Diclofenac and Celecoxib. The proposed experimental workflow is designed to elucidate the compound's potential mechanism of action, focusing on the inhibition of key inflammatory mediators like cyclooxygenase (COX) enzymes and tumor necrosis factor-alpha (TNF-α). This guide is intended for researchers in drug discovery and development, providing detailed protocols and a theoretical framework for data analysis and interpretation.

Introduction: The Rationale for Investigating 4-Butoxy-2,6-difluorophenylacetic acid

Phenylacetic acid derivatives are a well-established class of compounds with significant therapeutic applications, most notably as anti-inflammatory agents.[1] The efficacy of these compounds is often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of pro-inflammatory prostaglandins.[2] The substitution pattern on the phenyl ring plays a crucial role in the potency and selectivity of COX inhibition.[3][4]

4-Butoxy-2,6-difluorophenylacetic acid (CAS: 1373921-12-0) is a synthetic organic compound characterized by a phenylacetic acid core with two fluorine atoms and a butoxy group attached to the phenyl ring.[5][6][7] The presence of difluoro substitutions is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Given its structural resemblance to potent NSAIDs like Diclofenac, it is hypothesized that 4-Butoxy-2,6-difluorophenylacetic acid may exhibit significant anti-inflammatory properties, potentially through the inhibition of COX enzymes.

This guide proposes a systematic approach to validate this hypothesis and to comprehensively compare its efficacy against benchmark compounds. The following sections detail the proposed experimental plan, including specific assay protocols and data presentation formats, to generate a robust preclinical data package for this novel compound.

Proposed Comparative Compounds

To establish a clear benchmark for the efficacy of 4-Butoxy-2,6-difluorophenylacetic acid, the following well-characterized NSAIDs are proposed for concurrent evaluation:

• Diclofenac: A potent, non-selective COX inhibitor, widely used as a reference compound in anti-inflammatory studies.

• Celecoxib: A selective COX-2 inhibitor, representing a different class of NSAIDs with a distinct side-effect profile.

• Ibuprofen: A commonly used over-the-counter non-selective COX inhibitor.

Experimental Workflow for Efficacy Comparison

The proposed workflow is designed to first assess the cytotoxicity of the test compounds, followed by a tiered screening approach to evaluate their anti-inflammatory activity.

Caption: Hypothesized structure-activity relationship of 4-Butoxy-2,6-difluorophenylacetic acid.

Conclusion

While 4-Butoxy-2,6-difluorophenylacetic acid remains an uncharacterized compound, its structural features suggest a strong potential as an anti-inflammatory agent. The experimental framework detailed in this guide provides a clear and robust pathway for its initial characterization and efficacy comparison. The successful completion of these studies will provide the necessary data to determine its therapeutic potential and guide further preclinical development.

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• BPS Bioscience. COX2 Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

• Peiris, D. S. H. S., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Journal of Pharmaceutical Research International. [Link]

• Uniyal, A., et al. (2025). In-vitro approaches to evaluate the anti-inflammatory potential of phytochemicals. World Journal of Pharmaceutical Research. [Link]

• Huang, Y., et al. (2022). Guidelines for the in vitro determination of anti‐inflammatory activity. Food Science & Nutrition. [Link]

• National Center for Biotechnology Information. (n.d.). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. PubMed Central. [Link]

• National Institutes of Health. (2011). Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells. [Link]

• National Center for Biotechnology Information. (1983). Quantitative structure-activity relationships. Antiinflammatory activity of salicylic acid derivatives. PubMed. [Link]

• National Center for Biotechnology Information. (2014). Structure-Activity Relationship of Fenamates as Slo2.1 Channel Activators. PubMed Central. [Link]

• National Center for Biotechnology Information. (2005). Phenylacetic acids and the structurally related non-steroidal anti-inflammatory drug diclofenac bind to specific gamma-hydroxybutyric acid sites in rat brain. PubMed. [Link]

• National Center for Biotechnology Information. (1983). Structure-activity relationships in a series of anti-inflammatory N-arylanthranilic acids. PubMed. [Link]

• YouTube. (2023). Class (74) Structure Activity relationship (SAR) of NSAIDs | Medicinal Chemistry 01 | B.Pharmacy. [Link]

• Google Patents. (1994). United States Patent (19). [Link]

• Google Patents. (n.d.).

• CP Lab Safety. (n.d.). 3-Butoxy-2,6-difluorophenylacetic acid, 97% Purity, C12H14F2O3, 1 gram. [Link]

• European Patent Office. (n.d.). EP 0639572 A1. [Link]

• 北京欣恒研科技有限公司. (n.d.). 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0. [Link]

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Mastering the Controls: A Comparative Guide to Assaying 4-Butoxy-2,6-difluorophenylacetic acid and Novel cPLA2α Inhibitors

A Senior Application Scientist's Guide to Rigorous Assay Design and Data Interpretation

For researchers in inflammation, neuroscience, and oncology, the pursuit of selective and potent enzyme inhibitors is a cornerstone of drug discovery. 4-Butoxy-2,6-difluorophenylacetic acid represents a class of small molecules with the potential to modulate key signaling pathways. Its structural similarity to known inhibitors suggests a likely interaction with cytosolic phospholipase A2 alpha (cPLA2α), a critical enzyme in the inflammatory cascade.

This guide provides a comprehensive framework for designing and executing robust control experiments for assays involving 4-Butoxy-2,6-difluorophenylacetic acid and other novel cPLA2α inhibitors. By adhering to the principles of scientific integrity and employing a multi-faceted approach to validation, researchers can ensure the generation of reliable and reproducible data, paving the way for confident lead optimization and mechanistic studies.

The Central Role of cPLA2α in Cellular Signaling

Cytosolic phospholipase A2α is a key enzyme that catalyzes the hydrolysis of the sn-2 ester bond of membrane glycerophospholipids, leading to the release of arachidonic acid.[1] This process is the rate-limiting step in the production of eicosanoids, a class of potent lipid mediators including prostaglandins and leukotrienes, which are deeply involved in inflammation, pain, and cell proliferation.[1] Consequently, inhibitors of cPLA2α are of significant therapeutic interest for a range of inflammatory diseases and cancers.[2][3]

dot

Caption: The cPLA2α signaling cascade.

Foundational Principles of cPLA2α Inhibition Assays

A variety of assay formats can be employed to measure cPLA2α activity, each with its own set of advantages and considerations. The most common methods involve monitoring the release of a labeled fatty acid from a phospholipid substrate.

Experimental Protocol: Radiometric cPLA2α Activity Assay

This classic and highly sensitive assay directly measures the enzymatic activity of cPLA2α.

Materials:

• Recombinant human cPLA2α

• 1-palmitoyl-2-[1-¹⁴C]arachidonoyl-sn-glycero-3-phosphocholine ([¹⁴C]PAPC)

• L-α-phosphatidylcholine

• Assay Buffer: 100 mM HEPES, pH 7.5, 80 mM KCl, 2 mM CaCl₂, 1 mg/mL BSA

• 4-Butoxy-2,6-difluorophenylacetic acid and other test compounds

• Scintillation cocktail and vials

• Microcentrifuge tubes

Procedure:

• Substrate Preparation: Prepare mixed micelles by combining [¹⁴C]PAPC and L-α-phosphatidylcholine in chloroform. Dry the lipid mixture under a stream of nitrogen and resuspend in assay buffer by sonication.

• Inhibitor Preparation: Prepare a serial dilution of 4-Butoxy-2,6-difluorophenylacetic acid and control compounds in DMSO.

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, the test compound dilution (or DMSO for the vehicle control), and the recombinant cPLA2α enzyme. Pre-incubate for 15 minutes at room temperature.

• Initiation of Reaction: Add the prepared substrate to each tube to start the reaction. Incubate for 30 minutes at 37°C.

• Termination of Reaction: Stop the reaction by adding a quench buffer containing EDTA and a fatty acid scavenger (e.g., activated charcoal).

• Quantification: Centrifuge the tubes to pellet the scavenger. Transfer an aliquot of the supernatant containing the released [¹⁴C]arachidonic acid to a scintillation vial with scintillation cocktail.

• Data Analysis: Measure the radioactivity using a scintillation counter. Calculate the percent inhibition for each compound concentration relative to the vehicle control.

The Imperative of Rigorous Controls: A Comparative Framework

The trustworthiness of your data hinges on a well-designed set of control experiments. These controls are not merely procedural checks; they are essential for validating the biological relevance of your findings.

dot

Caption: Workflow for comprehensive control experiments.

Positive Controls: Setting the Benchmark

A potent and well-characterized cPLA2α inhibitor serves as the positive control, confirming that the assay system is responsive to inhibition.

• Rationale: Validates the assay's ability to detect true inhibitory activity.

• Recommended Compounds:

  • AVX235 (GK470): A potent thiazolyl ketone inhibitor with an IC50 of approximately 0.3 µM in a vesicle-based assay.[4]

  • Pyrrophenone: A highly potent and reversible pyrrolidine-based inhibitor with an IC50 in the low nanomolar range.[5][6]

  • Arachidonyl trifluoromethyl ketone (AACOCF3): A widely used, albeit less potent and selective, covalent inhibitor.[7]

• Expected Outcome: Dose-dependent inhibition of cPLA2α activity, yielding an IC50 value consistent with published data.

Negative Controls: Ruling Out Non-Specific Effects

An ideal negative control is a structural analog of the test compound that is known to be inactive against the target enzyme.

• Rationale: Differentiates true inhibition from non-specific effects such as aggregation, denaturation, or assay interference.

• Selection Strategy: If a known inactive analog is not available, a compound with a similar chemical scaffold but lacking the presumed pharmacophore can be used. For phenylacetic acid derivatives, this could involve modifications to the carboxylic acid group or the difluoro-phenyl moiety that are predicted to abolish activity.

• Expected Outcome: No significant inhibition of cPLA2α activity across a range of concentrations.

Vehicle Control: Establishing the Baseline

The vehicle control, typically dimethyl sulfoxide (DMSO), is crucial for establishing the baseline of uninhibited enzyme activity.

• Rationale: Accounts for any effects of the solvent on enzyme activity.

• Implementation: The final concentration of DMSO in all wells (including test compounds and controls) should be kept constant and at a low level (typically ≤1%) to avoid solvent-induced inhibition.

• Expected Outcome: Represents 100% enzyme activity, against which the inhibitory effects of the test compounds are normalized.

No-Enzyme Control: Quantifying Background Signal

This control contains all assay components except the cPLA2α enzyme.

• Rationale: Measures the background signal or non-enzymatic hydrolysis of the substrate.

• Implementation: The signal from the no-enzyme control should be subtracted from all other measurements.

• Expected Outcome: A very low signal, indicating minimal spontaneous substrate breakdown.

Advanced Controls for Deeper Mechanistic Insights

Beyond the foundational controls, a series of more advanced experiments are necessary to fully characterize the inhibitory properties of a novel compound like 4-Butoxy-2,6-difluorophenylacetic acid.

Selectivity Assays: A Critical Step in Drug Development

Given the existence of multiple phospholipase A2 families (secretory PLA2s - sPLA2s, and calcium-independent PLA2s - iPLA2s), assessing the selectivity of a novel inhibitor is paramount.[1][8]

• Rationale: High selectivity for cPLA2α over other isoforms is desirable to minimize off-target effects.

• Methodology: Perform activity assays using recombinant sPLA2s (e.g., sPLA2-IIA, sPLA2-V) and iPLA2s (e.g., iPLA2β) with appropriate substrates.

• Data Comparison: Compare the IC50 value for cPLA2α with those obtained for other PLA2 isoforms. A selectivity ratio of >100-fold is generally considered a good starting point for a promising lead compound.

Assay Interference Controls: Unmasking False Positives

Novel compounds can sometimes interfere with the assay technology itself, leading to misleading results.

• Rationale: To identify and exclude compounds that are not true inhibitors but rather assay artifacts.

• Common Interferences:

  • Fluorescence Quenching/Enhancement: In fluorescence-based assays, the compound may absorb light at the excitation or emission wavelengths.

  • Light Scattering: Compound aggregation can lead to increased light scattering.

• Troubleshooting: Perform the assay in the absence of the enzyme but in the presence of the product to see if the compound alters the signal.

Comparative Performance of cPLA2α Inhibitors

The following table provides a summary of reported IC50 values for several known cPLA2α inhibitors, offering a benchmark for evaluating the potency of novel compounds like 4-Butoxy-2,6-difluorophenylacetic acid.

Inhibitor	Chemical Class	Reported IC50 (cPLA2α)	Reference(s)
Pyrrophenone	Pyrrolidine-based	~4.2 nM	[5][6]
AVX235 (GK470)	Thiazolyl ketone	~300 nM (vesicle assay)	[4]
AVX002	Structurally distinct	Potent, specific IC50s in low µM range in cellular assays	[2]
AACOCF3	Trifluoromethyl ketone	Micromolar range	[7]
Indomethacin	NSAID	Poor inhibitor of cPLA2α

Note: IC50 values are highly dependent on assay conditions (e.g., substrate concentration, enzyme source). Direct comparison should be made within the same experimental setup.

Conclusion: A Roadmap to Confident Discovery

The robust characterization of novel enzyme inhibitors like 4-Butoxy-2,6-difluorophenylacetic acid is a meticulous process that demands a deep understanding of the underlying biology and a commitment to rigorous experimental design. By implementing a comprehensive suite of control experiments, from fundamental positive and negative controls to advanced selectivity and interference assays, researchers can build a solid foundation of trustworthy data. This disciplined approach not only validates the on-target activity of a compound but also provides critical insights into its mechanism of action, ultimately accelerating the journey from a promising hit to a potential therapeutic.

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• Inhibition of Cytosolic Phospholipase A2α Induces Apoptosis in Multiple Myeloma Cells. (2021). International Journal of Molecular Sciences. [Link]

• Phospholipase A2 inhibitors in development. (1998). Expert Opinion on Investigational Drugs. [Link]

• Next generation thiazolyl ketone inhibitors of cytosolic phospholipase A2 α for targeted cancer therapy. (2025). Communications Biology. [Link]

• Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2. (2017). Chemical Reviews. [Link]

• Characterization of a novel inhibitor of cytosolic phospholipase A2alpha, pyrrophenone. (2001). British Journal of Pharmacology. [Link]

• Regulation of Cytosolic Phospholipase A2 (cPLA2α) and Its Association with Cell Proliferation in Human Lens Epithelial Cells. (2014). Investigative Ophthalmology & Visual Science. [Link]

• Secreted Phospholipases A2: Drivers of Inflammation and Cancer. (2022). Cancers. [Link]

• High-affinity selective inhibitor against phospholipase A2 (PLA2): a computational study. (2015). Journal of Biomolecular Structure & Dynamics. [Link]

• Research progress of cPLA2 in cardiovascular diseases (Review). (2023). Experimental and Therapeutic Medicine. [Link]

• Cytosolic Phospholipase A2 Group IValpha but Not Secreted Phospholipase A2 Group IIA, V, or X Induces interleukin-8 and cyclooxygenase-2 Gene and Protein Expression Through Peroxisome Proliferator-Activated Receptors Gamma 1 and 2 in Human Lung Cells. (2004). Journal of Biological Chemistry. [Link]

• Inhibition of group IVA cytosolic phospholipase A2 by thiazolyl ketones in vitro, ex vivo, and in vivo. (2013). Journal of Medicinal Chemistry. [Link]

• 3-Butoxy-2,6-difluorophenylacetic acid, 97% Purity, C12H14F2O3, 1 gram. CP Lab Safety. [Link]

• Design, synthesis and biological activity evaluation of novel 2,6-difluorobenzamide derivatives through FtsZ inhibition. (2017). Bioorganic & Medicinal Chemistry Letters. [Link]

• Semi-Synthesis and Biological Evaluation of 25(R)-26-Acetoxy-3β,5α-Dihydroxycholest-6-One. (2023). Molecules. [Link]

• Inhibition studies on the membrane-associated phospholipase A2 in vitro and prostaglandin E2 production in vivo of the macrophage-like P388D1 cell. Effects of manoalide, 7,7-dimethyl-5,8-eicosadienoic acid, and p-bromophenacyl bromide. (1988). Journal of Biological Chemistry. [Link]

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Introduction: The Critical Role of Fluorine and Reproducibility in Drug Discovery

An In-Depth Guide to the Reproducible Synthesis of Fluorinated Phenylacetic Acids for Pharmaceutical Research

Prepared by: Gemini, Senior Application Scientist

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry. Fluorine's unique properties—high electronegativity, small size, and the ability to form strong C-F bonds—can profoundly enhance a drug candidate's metabolic stability, lipophilicity, and binding affinity.[1] Fluorinated phenylacetic acids (F-PAAs), in particular, are privileged scaffolds found in numerous pharmaceuticals. However, the synthesis of these compounds is often plagued by challenges of regioselectivity, harsh reaction conditions, and, most critically, poor reproducibility. For researchers in drug development, a non-reproducible protocol is a significant bottleneck, wasting valuable time and resources.

This guide provides an in-depth, objective comparison of two prominent and reproducible synthetic strategies for obtaining F-PAAs. We move beyond simply listing steps to explain the underlying chemical principles and critical parameters that govern success. Every protocol has been selected based on its documented reliability and provides a self-validating framework for chemists. This analysis is designed to empower researchers to select the optimal synthetic route based on their specific starting materials, scalability requirements, and laboratory capabilities.

Strategic Overview: Late-Stage Fluorination vs. The Building Block Approach

The synthesis of F-PAAs can be broadly categorized into two strategic workflows. The choice between them is a critical decision point that impacts raw material sourcing, synthetic sequence, and potential purification challenges.

• Late-Stage Direct α-C–H Fluorination: This modern approach introduces the fluorine atom directly at the α-position of a pre-existing phenylacetic acid derivative. It is highly attractive for rapidly creating analogs from a common intermediate.

• Building Block Approach via Carbonylation: This classic and robust strategy constructs the phenylacetic acid moiety from an aromatic precursor that already contains the desired fluorine substitution pattern on the phenyl ring.

The logical decision-making process for choosing a synthetic strategy is outlined below.

Caption: Decision workflow for selecting a synthetic strategy.

Protocol Comparison I: Late-Stage Direct α-C–H Fluorination

This approach is exemplified by a recently developed method that leverages the electrophilic fluorinating agent Selectfluor® activated by an organic base.[2] The protocol's elegance lies in its operational simplicity and directness, converting readily available phenylacetic acids into their α-fluoro counterparts in a single step.[3]

Reaction Scheme: Direct α-Fluorination

Aryl-CH₂-COOH + Selectfluor® --(DMAP, Acetonitrile)--> Aryl-CHF-COOH

Expertise & Causality: Why This Protocol Works

The key to this reaction's success and reproducibility is the specific combination of Selectfluor® and 4-(dimethylamino)pyridine (DMAP) in a non-aqueous, polar aprotic solvent like acetonitrile.[4][5]

• Role of DMAP: DMAP is not merely a base here. It forms a charge-transfer complex with Selectfluor®, which is proposed to generate a highly reactive radical cation species (TEDA²⁺∙).[4][6] This species is a powerful hydrogen atom transfer (HAT) agent, capable of abstracting the α-hydrogen from the phenylacetic acid.

• The Critical Role of Solvent: The choice of a non-aqueous solvent is paramount for reproducibility. In aprotic solvents like acetonitrile, the carboxylic acid is poorly dissociated.[4][5] This favors the HAT mechanism. If water is present, the carboxylic acid is deprotonated to the carboxylate, which instead undergoes single-electron transfer (SET) oxidation, leading to an undesired decarboxylative fluorination pathway.[7][8] This solvent-dependent switch is a critical parameter to control for a reproducible outcome.[9]

• Mechanism: The reaction proceeds via a radical chain mechanism initiated by the HAT process. The resulting benzylic radical reacts with Selectfluor® to form the C-F bond and regenerate the radical cation chain carrier.[7]

Experimental Protocol: Direct α-Fluorination

(Adapted from Madani, A., et al., Org. Lett. 2022, 24, 5376-5380)[4]

• Reaction Setup: To a dry vial equipped with a magnetic stir bar, add the phenylacetic acid derivative (1.0 eq., 0.2 mmol).

• Reagent Addition: Add 4-(dimethylamino)pyridine (DMAP) (2.0 eq., 0.4 mmol, 48.9 mg) followed by Selectfluor® (1.2 eq., 0.24 mmol, 85.0 mg).

• Solvent: Add anhydrous acetonitrile (2.0 mL).

• Reaction: Seal the vial and stir the mixture vigorously at room temperature (20-25 °C) for 1 hour. The reaction is typically complete in less than five minutes, but 1 hour ensures full conversion.[7]

• Work-up: Quench the reaction by adding saturated aqueous NaHCO₃ solution (5 mL). Extract the aqueous phase with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography. Note: The authors report that separation of the α-fluoro product from the unreacted starting material can be challenging, which may lead to modest isolated yields despite high conversion.[4][5] This is a key consideration for reproducibility on a preparative scale.

Performance Data: Direct α-Fluorination of Phenylacetic Acids

Substrate (Aryl Group)	NMR Yield (%)[4]	Isolated Yield (%)[4]	Key Observations
Phenyl	>95%	45%	High conversion, but purification is challenging.
4-Methoxyphenyl	>95%	51%	Electron-donating groups are well-tolerated.
4-Chlorophenyl	>95%	60%	Electron-withdrawing groups are well-tolerated.
4-Nitrophenyl	>95%	55%	Strong electron-withdrawing groups do not inhibit the reaction.
2-Naphthyl	>95%	56%	Sterically bulkier substrates react efficiently.

Protocol Comparison II: Building Block Approach via Carbonylation

This classic strategy involves the synthesis of F-PAAs from fluorinated benzyl halides. It is exceptionally reliable and often high-yielding, making it a workhorse for process chemistry. The key step is the introduction of the carboxylic acid moiety via palladium- or cobalt-catalyzed carbonylation.[10]

Reaction Scheme: Carbonylation of a Fluorinated Benzyl Halide

Fluoro-Aryl-CH₂-X + CO --(Catalyst, Base)--> Fluoro-Aryl-CH₂-COOH (where X = Cl, Br)

Expertise & Causality: Why This Protocol Works

The robustness of this method stems from the well-understood and highly efficient mechanism of transition-metal-catalyzed carbonylation.

• Catalyst Choice: Both palladium and cobalt catalysts are effective. Palladium catalysts, such as [PdCl₂(PPh₃)₂], are often used under milder conditions and offer high turnover numbers. Cobalt catalysts, like dicobalt octacarbonyl (Co₂(CO)₈), are also highly effective, especially in phase-transfer catalysis systems which improve reactant mixing and reaction rates.[11]

• Reaction Mechanism (Palladium): The catalytic cycle involves three key steps:

  • Oxidative Addition: The Pd(0) catalyst reacts with the fluorobenzyl halide to form an Aryl-CH₂-Pd(II)-X intermediate.

  • CO Insertion: A molecule of carbon monoxide inserts into the Pd-C bond to form an acyl-palladium complex.

  • Reductive Elimination/Hydrolysis: The acyl-palladium intermediate reacts with water or hydroxide to release the phenylacetic acid product and regenerate the Pd(0) catalyst.

• Reproducibility Factors: This method's high fidelity is due to the clean, well-defined steps of the catalytic cycle. Unlike the radical-based direct fluorination, it is less susceptible to minor variations in atmospheric conditions. The primary factors to control are catalyst quality, CO pressure, and efficient mixing. Yields are consistently high, often exceeding 85-95%.[11][12]

Experimental Protocol: Palladium-Catalyzed Carbonylation

(Adapted from Jones, R.V.H., et al., and various patents)[10]

• Precursor Synthesis: Prepare the fluorinated benzyl halide. For example, 2,3-difluorobenzyl chloride can be synthesized from 2,3-difluorotoluene via photohalogenation with chlorine gas under UV irradiation.[10]

• Reaction Setup: To a pressure-rated reaction vessel, add the fluorobenzyl halide (1.0 eq.), the palladium catalyst (e.g., [PdCl₂(PPh₃)₂], 0.5-1 mol%), and a phase-transfer catalyst such as tetraethylammonium chloride if using a biphasic system.

• Solvent/Base: Add a suitable organic solvent (e.g., xylene or acetonitrile) and an aqueous solution of a base (e.g., 4M NaOH).

• Carbonylation: Seal the vessel, purge with carbon monoxide (CO), and then pressurize to 1-4 bar. Heat the mixture to 50-80 °C with vigorous stirring. Monitor CO uptake to track reaction progress.

• Work-up: After the reaction is complete (typically 2-4 hours), cool the vessel to room temperature and carefully vent the excess CO.

• Purification: Acidify the aqueous layer with concentrated HCl to precipitate the fluorinated phenylacetic acid. Collect the solid product by filtration, wash with cold water, and recrystallize if necessary to achieve high purity (>98%).[11]

Performance Data: Carbonylation of Benzyl Halides

Substrate	Catalyst System	Yield (%)	Purity (%)	Key Observations
Benzyl Bromide	Pd Complex	99%	>98%	Near-quantitative conversion under mild conditions.
2,4-Dichlorobenzyl Chloride	Pd(PPh₃)₂Cl₂[12]	95%	High	Demonstrates high efficiency for halogenated substrates.
Various Benzyl Chlorides	Co₂(CO)₈[11]	85-96%	~98%	Robust, normal-pressure process suitable for various substrates.
2,3-Difluorobenzyl Chloride	Cobalt Salt[10]	High (implied)	High	An effective green process route avoiding toxic cyanide reagents.

Comparative Analysis and Recommendations

Feature	Direct α-C–H Fluorination	Building Block Carbonylation
Strategy	Late-Stage Functionalization	Building Block Synthesis
Key Reagent	Selectfluor®	Carbon Monoxide, Pd/Co Catalyst
Starting Material	Phenylacetic Acid	Fluorinated Toluene/Benzyl Halide
Reported Yields	45-60% (Isolated)	85-99% (Isolated)
Reproducibility	Moderate-High. Highly sensitive to solvent (water content). Purification can be difficult, affecting isolated yield reproducibility.[4][7]	Very High. Robust, well-established catalytic cycle. Less sensitive to trace impurities. High purity product often obtained via precipitation.[11]
Key Challenge	Product separation from starting material. Strict control of anhydrous conditions.	Availability and cost of the initial fluorinated aromatic precursor. Handling of CO gas.
Best For...	Rapid generation of α-fluoro analogs from a common precursor; medicinal chemistry screening.	Large-scale, cost-effective synthesis where the fluorinated precursor is readily available; process development.

Conclusion

Both direct α-fluorination and the building block carbonylation approach are viable and valuable methods for synthesizing fluorinated phenylacetic acids. The choice is not about which is "better," but which is best suited for the specific project goals.

• For exploratory chemistry and rapid analog synthesis , the direct α-C–H fluorination method offers unparalleled speed in accessing novel α-fluoro derivatives from common starting materials. However, researchers must exercise stringent control over reaction conditions, particularly solvent purity, and be prepared for potentially challenging purifications to ensure reproducible results.

• For large-scale synthesis or process development , the carbonylation of fluorinated benzyl halides is the more robust and reproducible option. While it requires the synthesis or purchase of a specific fluorinated precursor, the reaction itself is high-yielding, scalable, and delivers a high-purity product with greater consistency.

By understanding the mechanistic underpinnings and critical control points of each protocol, researchers can confidently select and execute the appropriate synthesis, accelerating the discovery and development of next-generation fluorinated therapeutics.

References

• Madani, A., Anghileri, L., Heydenreich, M., Möller, H. M., & Pieber, B. (2022). Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. Organic Letters, 24(29), 5376–5380. [Link][4][5][7]

• Pieber, B., et al. (2022). Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. Max-Planck-Gesellschaft Pure.[Link][7][9]

• Madani, A., Anghileri, L., Heydenreich, M., Möller, H. M., & Pieber, B. (2022). Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. ACS Publications.[Link][4][5]

• Madani, A., et al. (2022). Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. PubMed Central (PMC), National Institutes of Health.[Link][5]

• Madani, A., et al. (2022). Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. ResearchGate.[Link][6]

• Author Unknown. (n.d.). An improved method for the synthesis of phenylacetic acid derivatives via carbonylation. ResearchGate.[Link][12]

• Inventor Unknown. (2013). Process for synthesizing phenylacetic acid by carbonylation of toluene. Google Patents.[13]

• Organic Chemistry Portal. (2022). Synthesis of α-fluorocarboxylic acids and derivatives. [Link][2]

• Pieber, B. (2022). Direct and decarboxylative benzylic fluorination of phenylacetic acids via base-mediated activation of selectfluor. ACS Fall 2022 Meeting.[Link][8]

• Jones, R. V. H., Lindsell, W. E., Palmer, D. D., Preston, P. N., & Whitton, A. J. (2005). Palladium-catalyzed carbonylation of arylmethyl halides: efficient synthesis of arylacetic acid and esters. ElectronicsAndBooks.[Link]

• Inventor Unknown. (2009). Preparation of 2,3-difluorophenylacetic acid. Google Patents.[10]

• Inventor Unknown. (1990). Process for preparing phenylacetic acid by chlorobenzyl carbonylation. Google Patents.[11]

• Pharmaceutical Technology Editors. (2014). GMP Fluorination Challenges Limit Use in API Synthesis. Pharmaceutical Technology, 38(9). [Link][1]

• Li, Z., et al. (2023). Boron-catalyzed α-C–H fluorination of aryl acetic acids. Organic Chemistry Frontiers.[Link][3]

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The Butoxy Group: A Medicinal Chemist's Guide to Harnessing its Unique Properties

In the intricate dance of drug design, the strategic selection of functional groups is paramount to optimizing a molecule's pharmacokinetic and pharmacodynamic profile. Among the vast arsenal available to medicinal chemists, the alkoxy group (–OR) is a frequent player, capable of modulating a compound's properties in profound ways. While smaller alkoxy groups like methoxy and ethoxy are commonplace, the often-overlooked butoxy group (–O(CH₂)₃CH₃) presents a unique set of characteristics that can be leveraged to overcome specific drug development challenges. This guide provides an in-depth comparison of the butoxy group to its shorter-chain counterparts, supported by experimental data and detailed protocols to empower researchers in their quest for superior drug candidates.

The Butoxy Group: A Physicochemical Perspective

The fundamental differences between the butoxy group and other alkoxy groups stem from its increased hydrocarbon content. With four carbon atoms, the n-butoxy group is significantly larger and more lipophilic than the methoxy (–OCH₃), ethoxy (–OCH₂CH₃), and propoxy (–OCH₂CH₂CH₃) groups. This seemingly simple structural extension has a cascading effect on several key physicochemical parameters that are critical for a drug's behavior in a biological system.

The primary influence of the butoxy group is its substantial contribution to a molecule's lipophilicity, or "greasiness." This property is a double-edged sword in drug design. On one hand, increased lipophilicity can enhance a drug's ability to cross biological membranes, such as the intestinal wall and the blood-brain barrier, potentially improving oral bioavailability and central nervous system penetration.[1] On the other hand, excessive lipophilicity can lead to a host of problems, including poor aqueous solubility, increased metabolic clearance, and higher plasma protein binding, all of which can negatively impact a drug's efficacy and safety profile.[2][3]

The polarity of organic molecules is a balance between their non-polar and polar regions. The longer carbon chain of the butoxy group makes the non-polar character more dominant compared to smaller alkoxy groups, thus reducing its solubility in polar solvents like water.[4] This trend is a general one for various organic functional groups.

Table 1: Comparative Physicochemical Properties of Common Alkoxy Groups

Alkoxy Group	Chemical Formula	Approximate Molecular Weight ( g/mol )	Calculated logP (cLogP) Contribution*
Methoxy	–OCH₃	31.03	-0.02
Ethoxy	–OCH₂CH₃	45.06	+0.49
Propoxy	–OCH₂CH₂CH₃	59.09	+1.00
Butoxy	–O(CH₂)₃CH₃	73.12	+1.51

*cLogP contributions are estimations and can vary depending on the parent molecule.

Impact on Key Drug-like Properties

The introduction of a butoxy group can strategically modulate a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these effects is crucial for rational drug design.

Aqueous Solubility

A fundamental requirement for any orally administered drug is sufficient aqueous solubility to dissolve in the gastrointestinal fluids. As the length of the alkyl chain in an alkoxy group increases, the aqueous solubility of the parent molecule generally decreases.[4][5] The butoxy group, with its four-carbon chain, imparts a significant hydrophobic character, which can drastically reduce a compound's solubility in water compared to its methoxy or ethoxy analogs. This can be a major hurdle in formulation development and may lead to poor bioavailability.[6]

Membrane Permeability

The ability of a drug to pass through biological membranes is intimately linked to its lipophilicity.[1][7] The increased lipophilicity conferred by the butoxy group can enhance a molecule's permeability across the lipid bilayers of cells.[1] This can be particularly advantageous for drugs targeting intracellular proteins or for those that need to cross the blood-brain barrier. However, an optimal balance of lipophilicity is required, as highly lipophilic compounds can become trapped in lipid membranes.[8]

Metabolic Stability

Alkoxy groups are susceptible to metabolic cleavage, primarily through cytochrome P450 (CYP) enzymes in the liver, in a process known as O-dealkylation.[9][10] The rate of this metabolic process can be influenced by the size of the alkyl group. While the butoxy group is subject to metabolism, its larger size can sometimes sterically hinder the approach of metabolizing enzymes, potentially leading to increased metabolic stability compared to smaller alkoxy groups. However, the opposite can also be true, and the longer alkyl chain can present additional sites for oxidation.[11] The susceptibility to metabolism is a common issue with the related tert-butyl group.[12][13] Therefore, the metabolic fate of a butoxy-containing compound must be experimentally determined.

Plasma Protein Binding

Many drugs bind to plasma proteins, such as albumin and α-1 acid glycoprotein, in the bloodstream.[14][15] Only the unbound, or "free," fraction of a drug is able to exert its pharmacological effect. The extent of plasma protein binding is often correlated with a drug's lipophilicity; more lipophilic drugs tend to exhibit higher plasma protein binding.[15][16] Consequently, the introduction of a butoxy group can lead to increased plasma protein binding, which may reduce the free drug concentration and limit its efficacy.[14]

Experimental Protocols for Property Assessment

To empirically evaluate the impact of a butoxy group, several key in vitro assays are indispensable in the drug discovery process.

Determination of Lipophilicity (logP) by Shake-Flask Method

The partition coefficient (logP) is the ratio of the concentration of a compound in a mixture of two immiscible phases, typically octan-1-ol and water, at equilibrium.[17] The shake-flask method is the gold standard for its determination.[18]

Experimental Workflow: Shake-Flask logP Determination

Caption: Workflow for logP determination using the shake-flask method.

Detailed Protocol:

• Preparation of Solutions : Prepare a 10 mM stock solution of the test compound in DMSO.[18] Prepare a phosphate buffer at pH 7.4 and octan-1-ol.[17] Mix the buffer and octan-1-ol and shake for 24 hours to ensure mutual saturation of the two phases.[18]

• Partitioning : Add a small aliquot of the compound's stock solution to a vial containing known volumes of the pre-saturated octan-1-ol and buffer.

• Equilibration : Shake the vial vigorously for at least 2 hours to facilitate the partitioning of the compound between the two phases.[19]

• Phase Separation : Centrifuge the vial to ensure a clear separation of the octan-1-ol and aqueous layers.

• Quantification : Carefully remove an aliquot from each layer and determine the concentration of the compound using a suitable analytical method, such as LC-MS/MS.[17]

• Calculation : The logP is calculated as the base-10 logarithm of the ratio of the concentration in the octan-1-ol phase to the concentration in the aqueous phase.

Kinetic Aqueous Solubility Assay

This high-throughput assay is used in early drug discovery to estimate a compound's solubility.[20][21]

Experimental Workflow: Kinetic Solubility Assay

Caption: Workflow for the kinetic aqueous solubility assay.

Detailed Protocol:

• Stock Solution Preparation : Prepare a 20 mM stock solution of the test compound in DMSO.[22]

• Plate Setup : Add a small volume (e.g., 5 µL) of the DMSO stock solution to the wells of a 96-well microtiter plate.[23]

• Incubation : Add aqueous buffer (e.g., PBS at pH 7.4) to the wells to achieve a range of final compound concentrations.[23] Incubate the plate with shaking for approximately 2 hours at a controlled temperature.[20][22]

• Separation of Undissolved Compound : Filter the contents of each well to remove any precipitated compound.[23]

• Quantification : Analyze the filtrate using a UV-Vis spectrophotometer or LC-MS/MS to determine the concentration of the dissolved compound.[22][23]

• Data Analysis : The kinetic solubility is the highest concentration at which no precipitation is observed.[23]

Liver Microsomal Stability Assay

This in vitro assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s.[24][25]

Metabolic Pathway: O-Dealkylation of a Butoxy Group

Caption: Cytochrome P450-mediated O-dealkylation of a butoxy group.

Detailed Protocol:

• Reagent Preparation : Prepare a reaction mixture containing liver microsomes (from human, rat, or other species) in a phosphate buffer (pH 7.4).[9][25] Prepare a solution of the NADPH-cofactor system.[25]

• Incubation : Pre-warm the microsomal suspension to 37°C. Initiate the metabolic reaction by adding the test compound (e.g., at a final concentration of 1-2 µM) and the NADPH solution.[10][25]

• Time Points : At various time points (e.g., 0, 5, 15, 30, and 45 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent like acetonitrile, which also serves to precipitate the proteins.[9][10]

• Sample Processing : Centrifuge the samples to pellet the precipitated proteins.[25]

• Analysis : Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.[10]

• Data Calculation : The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Clint).[10][25]

Conclusion: The Strategic Application of the Butoxy Group

The butoxy group is a valuable, albeit complex, tool in the medicinal chemist's repertoire. Its significant impact on lipophilicity offers a powerful means to enhance membrane permeability, a critical factor for oral absorption and CNS penetration. However, this must be carefully balanced against the potential for decreased aqueous solubility and increased metabolic clearance and plasma protein binding. The decision to incorporate a butoxy group should be data-driven, relying on the robust experimental evaluation of its effects on the ADME properties of a lead compound. By understanding the multifaceted nature of the butoxy group and employing the assays outlined in this guide, researchers can make more informed decisions in the design and optimization of novel therapeutics.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Butoxy-2,6-difluorophenylacetic acid: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 4-Butoxy-2,6-difluorophenylacetic acid (CAS No. 1373921-12-0), a compound utilized in contemporary research and development. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, by analyzing data from structurally analogous fluorinated and halogenated phenylacetic acid derivatives, we can establish a robust and scientifically-grounded disposal procedure. This protocol is rooted in the principles of the Resource Conservation and Recovery Act (RCRA), ensuring compliance and minimizing risk.[1][2][3][4][5]

Hazard Profile and Waste Characterization

Before any disposal actions are taken, a thorough understanding of the potential hazards is paramount. Based on SDS information for similar compounds like 2,4-Difluorophenylacetic acid and 4-Fluorophenylacetic acid, 4-Butoxy-2,6-difluorophenylacetic acid should be handled as a hazardous substance with the following potential characteristics[6][7][8]:

• Skin and Eye Irritation: Likely to cause skin irritation and serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

• Acute Toxicity: While not definitively known for this specific compound, related molecules exhibit oral, dermal, and inhalation toxicity.

Given these potential hazards, any material contaminated with 4-Butoxy-2,6-difluorophenylacetic acid, including the pure compound, solutions, and contaminated labware (e.g., pipette tips, gloves, weighing boats), must be classified as hazardous waste.

Regulatory Framework: The Role of RCRA

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][4][9] This "cradle-to-grave" system mandates that hazardous waste be managed safely from its point of generation to its final disposal.[4][5] Your institution's Environmental Health and Safety (EHS) department will be the ultimate authority on how to implement these regulations within your specific location.

Segregation and Containerization: The First Steps to Safe Disposal

Proper segregation is critical to prevent dangerous chemical reactions.[1][10] Waste containing 4-Butoxy-2,6-difluorophenylacetic acid must be collected in a dedicated, properly labeled hazardous waste container.

Table 1: Waste Segregation Protocol

Waste Stream	Container Type	Incompatible Materials to Avoid
Solid Waste (e.g., contaminated gloves, paper towels, solid compound)	UN-rated, sealable polyethylene drum or container.	Strong oxidizing agents, strong bases, reactive metals.
Liquid Waste (e.g., solutions containing the compound)	UN-rated, sealable polyethylene or glass container (with secondary containment).	Strong oxidizing agents, strong bases, aqueous solutions if the compound is reactive with water.
Sharps Waste (e.g., contaminated needles, Pasteur pipettes)	Puncture-proof, designated sharps container.	N/A

Step-by-Step Disposal Procedure

The following procedure outlines the necessary steps from the point of waste generation to its final removal from the laboratory.

Step 1: Point-of-Generation Waste Collection

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, when handling the compound or its waste.

• Immediate Segregation: As waste is generated, immediately place it into the correct, pre-labeled hazardous waste container. Do not accumulate waste on benchtops.

• Container Management: Keep waste containers closed except when adding waste.[10] This minimizes the release of any potential vapors and prevents spills.

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a legal requirement and essential for safe handling. Your institution's EHS department will provide specific label formats, which must include:

• The words "Hazardous Waste."

• The full chemical name: "4-Butoxy-2,6-difluorophenylacetic acid."

• The specific hazards (e.g., "Irritant," "Toxic").

• The accumulation start date (the date the first drop of waste is added).

• The name of the principal investigator and the laboratory location.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories can accumulate up to 55 gallons of hazardous waste in an SAA, which is at or near the point of generation.[10]

• Location: The SAA must be under the control of the laboratory personnel.

• Secondary Containment: Liquid waste containers should be placed in a secondary containment bin to capture any potential leaks.

• Regular Inspection: Regularly inspect the waste containers for any signs of degradation, leaks, or spills.

Step 4: Arranging for Professional Disposal

Hazardous waste must be disposed of through a licensed and approved hazardous waste disposal company.[1]

• Contact EHS: When your waste container is nearing full, or the accumulation time limit set by your institution is approaching, contact your EHS department.

• Waste Pickup: EHS will coordinate with a certified waste management vendor for the transportation and ultimate disposal of the hazardous waste.

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed as required by your EHS department. This document tracks the waste from your lab to its final disposal facility.[10]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Butoxy-2,6-difluorophenylacetic acid.

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A Senior Application Scientist's Guide to Handling 4-Butoxy-2,6-difluorophenylacetic Acid: A Framework for Safety and Operational Integrity

This guide provides a comprehensive operational and safety framework for researchers, scientists, and drug development professionals handling 4-Butoxy-2,6-difluorophenylacetic acid (CAS No. 1373921-12-0). In the absence of a specific Safety Data Sheet (SDS) for this compound, this document establishes a robust safety protocol based on a thorough analysis of its chemical structure and the known hazards of closely related analogs, such as various fluorinated and chlorinated phenylacetic acids. The core principle of this guide is to treat the compound with a high degree of caution, assuming it possesses corrosive and irritant properties characteristic of its chemical class.

Hazard Assessment: An Evidence-Based Approach

4-Butoxy-2,6-difluorophenylacetic acid is a halogenated aromatic carboxylic acid. Its structure combines a phenylacetic acid core, known to be an irritant, with two electron-withdrawing fluorine atoms, which can enhance acidity and reactivity. The butoxy group modifies its lipophilicity but does not negate the fundamental hazards of the difluorophenylacetic acid moiety.

An analysis of structural analogs provides a reliable proxy for hazard assessment:

• 2,6-Difluorophenylacetic Acid: Causes skin irritation (Category 2) and serious eye irritation (Category 2). It may also cause respiratory irritation.[1][2]

• 4-Fluorophenylacetic Acid: Also classified as causing skin and serious eye irritation.[3][4]

• 2,4-Dichlorophenoxyacetic Acid: A more hazardous analog, it is harmful if swallowed, may cause an allergic skin reaction, and causes serious eye damage.[5]

Based on this evidence, it is imperative to handle 4-Butoxy-2,6-difluorophenylacetic acid as a substance that is, at minimum, a severe skin, eye, and respiratory tract irritant, with the potential to be corrosive.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to mitigate the risks of exposure. The selection of PPE should be dictated by the scale and nature of the procedure being performed.

Core PPE Requirements (All Operations)

• Eye and Face Protection: Chemical splash goggles conforming to ANSI Z87.1 standards are mandatory at all times. When handling larger quantities (>1g) or performing operations with a high splash risk (e.g., transferring solutions), a full-face shield must be worn in addition to chemical splash goggles.[2][3][6]

• Hand Protection: Nitrile gloves provide a primary barrier for incidental contact. However, for prolonged handling or immersion, heavier-duty gloves such as butyl rubber or laminate ("Silver Shield") are recommended. Given the compound's organic structure, it is crucial to consult the glove manufacturer's chemical resistance guide. Double-gloving (a lighter nitrile glove under a heavier-duty glove) is best practice for enhanced protection. Contaminated gloves must be removed promptly and disposed of as hazardous waste.

• Body Protection: A flame-resistant laboratory coat is the minimum requirement. When handling the solid powder or solutions in quantities greater than 50 mL, a chemical-resistant apron made of PVC or neoprene should be worn over the lab coat.[7] For large-scale operations, a full acid-resistant suit may be necessary.[8]

• Footwear: Closed-toe, closed-heel shoes made of a non-porous material are required in the laboratory at all times.

Task-Specific PPE Requirements

Task	Minimum PPE Required	Recommended Best Practice
Weighing Solid (<1g)	Lab Coat, Safety Glasses, Nitrile Gloves	Chemical Splash Goggles, Double Nitrile Gloves
Weighing Solid (>1g)	Lab Coat, Chemical Splash Goggles, Nitrile Gloves	Lab Coat over long-sleeved clothing, Chemical-Resistant Apron, Goggles & Face Shield, Double Gloves (Nitrile/Neoprene)
Preparing Solutions	Lab Coat, Chemical Splash Goggles, Nitrile Gloves	Chemical-Resistant Apron, Goggles & Face Shield, Double Gloves
Transferring Solutions	Lab Coat, Chemical Splash Goggles, Nitrile Gloves	Chemical-Resistant Apron, Goggles & Face Shield, Double Gloves
Potential for Aerosol/Dust	All of the above + N95 Respirator	All of the above + Full-face respirator with acid gas/organic vapor cartridges

Operational and Disposal Plans

Safe handling extends beyond PPE to include engineering controls and established procedures for both routine work and emergencies.

Engineering Controls & Safe Handling

• Ventilation: All work with 4-Butoxy-2,6-difluorophenylacetic acid, especially handling the solid powder and preparing solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.

• Weighing: Weigh the solid compound on wax paper or in a tared container within the fume hood to minimize contamination of balances and surrounding surfaces.

• Solution Preparation: When dissolving, always add the acid to the solvent slowly. Never add solvent to the acid, as this can cause a rapid, exothermic reaction leading to splashing.

• Housekeeping: Keep the work area clean and uncluttered. Decontaminate surfaces with a suitable cleaning agent after work is complete.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][2] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][2]

• Spill: Evacuate the immediate area. For small spills of the solid, carefully sweep it up using absorbent pads (avoid raising dust) and place it in a sealed container for disposal. For liquid spills, cover with an acid-neutralizing absorbent material. All spill cleanup materials must be disposed of as hazardous waste.

Diagram: PPE Selection Workflow This diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

References

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• 欣恒研科技有限公司. (n.d.). 4-Butoxy-2,6-difluorophenylacetic acid - CAS:1373921-12-0. [Link]

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• ScienceLab.com. (2005). Material Safety Data Sheet: Phenylacetonitrile. [Link]

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